1-Bromoheptadecane

• CAS: 3508-00-7

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis of 1-Bromoheptadecane from 1-Heptadecanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of established methodologies for the synthesis of 1-bromoheptadecane from 1-heptadecanol. Detailed experimental protocols for three primary synthetic routes are presented, accompanied by a comparative analysis of their reaction parameters. This document is intended to serve as a practical resource for chemists in research and development, particularly within the pharmaceutical and fine chemical industries, who require reliable procedures for the preparation of long-chain alkyl halides.

Introduction

1-Bromoheptadecane is a valuable lipophilic alkylating agent and a key intermediate in the synthesis of various organic molecules, including surfactants, quaternary ammonium salts with antimicrobial properties, and complex pharmaceutical compounds. The efficient conversion of the readily available 1-heptadecanol to 1-bromoheptadecane is therefore a critical transformation in organic synthesis. This guide details three robust methods for this conversion: the use of hydrobromic and sulfuric acids, the application of phosphorus tribromide, and the Appel reaction. Each method is presented with a detailed experimental protocol, a summary of quantitative data, and a mechanistic diagram to provide a thorough understanding of the chemical processes involved.

General Experimental Workflow

The overall process for the synthesis of 1-bromoheptadecane from 1-heptadecanol, regardless of the specific brominating agent used, follows a general workflow. This involves the reaction of the alcohol with the brominating agent, followed by a series of workup and purification steps to isolate the final product.

A generalized workflow for the synthesis and purification of 1-bromoheptadecane.

Synthetic Methodologies and Experimental Protocols

Three primary methods for the synthesis of 1-bromoheptadecane are detailed below. The selection of a particular method may depend on factors such as available reagents, desired scale, and sensitivity of other functional groups in more complex substrates.

Method 1: Hydrobromic Acid and Sulfuric Acid

This classical and cost-effective method involves the in-situ generation of hydrogen bromide from hydrobromic acid and sulfuric acid, which then reacts with the alcohol in a nucleophilic substitution reaction.

Reaction Mechanism (SN2 Pathway)

Mechanism of the HBr/H₂SO₄ method for the synthesis of 1-bromoheptadecane.

Experimental Protocol

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 1-heptadecanol (1.0 eq).

• Reagent Addition: Cool the flask in an ice bath and slowly add concentrated sulfuric acid (0.5-0.75 eq) with continuous stirring. After the addition is complete, continue to stir the mixture for an additional 15-20 minutes. Subsequently, add 48% hydrobromic acid (1.25-2.0 eq) to the reaction mixture.

• Reaction: Heat the mixture to 90-95°C and maintain this temperature with vigorous stirring for 6-8 hours.

• Workup: After cooling the reaction mixture to room temperature, transfer it to a separatory funnel. Add ice-cold water to the funnel and separate the lower aqueous layer. The organic layer is then washed sequentially with cold concentrated sulfuric acid (to remove any unreacted alcohol and ether byproducts), water, a saturated aqueous solution of sodium bicarbonate (to neutralize any remaining acid), and finally with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate. After filtering to remove the drying agent, the solvent is removed under reduced pressure using a rotary evaporator. The crude 1-bromoheptadecane can be further purified by vacuum distillation.

Method 2: Phosphorus Tribromide (PBr₃)

This method utilizes phosphorus tribromide as the brominating agent. It is generally a milder method compared to the HBr/H₂SO₄ approach and often proceeds with high yields.

Reaction Mechanism

Mechanism of the PBr₃ method for the synthesis of 1-bromoheptadecane.

Experimental Protocol

• Reaction Setup: In a round-bottom flask equipped with a dropping funnel and a magnetic stirrer, dissolve 1-heptadecanol (1.0 eq) in a suitable anhydrous solvent such as diethyl ether or dichloromethane under an inert atmosphere (e.g., nitrogen or argon).

• Reagent Addition: Cool the flask to 0°C in an ice bath. Slowly add phosphorus tribromide (0.33-0.5 eq) dropwise from the dropping funnel with vigorous stirring.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and continue to stir for an additional 2-3 hours.

• Workup: Carefully pour the reaction mixture over crushed ice. Transfer the mixture to a separatory funnel and extract with diethyl ether. The organic layer is then washed sequentially with cold water, a saturated aqueous solution of sodium bicarbonate, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate. After filtration, the solvent is removed under reduced pressure to yield the crude product. Further purification can be achieved by vacuum distillation.

Method 3: The Appel Reaction

The Appel reaction provides a mild and efficient method for converting primary and secondary alcohols to their corresponding alkyl halides using triphenylphosphine (PPh₃) and a carbon tetrahalide, in this case, carbon tetrabromide (CBr₄).

Reaction Mechanism

Mechanism of the Appel reaction for the synthesis of 1-bromoheptadecane.

Experimental Protocol

• Reaction Setup: To a solution of 1-heptadecanol (1.0 eq) and triphenylphosphine (1.1-1.5 eq) in an anhydrous solvent such as dichloromethane or acetonitrile, cool the mixture to 0°C in an ice bath under an inert atmosphere.

• Reagent Addition: Add carbon tetrabromide (1.1-1.5 eq) portion-wise to the stirred solution, maintaining the temperature at 0°C.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-3 hours, or until the reaction is complete as monitored by thin-layer chromatography (TLC).

• Workup: Concentrate the reaction mixture under reduced pressure. The resulting residue will contain the product and triphenylphosphine oxide.

• Purification: The crude product can be purified by flash column chromatography on silica gel using a non-polar eluent such as hexanes to separate the 1-bromoheptadecane from the more polar triphenylphosphine oxide. Alternatively, the triphenylphosphine oxide can sometimes be precipitated out by the addition of a non-polar solvent like hexanes and removed by filtration.

Quantitative Data Summary

The following table summarizes the typical quantitative parameters for the synthesis of 1-bromoheptadecane from 1-heptadecanol using the three described methods. The data has been adapted from procedures for analogous long-chain alcohols.

Parameter	Method 1: HBr/H₂SO₄	Method 2: PBr₃	Method 3: Appel Reaction
Molar Ratio (Alcohol:Reagent)	1 : 1.25-2.0 (HBr), 1 : 0.5-0.75 (H₂SO₄)	1 : 0.33-0.5	1 : 1.1-1.5 (PPh₃), 1 : 1.1-1.5 (CBr₄)
Solvent	None (or excess reagent)	Anhydrous Diethyl Ether or Dichloromethane	Anhydrous Dichloromethane or Acetonitrile
Reaction Temperature	90-95°C	0°C to Room Temperature	0°C to Room Temperature
Reaction Time	6-8 hours	2-3 hours	1-3 hours
Typical Yield	80-90%	85-95%	80-95%
Purification Method	Vacuum Distillation	Vacuum Distillation	Flash Column Chromatography

Conclusion

The synthesis of 1-bromoheptadecane from 1-heptadecanol can be effectively achieved through several established methods. The choice between the hydrobromic acid/sulfuric acid, phosphorus tribromide, or Appel reaction protocols will depend on the specific requirements of the synthesis, including scale, cost, and the need for mild reaction conditions. The detailed protocols and comparative data provided in this guide offer a solid foundation for researchers and drug development professionals to select and implement the most suitable method for their applications. Careful execution of the described procedures and purification techniques will ensure the successful preparation of high-purity 1-bromoheptadecane for further synthetic transformations.

Spectroscopic Analysis of 1-Bromoheptadecane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 1-bromoheptadecane, a long-chain alkyl halide. The information presented herein is crucial for the characterization and quality control of this compound in research and development settings. This document details its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, along with generalized experimental protocols for obtaining such spectra.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique that provides detailed information about the molecular structure of a compound. For 1-bromoheptadecane, both ¹H and ¹³C NMR spectra are essential for confirming its identity and purity.

¹H NMR Data

The ¹H NMR spectrum of 1-bromoheptadecane is characterized by signals corresponding to the different types of protons in the alkyl chain. The proton on the carbon adjacent to the bromine atom is the most deshielded and appears at the highest chemical shift.

Signal	Chemical Shift (ppm)	Multiplicity	Integration	Assignment
a	3.41	Triplet	2H	-CH₂-Br
b	1.85	Quintet	2H	-CH₂-CH₂-Br
c	1.26	Multiplet	28H	-(CH₂)₁₄-
d	0.88	Triplet	3H	-CH₃

Note: Data is representative and may vary slightly based on solvent and instrument parameters.

¹³C NMR Data

The ¹³C NMR spectrum provides information about the carbon skeleton of the molecule. The carbon atom bonded to the bromine atom is significantly shifted downfield.

Signal	Chemical Shift (ppm)	Assignment
1	33.9	C1 (-CH₂-Br)
2	32.8	C2 (-CH₂-CH₂-Br)
3	29.7	C3-C14
4	31.9	C15
5	28.8	C16
6	22.7	C17 (-CH₃)
7	14.1	-CH₃

Note: Data is representative and may vary slightly based on solvent and instrument parameters.

Experimental Protocol for NMR Spectroscopy

A general protocol for obtaining NMR spectra of an alkyl halide like 1-bromoheptadecane is as follows:

• Sample Preparation : Dissolve approximately 5-10 mg of 1-bromoheptadecane in about 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube.[1]

• Instrumentation : Utilize a high-resolution NMR spectrometer, such as a 300 MHz or 500 MHz instrument.[1][2]

• ¹H NMR Acquisition :

  • Tune and shim the spectrometer to optimize the magnetic field homogeneity.

  • Acquire the spectrum using a standard pulse sequence.

  • Set the spectral width to cover the expected range of proton chemical shifts (e.g., 0-10 ppm).

  • Use a sufficient number of scans to achieve an adequate signal-to-noise ratio.

• ¹³C NMR Acquisition :

  • Switch the probe to the ¹³C frequency.

  • Acquire the spectrum using a proton-decoupled pulse sequence to simplify the spectrum to single lines for each carbon.[3]

  • Set the spectral width to cover the expected range of carbon chemical shifts (e.g., 0-150 ppm).

  • A larger number of scans is typically required for ¹³C NMR due to the low natural abundance of the ¹³C isotope.[4]

• Data Processing : Process the raw data by applying a Fourier transform, phase correction, and baseline correction. Calibrate the chemical shift scale using the residual solvent peak or an internal standard (e.g., TMS).[1]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The IR spectrum of 1-bromoheptadecane is dominated by absorptions corresponding to C-H and C-Br bonds.

Wavenumber (cm⁻¹)	Intensity	Assignment
2925	Strong	C-H stretching (alkane)
2854	Strong	C-H stretching (alkane)
1465	Medium	C-H bending (alkane)
722	Medium	C-H rocking (alkane)
647	Medium	C-Br stretching

Note: Peak positions are approximate.[5][6]

Experimental Protocol for IR Spectroscopy

A common method for obtaining an IR spectrum of a solid sample like 1-bromoheptadecane is using an Attenuated Total Reflectance (ATR) accessory.[7]

• Sample Preparation : Place a small amount of the solid 1-bromoheptadecane sample directly onto the ATR crystal.

• Instrumentation : Use a Fourier Transform Infrared (FTIR) spectrometer equipped with an ATR accessory.[7]

• Data Acquisition :

  • Collect a background spectrum of the empty ATR crystal.

  • Apply pressure to the sample to ensure good contact with the crystal.

  • Collect the sample spectrum over a typical range of 4000-400 cm⁻¹.[7]

  • Co-add multiple scans to improve the signal-to-noise ratio.

• Data Processing : The instrument software automatically subtracts the background spectrum from the sample spectrum to produce the final IR spectrum.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a compound, which aids in its identification.

Mass Spectrometry Data

The mass spectrum of 1-bromoheptadecane will show the molecular ion peak and characteristic fragmentation patterns. Due to the presence of bromine, which has two major isotopes (⁷⁹Br and ⁸¹Br) in approximately a 1:1 ratio, the molecular ion and any bromine-containing fragments will appear as a pair of peaks (M+ and M+2) of nearly equal intensity.[8]

m/z	Relative Intensity	Assignment
318/320	Low	[M]⁺ (Molecular Ion)
239	Moderate	[M - Br]⁺
135/137	Moderate	[C₉H₁₈Br]⁺ / [C₉H₂₀Br]⁺
57	High	[C₄H₉]⁺ (Base Peak)
43	High	[C₃H₇]⁺

Note: Fragmentation patterns are predicted based on typical alkyl halide behavior. The base peak is the most intense peak in the spectrum.[2][9]

Experimental Protocol for Mass Spectrometry

A standard method for analyzing volatile and semi-volatile compounds like 1-bromoheptadecane is Gas Chromatography-Mass Spectrometry (GC-MS).[10]

• Sample Preparation : Dissolve a small amount of 1-bromoheptadecane in a volatile organic solvent (e.g., dichloromethane or hexane).

• Instrumentation : Use a GC-MS system, which consists of a gas chromatograph coupled to a mass spectrometer.[10]

• Gas Chromatography :

  • Inject a small volume of the sample solution into the GC inlet.

  • The compound is vaporized and separated from the solvent and any impurities as it passes through a capillary column.

  • A temperature program is used to elute the compound from the column.

• Mass Spectrometry :

  • As 1-bromoheptadecane elutes from the GC column, it enters the ion source of the mass spectrometer.

  • Electron Impact (EI) is a common ionization method where high-energy electrons bombard the molecules, causing ionization and fragmentation.[9]

  • The resulting ions are separated by their mass-to-charge ratio (m/z) in a mass analyzer (e.g., a quadrupole).

  • A detector records the abundance of each ion.

• Data Analysis : The resulting mass spectrum is a plot of relative ion abundance versus m/z. The fragmentation pattern is analyzed to confirm the structure of the compound.

Spectroscopic Analysis Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of a chemical compound like 1-bromoheptadecane.

Caption: Workflow for Spectroscopic Analysis of 1-Bromoheptadecane.

References

• 1. dev.spectrabase.com [dev.spectrabase.com]
• 2. 1-Bromoheptadecane | C17H35Br | CID 19022 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1 [science.widener.edu]
• 4. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 5. orgchemboulder.com [orgchemboulder.com]
• 6. scribd.com [scribd.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Mass Spectrometry [www2.chemistry.msu.edu]
• 10. benchchem.com [benchchem.com]

A Comprehensive Technical Guide to 1-Bromoheptadecane

For researchers, scientists, and professionals in drug development, a thorough understanding of the chemical and physical properties of reagents is paramount. This technical guide provides an in-depth overview of 1-Bromoheptadecane, a long-chain alkyl bromide used in various chemical syntheses. This document outlines its core physical constants, provides a general experimental protocol for its purification, and illustrates a typical purification workflow.

Core Properties of 1-Bromoheptadecane

1-Bromoheptadecane, also known as heptadecyl bromide, is a chemical compound with the linear formula CH₃(CH₂)₁₆Br. Its fundamental identifier in chemical literature and databases is its CAS number.

CAS Number: 3508-00-7[1][2]

Physical and Chemical Constants

A summary of the key physical and chemical properties of 1-Bromoheptadecane is presented in the table below. These values are essential for designing experimental conditions, performing calculations, and ensuring safe handling.

Property	Value	Source(s)
Molecular Formula	C₁₇H₃₅Br	[1][2]
Molecular Weight	319.36 g/mol	[1][2]
Appearance	White or colorless to light yellow solid
Melting Point	29 - 32 °C
Boiling Point	126 - 128 °C at 0.1 mmHg
Purity	Typically ≥95.0% (GC)	[1]

Experimental Protocol: Purification of 1-Bromoheptadecane

The following is a general experimental protocol for the purification of a crude solid organic compound like 1-Bromoheptadecane. The primary methods employed are recrystallization and column chromatography. The choice of method depends on the nature and quantity of impurities.

Materials and Reagents

• Crude 1-Bromoheptadecane

• A suitable solvent for recrystallization (e.g., ethanol, isopropanol, or a mixture of solvents like hexanes and ethyl acetate)

• Silica gel (for column chromatography)

• Eluent (e.g., a mixture of hexanes and ethyl acetate)

• Standard laboratory glassware (beakers, Erlenmeyer flasks, Buchner funnel, etc.)

• Heating mantle or hot plate

• Filtration apparatus

• Rotary evaporator

Method 1: Recrystallization

Recrystallization is an effective technique for purifying solid compounds based on differences in solubility between the compound and its impurities in a given solvent at different temperatures.

Procedure:

• Solvent Selection: In a small test tube, dissolve a small amount of crude 1-Bromoheptadecane in a minimal amount of a potential solvent at its boiling point. The ideal solvent will dissolve the compound when hot but show low solubility at room temperature.

• Dissolution: Place the crude 1-Bromoheptadecane in an Erlenmeyer flask and add a minimal amount of the chosen hot solvent to completely dissolve the solid.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to remove them.

• Crystallization: Allow the hot, saturated solution to cool slowly to room temperature. Crystal formation should be observed. Further cooling in an ice bath can maximize the yield of crystals.

• Isolation of Crystals: Collect the purified crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of cold solvent to remove any adhering impurities.

• Drying: Dry the purified crystals under vacuum to remove any residual solvent.

Method 2: Flash Column Chromatography

Flash column chromatography is a rapid purification technique that utilizes a stationary phase (silica gel) and a mobile phase (eluent) to separate components of a mixture.

Procedure:

• Solvent System Selection: Use thin-layer chromatography (TLC) to determine an appropriate eluent system that provides good separation of 1-Bromoheptadecane from its impurities.

• Column Packing: Prepare a chromatography column by packing it with silica gel as a slurry in the chosen eluent.

• Sample Loading: Dissolve the crude 1-Bromoheptadecane in a minimal amount of the eluent and carefully load it onto the top of the silica gel column.

• Elution: Pass the eluent through the column under positive pressure (e.g., using compressed air or nitrogen).

• Fraction Collection: Collect the eluate in a series of fractions.

• Analysis: Analyze the collected fractions by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified 1-Bromoheptadecane.

Visualization of Purification Workflow

The following diagram illustrates a general workflow for the purification of a crude organic solid, applicable to 1-Bromoheptadecane.

Caption: General workflow for the purification of 1-Bromoheptadecane via recrystallization.

References

• 1. chemscene.com [chemscene.com]
• 2. scbt.com [scbt.com]

Core Concepts: Physicochemical Properties and Solubility Profile

An In-depth Technical Guide on the Solubility of 1-Bromoheptadecane in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 1-bromoheptadecane in organic solvents. Due to the limited availability of specific quantitative data in publicly accessible literature, this document focuses on the qualitative solubility profile, the underlying physicochemical principles, and detailed experimental protocols for determining solubility.

1-Bromoheptadecane (C₁₇H₃₅Br) is a long-chain haloalkane characterized by a seventeen-carbon alkyl chain with a bromine atom at the terminal position. Its solubility is primarily governed by the "like dissolves like" principle. The long, non-polar hydrocarbon tail makes up the vast majority of the molecule's structure, leading to its predominantly non-polar character. This structure dictates its high solubility in non-polar organic solvents and very low solubility in polar solvents like water.[1]

The key factors influencing the solubility of 1-bromoheptadecane are:

• Solute-Solvent Interactions: For dissolution to occur, the energy required to break the intermolecular forces within the solute (1-bromoheptadecane) and the solvent must be compensated by the energy released from the formation of new solute-solvent interactions.

• Van der Waals Forces: Due to its long alkyl chain, 1-bromoheptadecane exhibits significant London dispersion forces. Non-polar solvents, which also primarily interact through these forces, are effective at solvating the molecule.[2]

• Dipole-Dipole Interactions: The carbon-bromine bond introduces a weak dipole moment. However, this is largely overshadowed by the extensive non-polar chain.

• Hydrogen Bonding: 1-Bromoheptadecane cannot act as a hydrogen bond donor and is a very weak acceptor. This, coupled with its large non-polar nature, is the primary reason for its insolubility in water, as it cannot overcome the strong hydrogen bonding network of water molecules.

Data Presentation: Qualitative Solubility of 1-Bromoheptadecane

Solvent	Solvent Type	Predicted Solubility	Rationale
Hexane	Non-polar	High / Miscible	"Like dissolves like"; both are non-polar and interact primarily through London dispersion forces.[1]
Toluene	Non-polar (aromatic)	High / Miscible	"Like dissolves like"; both are non-polar.[1]
Diethyl Ether	Slightly Polar	High / Miscible	The non-polar character of the ethyl groups dominates, making it a good solvent for non-polar compounds.
Chloroform	Slightly Polar	High / Miscible	Capable of dissolving a wide range of organic compounds.
Acetone	Polar Aprotic	Moderate to High	The polarity of the carbonyl group is somewhat offset by the methyl groups, allowing for dissolution of long-chain non-polar compounds.
Ethanol	Polar Protic	Low to Moderate	The polar hydroxyl group makes it less favorable for solvating a large non-polar molecule, but some solubility is expected.
Methanol	Polar Protic	Low	The high polarity and strong hydrogen bonding of methanol make it a poor solvent for 1-bromoheptadecane.
Water	Polar Protic	Insoluble	The large hydrophobic chain and inability to form strong hydrogen bonds prevent dissolution.[1]

Experimental Protocols

Accurate determination of solubility is crucial for various applications in research and development. The following are detailed methodologies for both qualitative and quantitative solubility assessment of a solid compound like 1-bromoheptadecane.

Qualitative Solubility Determination

This method provides a rapid assessment of solubility in various solvents.

Materials:

• 1-Bromoheptadecane

• A selection of organic solvents (e.g., hexane, toluene, ethanol, acetone)

• Small test tubes or vials

• Spatula

• Vortex mixer (optional)

Procedure:

• Add approximately 20-30 mg of 1-bromoheptadecane to a clean, dry test tube.

• Add 1 mL of the chosen solvent to the test tube.

• Vigorously agitate the mixture for 1-2 minutes using a vortex mixer or by flicking the test tube.

• Visually inspect the solution. If the solid has completely disappeared, it is considered soluble. If solid remains, it is sparingly soluble or insoluble.

• If the compound appears soluble, add another 50 mg of the solute to determine if it is highly soluble.

• Record the observations for each solvent.

Quantitative Solubility Determination: Gravimetric Method

This method determines the solubility by measuring the mass of the solute that can dissolve in a specific amount of solvent.

Materials:

• 1-Bromoheptadecane

• Chosen organic solvent

• Screw-cap vials

• Thermostatically controlled shaker or water bath

• Analytical balance

• Filtration apparatus (e.g., syringe with a 0.45 µm filter)

• Pre-weighed evaporation dish

Procedure:

• Preparation of a Saturated Solution:

  • Add an excess amount of 1-bromoheptadecane to a screw-cap vial containing a known volume (e.g., 10 mL) of the solvent. An excess is ensured when undissolved solid remains after thorough mixing.

  • Seal the vial to prevent solvent evaporation.

  • Place the vial in a thermostatically controlled shaker or water bath set to the desired temperature (e.g., 25 °C).

  • Agitate the mixture for an extended period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Sample Collection and Analysis:

  • Allow the vial to stand undisturbed at the set temperature for a few hours to let the excess solid settle.

  • Carefully withdraw a known volume (e.g., 5 mL) of the supernatant using a syringe fitted with a filter to avoid transferring any undissolved solid.

  • Transfer the filtered saturated solution to a pre-weighed evaporation dish.

  • Record the exact weight of the dish with the solution.

• Solvent Evaporation and Mass Determination:

  • Gently evaporate the solvent in a well-ventilated fume hood or under a slow stream of inert gas. A rotary evaporator can also be used.

  • Once the solvent is removed, dry the dish containing the solid residue in a vacuum oven at a temperature below the melting point of 1-bromoheptadecane until a constant weight is achieved.

  • Weigh the dish with the dry solute.

• Calculation:

  • Calculate the mass of the dissolved solute by subtracting the initial weight of the empty dish from the final weight of the dish with the dried solute.

  • Calculate the mass of the solvent by subtracting the mass of the dissolved solute from the total mass of the solution collected.

  • Express the solubility in terms of g/100 g of solvent or g/L of solvent.

Quantitative Solubility Determination: Chromatographic Method (HPLC/GC)

This method is highly sensitive and accurate, especially for determining low solubilities.

Materials:

• High-Performance Liquid Chromatograph (HPLC) or Gas Chromatograph (GC) with a suitable detector.

• Analytical column appropriate for the separation of 1-bromoheptadecane.

• Standard solutions of 1-bromoheptadecane of known concentrations.

• Saturated solution prepared as described in the gravimetric method.

Procedure:

• Preparation of Calibration Curve:

  • Prepare a series of standard solutions of 1-bromoheptadecane in the chosen solvent with known concentrations.

  • Inject a fixed volume of each standard solution into the chromatograph and record the peak area.

  • Plot a calibration curve of peak area versus concentration.

• Analysis of Saturated Solution:

  • Prepare a saturated solution as described in the gravimetric method (equilibration and filtration).

  • Accurately dilute a known volume of the filtered saturated solution with the solvent to a concentration that falls within the range of the calibration curve.

  • Inject a fixed volume of the diluted sample into the chromatograph and record the peak area.

• Calculation:

  • Determine the concentration of the diluted sample from the calibration curve using its peak area.

  • Calculate the original concentration of the saturated solution by multiplying the concentration of the diluted sample by the dilution factor.

  • Express the solubility in units such as g/L or mol/L.

Mandatory Visualizations

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. benchchem.com [benchchem.com]

Navigating the Unseen: A Technical Guide to the Safe Handling of 1-Bromoheptadecane

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety and handling precautions for 1-Bromoheptadecane. Designed for laboratory and drug development settings, this document synthesizes critical data to ensure the safe and effective use of this compound. All quantitative data is presented in structured tables for clarity, and a detailed workflow for spill management is provided.

Section 1: Physicochemical and Hazard Profile

1-Bromoheptadecane is a long-chain alkyl bromide.[1][2][3][4][5] While specific toxicological data is largely unavailable, its chemical nature necessitates careful handling to minimize exposure and mitigate potential risks. The following tables summarize its key physical properties and available safety information.

Table 1: Physical and Chemical Properties of 1-Bromoheptadecane

Property	Value	Source
Molecular Formula	C17H35Br	[1][6][7]
Molecular Weight	319.36 g/mol	[1][2][4][7]
CAS Number	3508-00-7	[1][2][4][6][7][8]
EC Number	222-506-2	[1][2][3][6]
Appearance	White or Colorless to Light yellow powder to lump to clear liquid	[6]
Melting Point	29-32 °C (lit.)	[6][8]
Boiling Point	186 °C (lit.); 126-128 °C / 0.1 mmHg (lit.)	[2][3][8]
Density	0.99 g/cm³
Flash Point	145 °C	[6]
Solubility	No data available

Table 2: Hazard Identification and Safety Classifications

Hazard Classification	Details	Source
GHS Hazard Statements	No data available
Signal Word	No data available
Storage Class	11 - Combustible Solids	[2][3]
WGK (Water Hazard Class)	WGK 3	[2][3][8]

Section 2: Safe Handling and Storage Protocols

Proper handling and storage are paramount to ensuring laboratory safety. The following protocols are derived from established safety data sheets.

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted before handling 1-Bromoheptadecane. The following PPE is recommended:

• Eye Protection : Tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards are mandatory.

• Hand Protection : Chemical-impermeable gloves that have been inspected prior to use are required. After handling, hands should be washed and dried thoroughly.

• Skin and Body Protection : Wear fire/flame resistant and impervious clothing. A lab coat or overalls should be worn.[9]

• Respiratory Protection : If exposure limits are exceeded or irritation is experienced, a full-face respirator should be used. In well-ventilated areas, a dust mask (type N95, US) may be sufficient.[2][3]

Handling Procedures

• Handle in a well-ventilated place.

• Avoid contact with skin and eyes.

• Avoid the formation of dust and aerosols.

• Use non-sparking tools to prevent fire from electrostatic discharge.

• Do not allow clothing wet with the material to remain in contact with the skin.[9]

Storage Conditions

• Store in a tightly closed container in a dry, cool, and well-ventilated place.[9]

• Keep away from sources of ignition.[9]

• Store away from incompatible materials, such as strong oxidizing agents and strong bases, and foodstuff containers.[9][10][11]

Section 3: Emergency Procedures

In the event of an emergency, prompt and appropriate action is crucial.

First Aid Measures

• If Inhaled : Move the individual to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, provide artificial respiration and seek immediate medical attention. Do not use mouth-to-mouth resuscitation if the substance was ingested or inhaled.

• In Case of Skin Contact : Immediately remove all contaminated clothing. Wash the affected area with soap and plenty of water. Consult a doctor if irritation persists.

• In Case of Eye Contact : Rinse with pure water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

• If Swallowed : Rinse the mouth with water. Do not induce vomiting. Never give anything by mouth to an unconscious person. Call a doctor or Poison Control Center immediately.

Firefighting Measures

• Suitable Extinguishing Media : Use dry chemical, carbon dioxide, or alcohol-resistant foam.

• Specific Hazards : Combustion may produce carbon oxides and hydrogen bromide.[9]

• Firefighting Equipment : Wear self-contained breathing apparatus (SCBA) if necessary.

Accidental Release Measures

In the event of a spill, the following workflow should be initiated to ensure the safety of personnel and the environment.

Caption: Workflow for handling a 1-Bromoheptadecane spill.

Experimental Protocol for Spill Containment and Cleanup:

• Materials : Inert absorbent material (e.g., sand, silica gel, acid binder), spark-proof tools, sealable containers for disposal, appropriate PPE.[10]

• Methodology :

  • Upon discovery of a spill, immediately evacuate personnel from the affected area and remove all sources of ignition.

  • If it is safe to do so, increase ventilation in the area.

  • Personnel involved in the cleanup must wear the appropriate PPE as outlined in Section 2.1.

  • Prevent the further spread of the spill by containing it with an inert absorbent material.[10]

  • Using spark-proof tools, carefully collect the absorbed material and place it into a suitable, closed container for disposal.

  • Wash the spill area thoroughly with soap and water.

  • Dispose of the contaminated waste in accordance with local, state, and federal regulations.

  • Document the spill and the cleanup procedure as per institutional protocols.

Section 4: Toxicological and Ecological Information

Table 3: Toxicological and Ecological Data

Endpoint	Result	Source
Acute Toxicity	No data available
Toxicity to Fish	No data available
Toxicity to Daphnia	No data available
Toxicity to Algae	No data available
Persistence and Degradability	No data available
Bioaccumulative Potential	No data available
Mobility in Soil	No data available

Given the lack of specific data, it is prudent to handle 1-Bromoheptadecane as a substance of unknown toxicity and to take all necessary precautions to avoid exposure and environmental release. Discharge into drains or the environment must be avoided.

Section 5: Reactivity and Stability

• Reactivity : No specific reactivity data is available.

• Chemical Stability : Stable under recommended storage conditions.

• Possibility of Hazardous Reactions : No data available.

• Conditions to Avoid : Sources of ignition.

• Incompatible Materials : Strong oxidizing agents and strong bases.[10][11]

• Hazardous Decomposition Products : Upon combustion, may produce carbon monoxide, carbon dioxide, and hydrogen halides.[9][11]

This guide is intended to provide a foundation for the safe handling of 1-Bromoheptadecane. It is imperative that all users consult the most current Safety Data Sheet (SDS) provided by the manufacturer and adhere to all institutional safety protocols. A thorough risk assessment should be performed before commencing any new experimental work involving this compound.

References

• 1. 1-Bromoheptadecane | C17H35Br | CID 19022 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-Bromoheptadecane = 95.0 GC 3508-00-7 [sigmaaldrich.com]
• 3. 1-Bromoheptadecane = 95.0 GC 3508-00-7 [sigmaaldrich.com]
• 4. scbt.com [scbt.com]
• 5. 1-Bromoheptadecane = 95.0 GC 3508-00-7 [sigmaaldrich.com]
• 6. 1-Bromoheptadecane | 3508-00-7 | Tokyo Chemical Industry UK Ltd. [tcichemicals.com]
• 7. chemscene.com [chemscene.com]
• 8. chemwhat.com [chemwhat.com]
• 9. datasheets.scbt.com [datasheets.scbt.com]
• 10. fishersci.com [fishersci.com]
• 11. fishersci.com [fishersci.com]

The SN2 Pathway on 1-Bromoheptadecane: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the mechanism of nucleophilic substitution on 1-bromoheptadecane, a long-chain primary haloalkane. Given its structure, 1-bromoheptadecane exclusively undergoes a bimolecular nucleophilic substitution (SN2) reaction. This guide details the core principles of this mechanism, provides relevant quantitative data for analogous reactions, and outlines a detailed experimental protocol for a representative SN2 transformation.

The SN2 Mechanism: A Concerted Pathway

Nucleophilic substitution on 1-bromoheptadecane proceeds via the SN2 mechanism, a single-step, concerted process.[1] In this reaction, a nucleophile attacks the electrophilic carbon atom bearing the bromine atom from the backside, simultaneously displacing the bromide leaving group.[2] This "backside attack" leads to an inversion of stereochemistry at the carbon center, famously known as the Walden inversion.[3]

The rate of the SN2 reaction is dependent on the concentrations of both the substrate (1-bromoheptadecane) and the nucleophile, exhibiting second-order kinetics.[1] The general rate law can be expressed as:

Rate = k[1-bromoheptadecane][Nucleophile]

Several factors influence the rate of this reaction:

• Steric Hindrance: As a primary haloalkane, 1-bromoheptadecane has minimal steric bulk around the reactive carbon, making it an ideal substrate for the SN2 reaction.[4] More substituted haloalkanes (secondary and tertiary) exhibit significantly slower SN2 reaction rates due to steric hindrance impeding the backside attack of the nucleophile.[5]

• Nucleophile Strength: A strong nucleophile is required for an efficient SN2 reaction.[4] Common strong nucleophiles include iodide (I⁻), cyanide (CN⁻), azide (N₃⁻), and hydroxide (OH⁻).[6]

• Leaving Group Ability: The bromide ion (Br⁻) is a good leaving group, as it is a weak base and can stabilize the negative charge. The reactivity of haloalkanes in SN2 reactions follows the trend I > Br > Cl > F, which corresponds to the leaving group's ability.[7]

• Solvent Effects: Polar aprotic solvents, such as acetone, dimethylformamide (DMF), and dimethyl sulfoxide (DMSO), are preferred for SN2 reactions.[8] These solvents can solvate the cation of the nucleophilic salt but do not strongly solvate the anionic nucleophile, leaving it more available to attack the substrate. Protic solvents, like water and alcohols, can form hydrogen bonds with the nucleophile, creating a "solvent cage" that hinders its reactivity.[9]

Quantitative Data: Reaction Kinetics of Bromoalkanes

The following table summarizes the calculated activation free energies for the halogen exchange SN2 reaction between a chloride ion and various bromoalkanes in aqueous solution, illustrating the effect of chain length.

Substrate	Activation Free Energy (kcal/mol) in Aqueous Solution
Methyl Bromide	21.15[9]
Propyl Bromide	23.28[9]
Hexyl Bromide	26.50[9]

Note: This data is for the reaction with chloride as the nucleophile in an aqueous solution. The absolute values will differ for other nucleophiles and solvents, but the trend of increasing activation energy with chain length is expected to be similar.

Experimental Protocol: Synthesis of 1-Iodoheptadecane

This section provides a detailed experimental protocol for the nucleophilic substitution of 1-bromoheptadecane with sodium iodide in acetone, a classic Finkelstein reaction. This procedure is adapted from a well-established protocol for the analogous reaction with 1-bromooctane.[3]

3.1. Materials and Reagents

Reagent	Molar Mass ( g/mol )	Quantity	Moles	Equivalents
1-Bromoheptadecane	319.36	3.19 g	10 mmol	1
Sodium Iodide	149.89	2.25 g	15 mmol	1.5
Acetone (anhydrous)	58.08	50 mL	-	-
Dichloromethane	84.93	~50 mL	-	-
5% Sodium Thiosulfate (aq)	-	~20 mL	-	-
Brine (saturated NaCl aq)	-	~20 mL	-	-
Anhydrous Sodium Sulfate	142.04	As needed	-	-

3.2. Procedure

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add sodium iodide (2.25 g, 15 mmol). Add 50 mL of anhydrous acetone and stir until the sodium iodide is fully dissolved.

• Addition of Substrate: Add 1-bromoheptadecane (3.19 g, 10 mmol) to the flask.

• Reflux: Attach a reflux condenser and heat the mixture to a gentle reflux (approximately 56 °C) using a heating mantle. A white precipitate of sodium bromide will form as the reaction progresses.[3]

• Reaction Monitoring: The reaction can be monitored by thin-layer chromatography (TLC) using a suitable eluent (e.g., hexanes). The reaction is complete when the starting material spot is no longer visible. A typical reaction time is 1-2 hours.

• Work-up:

  • Allow the reaction mixture to cool to room temperature.

  • Remove the precipitated sodium bromide by vacuum filtration, washing the solid with a small amount of acetone.

  • Transfer the filtrate to a separatory funnel.

  • Add 30 mL of water and extract with dichloromethane (2 x 25 mL).

  • Combine the organic layers and wash sequentially with 20 mL of 5% aqueous sodium thiosulfate solution (to remove any traces of iodine) and 20 mL of brine.

• Drying and Solvent Removal: Dry the organic layer over anhydrous sodium sulfate. Filter or decant the solution into a pre-weighed round-bottom flask and remove the solvent using a rotary evaporator.

• Purification: The resulting crude 1-iodoheptadecane can be further purified by column chromatography on silica gel if necessary.

Visualizations: Mechanism and Workflow

The following diagrams illustrate the SN2 mechanism for the reaction of 1-bromoheptadecane with an iodide nucleophile and the general experimental workflow.

Caption: SN2 mechanism of 1-bromoheptadecane with iodide.

Caption: Experimental workflow for the synthesis of 1-iodoheptadecane.

References

• 1. brainly.com [brainly.com]
• 2. Nucleophilic Substitution (SN2): Dependence on Nucleophile, Leaving Group, Central Atom, Substituents, and Solvent - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Nucleophilic substitution induced by electron transfer at the bridgehead of polycyclic alkanes: competition between polar and radical pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. m.youtube.com [m.youtube.com]
• 6. researchgate.net [researchgate.net]
• 7. savemyexams.com [savemyexams.com]
• 8. youtube.com [youtube.com]
• 9. researchgate.net [researchgate.net]

Technical Guide: 1-Bromoheptadecane in Scientific Research and Drug Development

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromoheptadecane is a linear alkyl bromide with a 17-carbon chain. As a halogenated hydrocarbon, it serves as a versatile chemical intermediate and building block in organic synthesis. Its long lipophilic alkyl chain and the reactive bromo group make it a compound of interest in various applications, including the synthesis of more complex molecules and the development of novel materials. This guide provides a comprehensive overview of its chemical properties, a detailed experimental protocol for its synthesis, and its potential applications in the field of drug development.

Chemical and Physical Properties

The fundamental properties of 1-Bromoheptadecane are summarized below. These data are essential for its use in experimental settings, providing information on its molecular characteristics and identity.

Property	Value	References
Molecular Formula	C₁₇H₃₅Br	[1][2][3][4]
Molecular Weight	319.36 g/mol	[1][2][4][5][6]
Alternate Names	Heptadecyl Bromide	[1][5]
CAS Number	3508-00-7	[1][2][3]
Appearance	White or colorless to light yellow solid/powder	[7][8]
Linear Formula	CH₃(CH₂)₁₆Br	[5]

Relevance in Research and Drug Development

While 1-Bromoheptadecane is not an active pharmaceutical ingredient itself, its structural features are relevant to drug development in several ways:

• Synthetic Building Block: The primary role of 1-Bromoheptadecane is as a precursor or intermediate in the synthesis of more complex molecules. The bromo group can be readily displaced or used in coupling reactions to introduce the 17-carbon alkyl chain into a target molecule. This long lipophilic chain can be used to modify the solubility, membrane permeability, and pharmacokinetic profile of a potential drug candidate.

• Drug Delivery Systems: Long-chain hydrocarbons are fundamental components of lipid-based drug delivery systems, such as liposomes and solid lipid nanoparticles. While 1-Bromoheptadecane itself is not typically a direct component, its derivatives, such as quaternary ammonium salts or lipids synthesized from it, can be incorporated into these delivery vehicles to encapsulate and transport therapeutic agents.

• Hydrophobic Moieties: In medicinal chemistry, the introduction of a long alkyl chain can significantly increase the lipophilicity of a compound. This can be a strategic approach to enhance a drug's ability to cross cellular membranes or to target lipid-rich environments. The heptadecyl chain can serve as a hydrophobic anchor, influencing the molecule's interaction with biological targets.

Experimental Protocol: Synthesis of 1-Bromoheptadecane

The synthesis of 1-Bromoheptadecane is typically achieved through the bromination of the corresponding alcohol, 1-heptadecanol. A common and effective method involves the reaction of the alcohol with hydrogen bromide, which can be generated in situ from sodium bromide and a strong acid like sulfuric acid.

Objective: To synthesize 1-Bromoheptadecane from 1-heptadecanol.

Materials:

• 1-heptadecanol

• Sodium bromide (NaBr)

• Concentrated sulfuric acid (H₂SO₄)

• Water (H₂O)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Saturated brine solution (NaCl)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Organic solvent for extraction (e.g., diethyl ether or dichloromethane)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 1-heptadecanol and sodium bromide.

• Acid Addition: Slowly add concentrated sulfuric acid to the mixture while cooling the flask in an ice bath to control the exothermic reaction.

• Reflux: Heat the reaction mixture to reflux and maintain it for a specified period to ensure the completion of the reaction. The progress can be monitored by thin-layer chromatography (TLC).

• Work-up: After cooling to room temperature, add water to the reaction mixture. Transfer the mixture to a separatory funnel.

• Extraction: Extract the aqueous layer with an organic solvent. Combine the organic layers.

• Washing: Wash the combined organic layers sequentially with water, saturated sodium bicarbonate solution, and finally with saturated brine.

• Drying and Filtration: Dry the organic layer over an anhydrous drying agent like magnesium sulfate. Filter to remove the drying agent.

• Solvent Removal: Remove the organic solvent using a rotary evaporator to obtain the crude 1-Bromoheptadecane.

• Purification: If necessary, the crude product can be further purified by distillation under reduced pressure or recrystallization to yield pure 1-Bromoheptadecane.

Visualization of the Synthetic Workflow

The following diagram illustrates the key steps in the synthesis of 1-Bromoheptadecane from 1-heptadecanol.

Caption: Workflow for the synthesis of 1-Bromoheptadecane.

References

• 1. par.nsf.gov [par.nsf.gov]
• 2. lookchem.com [lookchem.com]
• 3. Alkyl bromide synthesis by bromination or substitution [organic-chemistry.org]
• 4. scbt.com [scbt.com]
• 5. youtube.com [youtube.com]
• 6. 1-溴十七烷 ≥95.0% (GC) | Sigma-Aldrich [sigmaaldrich.com]
• 7. Bromination reactions with hydrogen bromide (bromoalkane synthesis from alcohols/bromoalkane synthesis via ether- or lactone-cleaving): Hydrogen bromide (2): Discussion series on bromination/iodination reactions 35 – Chemia [chemia.manac-inc.co.jp]
• 8. 1-Bromoheptadecane | C17H35Br | CID 19022 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Technical Guide to High-Purity 1-Bromoheptadecane for Researchers and Drug Development Professionals

An in-depth examination of the commercial landscape, quality specifications, and analytical methodologies for high-purity 1-bromoheptadecane, a key building block in pharmaceutical research and development.

Introduction

1-Bromoheptadecane (C₁₇H₃₅Br) is a long-chain alkyl bromide that serves as a versatile intermediate and building block in organic synthesis. Its utility is particularly pronounced in the field of drug development, where it is employed in the synthesis of various active pharmaceutical ingredients (APIs) and drug delivery systems. The purity of 1-bromoheptadecane is of paramount importance in these applications, as impurities can lead to unwanted side reactions, reduced yields, and potential toxicological concerns in the final drug product. This technical guide provides a comprehensive overview of commercial suppliers of high-purity 1-bromoheptadecane, detailed analytical methodologies for quality control, and a summary of key quantitative data.

Commercial Suppliers and Purity Specifications

A number of chemical suppliers offer 1-bromoheptadecane at various purity grades. For researchers and drug development professionals requiring high-purity material, it is crucial to carefully evaluate the specifications provided by each vendor. The most common analytical technique cited for purity assessment is gas chromatography (GC).

Below is a summary of prominent commercial suppliers and their typical purity specifications for 1-bromoheptadecane:

Supplier	Stated Purity	Analysis Method	CAS Number
TCI (Tokyo Chemical Industry)	>98.0%	GC	3508-00-7
Sigma-Aldrich	≥95.0%[1]	GC[1]	3508-00-7[1]
ChemScene	≥95%[2]	Not Specified	3508-00-7[2]
Santa Cruz Biotechnology	Not Specified	Not Specified	3508-00-7[3]

It is important to note that the stated purity is often a minimum specification. For critical applications, requesting a lot-specific Certificate of Analysis (CoA) is highly recommended to obtain detailed information on the actual purity and the methods used for its determination.[1][4] A CoA will typically provide a more precise purity value and may include data from other analytical techniques.

Experimental Protocols

The synthesis and purification of 1-bromoheptadecane to achieve high purity require carefully controlled reaction conditions and effective purification methods. The quality control of the final product relies on a combination of chromatographic and spectroscopic techniques.

Synthesis of 1-Bromoheptadecane from 1-Heptadecanol

A common and effective method for the synthesis of 1-bromoheptadecane is the bromination of 1-heptadecanol using a suitable brominating agent.

Materials:

• 1-Heptadecanol

• Phosphorus tribromide (PBr₃) or Hydrobromic acid (HBr) with a dehydrating agent (e.g., sulfuric acid)

• Anhydrous solvent (e.g., diethyl ether or hexane)

• Sodium bicarbonate solution (saturated)

• Anhydrous magnesium sulfate or sodium sulfate

• Distillation apparatus

• Separatory funnel

• Magnetic stirrer and stir bar

• Heating mantle

Procedure (using PBr₃):

• In a round-bottom flask equipped with a magnetic stir bar and a dropping funnel, dissolve 1-heptadecanol in a minimal amount of anhydrous diethyl ether under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution in an ice bath.

• Slowly add phosphorus tribromide (approximately 1/3 molar equivalent) to the stirred solution via the dropping funnel. The addition should be controlled to maintain a low reaction temperature.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours until the reaction is complete (monitor by TLC or GC).

• Carefully quench the reaction by slowly adding water to the cooled reaction mixture.

• Transfer the mixture to a separatory funnel and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

• The crude 1-bromoheptadecane is then purified by vacuum distillation.

Purification by Recrystallization

For achieving very high purity, recrystallization is an effective method.[5][6][7][8][9]

Materials:

• Crude 1-bromoheptadecane

• A suitable solvent (e.g., ethanol, methanol, or a mixed solvent system)

• Erlenmeyer flask

• Heating plate

• Buchner funnel and filter flask

• Filter paper

Procedure:

• In an Erlenmeyer flask, dissolve the crude 1-bromoheptadecane in a minimum amount of the chosen solvent at its boiling point.

• If colored impurities are present, a small amount of activated charcoal can be added to the hot solution.

• Hot-filter the solution to remove any insoluble impurities and the activated charcoal.

• Allow the filtrate to cool slowly to room temperature, followed by further cooling in an ice bath to induce crystallization.

• Collect the purified crystals by vacuum filtration using a Buchner funnel.

• Wash the crystals with a small amount of the cold recrystallization solvent.

• Dry the crystals under vacuum to remove any residual solvent.

Quality Control and Purity Analysis

A combination of analytical techniques should be employed to confirm the identity and purity of 1-bromoheptadecane.

Gas Chromatography (GC):

• Principle: GC separates compounds based on their volatility and interaction with a stationary phase. It is the most common method for determining the purity of 1-bromoheptadecane.

• Typical Conditions:

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-1, DB-5, or equivalent).

  • Injector Temperature: 250-280 °C.

  • Oven Temperature Program: Start at a lower temperature (e.g., 100 °C), hold for a few minutes, then ramp up to a higher temperature (e.g., 250-280 °C) at a rate of 10-20 °C/min.

  • Detector: Flame Ionization Detector (FID) is commonly used.

  • Carrier Gas: Helium or Nitrogen.

• Data Interpretation: The purity is determined by the area percentage of the main peak corresponding to 1-bromoheptadecane.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: Provides information on the structure and the presence of proton-containing impurities. The characteristic signals for 1-bromoheptadecane are a triplet at approximately 3.4 ppm (corresponding to the -CH₂-Br protons) and a multiplet around 1.85 ppm (for the -CH₂-CH₂-Br protons). The remaining methylene protons appear as a broad multiplet between 1.2 and 1.4 ppm, and the terminal methyl group as a triplet around 0.9 ppm.

• ¹³C NMR: Confirms the carbon skeleton of the molecule. The carbon attached to the bromine will appear at a characteristic chemical shift (around 34 ppm).

Mass Spectrometry (MS):

• Principle: MS provides information about the molecular weight and fragmentation pattern of the molecule.

• Technique: Typically coupled with GC (GC-MS).

• Data Interpretation: The mass spectrum of 1-bromoheptadecane will show a characteristic isotopic pattern for the molecular ion due to the presence of the bromine isotopes (⁷⁹Br and ⁸¹Br) in a roughly 1:1 ratio.

Visualizing Workflows and Relationships

To better illustrate the processes involved in ensuring the quality of high-purity 1-bromoheptadecane, the following diagrams have been generated.

Caption: Experimental workflow for synthesis and quality control.

Caption: Logical flow for supplier selection.

Conclusion

For researchers, scientists, and drug development professionals, the selection of high-purity 1-bromoheptadecane is a critical step that can significantly impact the success of their work. A thorough evaluation of commercial suppliers, coupled with a comprehensive understanding of the analytical techniques used for quality control, is essential. By following rigorous synthesis, purification, and analysis protocols, a consistent supply of high-purity 1-bromoheptadecane can be ensured, thereby facilitating the advancement of pharmaceutical research and development.

References

• 1. 1-Bromoheptadecane = 95.0 GC 3508-00-7 [sigmaaldrich.com]
• 2. chemscene.com [chemscene.com]
• 3. scbt.com [scbt.com]
• 4. chemscene.com [chemscene.com]
• 5. people.chem.umass.edu [people.chem.umass.edu]
• 6. researchgate.net [researchgate.net]
• 7. files.blogs.baruch.cuny.edu [files.blogs.baruch.cuny.edu]
• 8. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 9. chemistry.miamioh.edu [chemistry.miamioh.edu]

An In-depth Technical Guide to the Thermal Stability and Decomposition of 1-Bromoheptadecane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current understanding of the thermal properties of 1-bromoheptadecane. Due to a lack of specific published experimental data on its thermal decomposition, this document focuses on its known physical properties, the expected decomposition behavior based on the chemistry of long-chain haloalkanes, and detailed experimental protocols for determining its thermal stability.

Physicochemical Properties of 1-Bromoheptadecane

1-Bromoheptadecane is a long-chain alkyl halide. Its physical properties are crucial for understanding its behavior at elevated temperatures. A summary of its key properties is presented in Table 1.

Property	Value	Source
Molecular Formula	C₁₇H₃₅Br	[1]
Molecular Weight	319.36 g/mol	[2][3]
Appearance	Solid	[3][4]
Melting Point	29-32 °C	[4]
Boiling Point	186 °C at 1 mmHg126-128 °C at 0.1 mmHg345-349 °C (Predicted)	[5][3][6][7]
Density	0.99 g/cm³	[5]
Decomposition Temperature	No data available	[4][5]
Flash Point	No data available	[4]
Auto-ignition Temperature	No data available	[4]

Predicted Thermal Decomposition Pathways

At elevated temperatures, 1-bromoheptadecane is likely to undergo elimination reactions to produce 1-heptadecene and hydrogen bromide. Concurrently, the high temperatures can induce homolytic cleavage of the C-Br bond, generating a heptadecyl radical and a bromine radical. The long hydrocarbon chain is also susceptible to cracking, leading to the formation of a mixture of smaller alkanes and alkenes through free-radical chain reactions.

A simplified logical relationship of the predicted decomposition is outlined below.

Caption: Predicted thermal decomposition pathways of 1-bromoheptadecane.

Experimental Protocols for Thermal Analysis

To determine the precise thermal stability and decomposition profile of 1-bromoheptadecane, thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) are the recommended analytical techniques.[8]

TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere. This technique is ideal for determining the onset of decomposition, the temperature of maximum decomposition rate, and the final residual mass.

Experimental Workflow:

Caption: Experimental workflow for Thermogravimetric Analysis (TGA).

Detailed TGA Protocol:

• Sample Preparation: Accurately weigh 5-10 mg of 1-bromoheptadecane into a clean, tared TGA crucible (e.g., alumina or platinum).

• Instrument Setup:

  • Place the crucible in the TGA instrument's autosampler or manually load it onto the balance.

  • Purge the furnace with an inert gas, such as nitrogen or argon, at a flow rate of 20-50 mL/min to prevent oxidative decomposition.

• Temperature Program:

  • Equilibrate the sample at a starting temperature, typically near ambient (e.g., 30°C).

  • Ramp the temperature at a linear heating rate, for example, 10°C/min, up to a final temperature sufficient to ensure complete decomposition (e.g., 600°C).

• Data Acquisition: Continuously record the sample mass as a function of temperature.

• Data Analysis:

  • Plot the percentage of initial mass versus temperature to obtain the TGA curve.

  • The onset temperature of decomposition is determined from the initial significant mass loss.

  • Calculate the first derivative of the TGA curve (DTG curve) to identify the temperature(s) of the maximum rate of mass loss.

DSC measures the difference in heat flow between a sample and a reference as a function of temperature. It is used to detect thermal events such as melting, boiling, and decomposition, and to quantify the enthalpy changes associated with these processes.

Experimental Workflow:

Caption: Experimental workflow for Differential Scanning Calorimetry (DSC).

Detailed DSC Protocol:

• Sample Preparation:

  • Accurately weigh 2-5 mg of 1-bromoheptadecane into a DSC pan (e.g., aluminum).

  • Hermetically seal the pan to prevent volatilization of the sample or its decomposition products before thermal events occur.[5]

• Instrument Setup:

  • Place the sealed sample pan and an empty, sealed reference pan into the DSC cell.

  • Purge the cell with an inert gas (e.g., nitrogen) at a flow rate of 20-50 mL/min.

• Temperature Program:

  • Cool the sample to a sub-ambient temperature (e.g., 0°C) and allow it to equilibrate.

  • Ramp the temperature at a linear heating rate (e.g., 10°C/min) to a temperature beyond the expected decomposition range (e.g., 400°C).

• Data Acquisition: Record the differential heat flow between the sample and the reference as a function of temperature.

• Data Analysis:

  • Plot the heat flow versus temperature to obtain the DSC thermogram.

  • Identify endothermic peaks corresponding to melting and exothermic peaks which may indicate decomposition.

  • The onset temperature of the melting peak provides the melting point.

  • The onset of a broad, irreversible exothermic peak following the boiling point is indicative of thermal decomposition.

Summary and Recommendations

While specific experimental data on the thermal decomposition of 1-bromoheptadecane are lacking in publicly available literature, its thermal behavior can be reliably predicted and experimentally determined. Based on the chemistry of similar long-chain bromoalkanes, the primary decomposition pathways are dehydrobromination and free-radical induced cracking.

For researchers and professionals handling 1-bromoheptadecane, it is highly recommended to perform TGA and DSC analyses as outlined in this guide to establish a precise thermal stability profile. This data is critical for ensuring safe handling, predicting potential degradation products, and defining temperature limits in synthetic processes or formulation development. Particular attention should be paid to the potential evolution of corrosive hydrogen bromide gas upon decomposition.

References

• 1. Products of Thermal Decomposition of Brominated Polymer Flame Retardants | Chemical Engineering Transactions [cetjournal.it]
• 2. furmanchm120.pbworks.com [furmanchm120.pbworks.com]
• 3. tainstruments.com [tainstruments.com]
• 4. experts.illinois.edu [experts.illinois.edu]
• 5. web1.eng.famu.fsu.edu [web1.eng.famu.fsu.edu]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. tsapps.nist.gov [tsapps.nist.gov]
• 8. epfl.ch [epfl.ch]

Protocols & Analytical Methods

Application Notes and Protocols: 1-Bromoheptadecane in the Formation of Self-Assembled Monolayers (SAMs)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Self-assembled monolayers (SAMs) are highly ordered molecular layers formed spontaneously on a substrate, offering a powerful tool for tailoring surface properties at the molecular level. The ability to control surface chemistry and physics has significant implications across various scientific disciplines, including materials science, electronics, and biomedicine. Long-chain alkyl SAMs are of particular interest due to their ability to create well-defined, hydrophobic, and low-energy surfaces.

This document provides detailed application notes and experimental protocols for the formation of a heptadecane-based self-assembled monolayer using 1-bromoheptadecane as a key reagent. Due to the nature of the head group, the formation is described via a two-step process: initial surface functionalization with a nucleophilic group (amine or thiol), followed by the covalent attachment of the heptadecyl chain via a nucleophilic substitution reaction. This method allows for the robust grafting of the long alkyl chain onto various substrates, including silicon oxide and gold.

Applications in Research and Drug Development

The formation of a dense, long-chain alkyl monolayer using 1-bromoheptadecane can be leveraged for several applications:

• Wettability Control: The resulting hydrophobic surface can be used to control the interaction of aqueous solutions with the substrate, which is critical in microfluidics, high-throughput screening, and the prevention of non-specific binding of water-soluble molecules.

• Biomolecule Immobilization and Patterning: By creating patterned areas of hydrophobic and hydrophilic regions, these SAMs can be used to direct the adhesion and growth of cells, or the immobilization of proteins and DNA in specific arrays for biosensor development.

• Drug Delivery and Formulation: The hydrophobic nature of the monolayer can be utilized to study the interaction of drug candidates with lipid-like environments, providing insights into membrane permeability and drug-eluting coatings. The controlled release of hydrophobic drugs can also be influenced by the alkyl chain length of the SAM.[1][2]

• Surface Passivation and Corrosion Resistance: The dense alkyl layer can act as a protective barrier, preventing the underlying substrate from interacting with its environment, thus enhancing its stability and preventing corrosion.

Quantitative Data Summary

Property	Expected Value	Characterization Method
Water Contact Angle (Static)	110° - 115°	Goniometry
Hexadecane Contact Angle (Static)	45° - 50°	Goniometry
Monolayer Thickness	2.0 - 2.4 nm	Ellipsometry[3][4][5][6]
Surface Coverage	High (typically > 90%)	X-ray Photoelectron Spectroscopy (XPS)

Experimental Protocols

The formation of a heptadecane monolayer from 1-bromoheptadecane is achieved through a two-step process. First, the substrate is functionalized to present nucleophilic groups (amines or thiols). Second, the functionalized surface is reacted with 1-bromoheptadecane.

Protocol 1: Formation of a Heptadecane Monolayer on Silicon Oxide via Aminosilanization

This protocol describes the formation of an amine-terminated surface on silicon oxide, followed by reaction with 1-bromoheptadecane.

Materials:

• Silicon wafers or glass slides

• (3-Aminopropyl)triethoxysilane (APTES)

• Anhydrous Toluene

• 1-Bromoheptadecane

• Triethylamine (TEA) or another non-nucleophilic base

• Ethanol, Acetone, Isopropanol (reagent grade)

• Deionized (DI) water

• Piranha solution (7:3 mixture of concentrated H₂SO₄ and 30% H₂O₂). EXTREME CAUTION: Piranha solution is highly corrosive and explosive when mixed with organic materials.

• Nitrogen gas

Procedure:

Part A: Substrate Cleaning and Hydroxylation

• Clean the silicon/glass substrates by sonicating in acetone, followed by isopropanol, and then DI water (15 minutes each).

• Dry the substrates under a stream of nitrogen.

• Immerse the clean, dry substrates in Piranha solution for 30 minutes to create a hydroxylated surface.

• Rinse the substrates thoroughly with DI water and dry under a stream of nitrogen.

Part B: Formation of Amine-Terminated SAM

• Prepare a 2% (v/v) solution of APTES in anhydrous toluene in a clean, dry reaction vessel.

• Immerse the hydroxylated substrates in the APTES solution.

• Allow the reaction to proceed for 2-4 hours at room temperature under a nitrogen atmosphere.

• Remove the substrates and rinse thoroughly with toluene, followed by ethanol, to remove any physisorbed silane.

• Cure the amine-terminated SAM by baking at 110°C for 30 minutes.

Part C: Grafting of 1-Bromoheptadecane

• Prepare a solution of 1-bromoheptadecane (e.g., 10 mM) and triethylamine (e.g., 20 mM) in a suitable aprotic solvent like anhydrous toluene or N,N-Dimethylformamide (DMF).

• Immerse the amine-functionalized substrates in the reaction solution.

• Heat the reaction mixture to 60-80°C and allow it to react for 12-24 hours under a nitrogen atmosphere. The reaction involves a nucleophilic substitution (SN2) where the surface amine displaces the bromide.[7][8][9]

• After the reaction, remove the substrates and sonicate in the reaction solvent, followed by ethanol and DI water to remove unreacted 1-bromoheptadecane and base.

• Dry the substrates under a stream of nitrogen.

Protocol 2: Formation of a Heptadecane Monolayer on Gold via Thiol Functionalization

This protocol details the creation of a thiol-terminated surface on gold, which is then reacted with 1-bromoheptadecane.

Materials:

• Gold-coated substrates (e.g., silicon wafers or glass slides with a thin layer of gold)

• 11-Amino-1-undecanethiol hydrochloride (AUT) or a similar amino-terminated thiol

• Ethanol (absolute)

• 1-Bromoheptadecane

• A non-nucleophilic base (e.g., triethylamine)

• Acetone, Isopropanol (reagent grade)

• DI water

• Nitrogen gas

Procedure:

Part A: Substrate Cleaning

• Clean the gold substrates by sonicating in acetone, followed by isopropanol, and then DI water (15 minutes each).

• Dry the substrates under a stream of nitrogen.

• (Optional but recommended) Clean the gold surface with a UV-Ozone cleaner for 15-20 minutes to remove organic contaminants.

Part B: Formation of Amine-Terminated SAM

• Prepare a 1 mM solution of the amino-terminated thiol (e.g., AUT) in absolute ethanol.

• Immerse the clean gold substrates in the thiol solution.

• Allow the self-assembly to proceed for 18-24 hours at room temperature.

• Remove the substrates and rinse thoroughly with ethanol to remove non-chemisorbed thiols.

• Dry the substrates under a stream of nitrogen.

Part C: Grafting of 1-Bromoheptadecane

• Follow the same procedure as in Protocol 1, Part C, for the reaction of the amine-terminated surface with 1-bromoheptadecane.

Visualizations

The following diagrams illustrate the experimental workflows for the formation of a heptadecane monolayer.

Caption: Workflow for forming a heptadecane SAM on silicon oxide.

Caption: Workflow for forming a heptadecane SAM on a gold substrate.

Caption: Logical relationship of the two-step SAM formation process.

References

• 1. benchchem.com [benchchem.com]
• 2. Effect of Alkyl Chain Length on Adsorption and Release of Hydrophobic Drug to/from Hydrophobically-modified Gelatin Hydrogel | MATEC Web of Conferences [matec-conferences.org]
• 3. homes.nano.aau.dk [homes.nano.aau.dk]
• 4. Ellipsometry FAQ - J.A. Woollam [jawoollam.com]
• 5. chem.purdue.edu [chem.purdue.edu]
• 6. horiba.com [horiba.com]
• 7. Ch22: Alkylation of Amines [chem.ucalgary.ca]
• 8. Amine alkylation - Wikipedia [en.wikipedia.org]
• 9. chem.libretexts.org [chem.libretexts.org]

Application Notes and Protocols: Preparation of Heptadecylmagnesium Bromide from 1-Bromoheptadecane

For Researchers, Scientists, and Drug Development Professionals

Introduction

Grignard reagents are powerful organometallic compounds extensively utilized in organic synthesis for the formation of carbon-carbon bonds.[1][2][3] The preparation of heptadecylmagnesium bromide, a long-chain alkyl Grignard reagent, from 1-bromoheptadecane provides a valuable tool for introducing a C17 alkyl chain into various molecules. This modification is of significant interest in drug development and materials science, where the introduction of long lipophilic chains can modulate the physicochemical properties of molecules, such as solubility, membrane permeability, and binding affinity to biological targets.[4]

These application notes provide a detailed protocol for the preparation of heptadecylmagnesium bromide, summarize key reaction parameters, and illustrate its application in the synthesis of bioactive molecules.

Data Presentation

The successful synthesis of Grignard reagents is highly dependent on the reaction conditions. The following tables provide a summary of the reagents and typical reaction parameters for the preparation of a long-chain alkyl Grignard reagent, adapted from protocols for similar alkyl bromides.[4]

Table 1: Reagents and Stoichiometry

Reagent	Chemical Formula	Molar Mass ( g/mol )	Density (g/mL)	Moles (mol)	Equivalents	Amount
1-Bromoheptadecane	C₁₇H₃₅Br	319.36	~1.01	0.05	1.0	15.97 g
Magnesium Turnings	Mg	24.31	-	0.06	1.2	1.46 g
Anhydrous Diethyl Ether	(C₂H₅)₂O	74.12	0.713	-	-	~100 mL
Iodine	I₂	253.81	-	catalytic	-	1-2 crystals

Table 2: Typical Reaction Parameters and Expected Yield

Parameter	Value	Notes
Initiation Temperature	Room temperature to gentle warming	A slight amount of heat may be required to initiate the reaction.
Reaction Temperature	Gentle reflux (approx. 35°C for diethyl ether)	The reaction is exothermic; the rate of addition of 1-bromoheptadecane controls the temperature.
Reaction Time	2 - 4 hours	Includes dropwise addition and subsequent stirring to ensure complete reaction.
Expected Yield	80 - 95%	Yields are highly dependent on the purity of reagents and the strict maintenance of anhydrous conditions.[4]

Experimental Protocols

1. Preparation of Heptadecylmagnesium Bromide

This protocol details the laboratory-scale preparation of heptadecylmagnesium bromide. All glassware must be rigorously dried, and the reaction must be carried out under an inert atmosphere (e.g., nitrogen or argon) to exclude moisture and oxygen.[5]

Materials:

• 1-Bromoheptadecane

• Magnesium turnings

• Anhydrous diethyl ether

• Iodine crystal

• Three-neck round-bottom flask

• Reflux condenser with a gas inlet

• Pressure-equalizing dropping funnel

• Magnetic stirrer and stir bar

Procedure:

• Apparatus Setup: Assemble a dry three-neck round-bottom flask equipped with a magnetic stirrer, a reflux condenser with a gas inlet, and a pressure-equalizing dropping funnel. Flame-dry all glassware under a stream of inert gas and allow it to cool to room temperature.

• Magnesium Activation: Place magnesium turnings (1.2 equivalents) in the reaction flask. Add a small crystal of iodine to activate the magnesium surface. The disappearance of the purple iodine color indicates activation.[6]

• Initiation of Reaction: Add a small portion of anhydrous diethyl ether to cover the magnesium turnings. Prepare a solution of 1-bromoheptadecane (1.0 equivalent) in anhydrous diethyl ether in the dropping funnel. Add a small amount of the 1-bromoheptadecane solution to the magnesium suspension. The reaction may need to be initiated by gentle warming. The start of the reaction is indicated by the disappearance of the iodine color and the appearance of a cloudy, grayish solution.[4]

• Formation of Grignard Reagent: Once the reaction has initiated, add the remaining 1-bromoheptadecane solution dropwise at a rate that maintains a gentle reflux. The reaction is exothermic, and the addition rate should be controlled to prevent overheating.[4]

• Completion and Use: After the addition is complete, continue to stir the reaction mixture at room temperature or with gentle heating for an additional 1-2 hours to ensure the complete formation of the Grignard reagent. The resulting grayish solution of heptadecylmagnesium bromide should be used immediately in subsequent reactions.

2. Application in the Synthesis of a Bioactive Lipid Analogue

This protocol describes a representative application of heptadecylmagnesium bromide in the synthesis of a long-chain secondary alcohol, a class of molecules with potential applications as bioactive lipids or intermediates in their synthesis.[7]

Materials:

• Heptadecylmagnesium bromide solution (prepared as above)

• Anhydrous diethyl ether

• Aldehyde (e.g., isobutyraldehyde)

• Saturated aqueous ammonium chloride solution

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous sodium sulfate

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction with Electrophile: Cool the freshly prepared heptadecylmagnesium bromide solution in an ice-water bath. Slowly add a solution of the aldehyde (e.g., isobutyraldehyde, 1.0 equivalent) in anhydrous diethyl ether from a dropping funnel to the stirred Grignard reagent.

• Reaction Quenching: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional hour. Cautiously quench the reaction by slowly adding saturated aqueous ammonium chloride solution.

• Work-up: Transfer the mixture to a separatory funnel. Separate the organic layer and wash it sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent using a rotary evaporator to yield the crude long-chain secondary alcohol.

• Purification: The crude product can be purified by column chromatography on silica gel or by distillation under reduced pressure.

Mandatory Visualization

The following diagrams illustrate the key processes described in these application notes.

Caption: Workflow for the preparation of heptadecylmagnesium bromide.

Caption: Experimental workflow for the synthesis of a bioactive lipid analogue.

References

• 1. leah4sci.com [leah4sci.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. benchchem.com [benchchem.com]
• 5. odp.library.tamu.edu [odp.library.tamu.edu]
• 6. benchchem.com [benchchem.com]
• 7. Bioactive Lipids and Their Derivatives in Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]

Application of 1-Bromoheptadecane in the Synthesis of a Calamitic Liquid Crystal: 4'-Heptadecyloxy-4-cyanobiphenyl

Introduction

1-Bromoheptadecane, a long-chain alkyl halide, is a key building block in the synthesis of thermotropic liquid crystals. Its seventeen-carbon chain is particularly useful for inducing and stabilizing mesophases, the state of matter between a conventional liquid and a solid crystal. In calamitic (rod-shaped) liquid crystals, the long, flexible alkyl chains, such as the heptadecyl group, play a crucial role in influencing the material's physical properties. These properties include the melting point, the clearing point (the temperature at which the material transitions to an isotropic liquid), viscosity, and the specific type of liquid crystal phase exhibited (e.g., nematic, smectic).

The primary application of 1-bromoheptadecane in this context is as an alkylating agent in the Williamson ether synthesis. This reaction allows for the facile formation of an ether linkage between the heptadecyl chain and a rigid, aromatic core structure, known as the mesogen. A classic example of such a mesogen is the 4'-substituted-4-cyanobiphenyl moiety. The resulting alkoxy-substituted cyanobiphenyls are a well-studied class of liquid crystals known for their stable mesophases and valuable electro-optical properties, making them suitable for applications in display technologies.

This document provides detailed application notes on the utility of 1-bromoheptadecane in the synthesis of the nematic liquid crystal 4'-heptadecyloxy-4-cyanobiphenyl and a comprehensive experimental protocol for its preparation.

Data Presentation

The introduction of a long alkyl chain, such as the heptadecyl group, significantly influences the mesomorphic properties of the 4'-alkoxy-4-cyanobiphenyl homologous series. The table below summarizes the phase transition temperatures for a selection of these compounds, illustrating the effect of increasing chain length.

Alkoxy Chain Length (n)	Compound Name	Crystal to Nematic/Smectic A Transition (°C)	Nematic to Isotropic Transition (°C)	Smectic A to Nematic Transition (°C)
5	4'-Pentyloxy-4-cyanobiphenyl (5OCB)	47.0	68.0	-
7	4'-Heptyloxy-4-cyanobiphenyl (7OCB)	54.0	75.0	-
8	4'-Octyloxy-4-cyanobiphenyl (8OCB)	54.5	80.0	67.0
17	4'-Heptadecyloxy-4-cyanobiphenyl (17OCB)	Data not available in search results	Data not available in search results	Data not available in search results

Note: Specific phase transition temperatures for 4'-heptadecyloxy-4-cyanobiphenyl (17OCB) were not found in the provided search results. The data for other homologues are presented for comparative purposes to show the general trend of increasing clearing points and the emergence of smectic phases with longer alkyl chains.

Experimental Protocols

The synthesis of 4'-heptadecyloxy-4-cyanobiphenyl from 1-bromoheptadecane is a representative example of the application of this long-chain alkyl halide in liquid crystal synthesis. The procedure is based on the Williamson ether synthesis.

Synthesis of 4'-Heptadecyloxy-4-cyanobiphenyl

This protocol describes the O-alkylation of 4'-hydroxy-4-cyanobiphenyl with 1-bromoheptadecane.

Materials and Reagents:

• 4'-Hydroxy-4-cyanobiphenyl

• 1-Bromoheptadecane

• Potassium carbonate (K₂CO₃), anhydrous

• Acetone or 2-butanone (MEK), anhydrous

• Ethanol

• Dichloromethane (CH₂Cl₂)

• Deionized water

• Anhydrous magnesium sulfate (MgSO₄)

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with hotplate

• Separatory funnel

• Büchner funnel and flask

• Rotary evaporator

• Apparatus for column chromatography (optional)

• Melting point apparatus

• Polarized optical microscope with a hot stage (for phase transition analysis)

Procedure:

• Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 4'-hydroxy-4-cyanobiphenyl (1.0 equivalent) in anhydrous acetone or 2-butanone.

• Addition of Base: Add anhydrous potassium carbonate (1.5 - 2.0 equivalents) to the solution. Stir the mixture vigorously at room temperature for 20-30 minutes to facilitate the formation of the phenoxide.

• Addition of Alkyl Halide: Add 1-bromoheptadecane (1.05 - 1.1 equivalents) to the reaction mixture.

• Reaction: Heat the reaction mixture to reflux and maintain this temperature for 12-24 hours. The progress of the reaction should be monitored by thin-layer chromatography (TLC) until the starting material (4'-hydroxy-4-cyanobiphenyl) is consumed.

• Work-up: After the reaction is complete, cool the mixture to room temperature. Filter the solid potassium carbonate and wash it with a small amount of acetone.

• Extraction: Concentrate the filtrate under reduced pressure to remove the acetone. Dissolve the residue in dichloromethane and transfer it to a separatory funnel. Wash the organic layer sequentially with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: The crude product is typically a solid. It can be purified by recrystallization from a suitable solvent, such as ethanol or a mixture of ethanol and hexane. If necessary, further purification can be achieved by column chromatography on silica gel.

• Characterization: The purified product should be characterized to confirm its identity and purity. This includes:

  • Melting Point Determination: To determine the transition from the crystalline solid to the liquid crystal phase.

  • Polarized Optical Microscopy (POM): To observe the liquid crystalline textures and determine the phase transition temperatures (clearing point).

  • Spectroscopic Analysis: ¹H NMR and ¹³C NMR spectroscopy to confirm the chemical structure.

Mandatory Visualization

Below are diagrams illustrating the key processes and relationships described in this application note.

Application Notes and Protocols for the Alkylation of Phenols with 1-Bromoheptadecane

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed experimental protocol for the O-alkylation of phenols using 1-bromoheptadecane, a reaction of significant interest in the synthesis of long-chain alkyl aryl ethers. These compounds have applications in various fields, including the development of pharmaceuticals, liquid crystals, and other advanced materials. The protocol is based on the principles of the Williamson ether synthesis, a robust and widely used method for forming ether linkages.

Introduction

The alkylation of phenols with long-chain alkyl halides such as 1-bromoheptadecane proceeds via a nucleophilic substitution reaction, specifically an S(_N)2 mechanism, known as the Williamson ether synthesis.[1][2] In this reaction, a phenoxide ion, generated by deprotonating a phenol with a suitable base, acts as a nucleophile and attacks the electrophilic carbon atom of the alkyl halide, displacing the bromide ion to form the desired alkyl aryl ether.[1] The choice of base, solvent, and reaction temperature is crucial for the success of this synthesis, especially when dealing with long, non-polar alkyl chains which can present solubility challenges.[3]

Experimental Protocol: Williamson Ether Synthesis of Phenol with 1-Bromoheptadecane

This protocol outlines a general procedure for the alkylation of phenol with 1-bromoheptadecane. Researchers may need to optimize the reaction conditions for specific substituted phenols.

Materials:

• Phenol (or a substituted phenol)

• 1-Bromoheptadecane

• Anhydrous Potassium Carbonate (K(_2)CO(_3)) or Sodium Hydroxide (NaOH)

• Acetone or Dimethylformamide (DMF)

• Tetrabutylammonium bromide (TBAB) (optional, as a phase-transfer catalyst)[4]

• Diethyl ether or Ethyl acetate

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous Magnesium Sulfate (MgSO(_4)) or Sodium Sulfate (Na(_2)SO(_4))

• Silica gel for column chromatography

• Hexane and Ethyl acetate for chromatography

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve phenol (1.0 equivalent) in acetone or DMF (10-20 mL per gram of phenol).

• Addition of Base: Add anhydrous potassium carbonate (2.0-3.0 equivalents) to the solution.[3] The use of a fine powder will increase the reaction rate. Alternatively, a strong base like sodium hydroxide can be used.[4]

• Addition of Alkylating Agent: To the stirring suspension, add 1-bromoheptadecane (1.0-1.2 equivalents).

• (Optional) Addition of Phase-Transfer Catalyst: If using a biphasic solvent system or if the reaction is sluggish, add a catalytic amount of tetrabutylammonium bromide (TBAB) (e.g., 0.1 equivalents).[4]

• Reaction: Heat the reaction mixture to reflux (for acetone, the boiling point is 56°C; for DMF, a temperature of 70-80°C is recommended) and maintain the reflux with vigorous stirring.[3] Monitor the progress of the reaction by Thin Layer Chromatography (TLC). The reaction time can vary from a few hours to overnight.

• Work-up:

  • After the reaction is complete (as indicated by TLC), cool the mixture to room temperature.

  • Filter the solid inorganic salts and wash them with a small amount of acetone or ethyl acetate.

  • Evaporate the solvent from the filtrate under reduced pressure.

  • Dissolve the residue in diethyl ether or ethyl acetate (50 mL).

  • Wash the organic layer successively with saturated aqueous sodium bicarbonate solution (2 x 30 mL) and brine (1 x 30 mL).

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter off the drying agent and evaporate the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of hexane and ethyl acetate) to afford the pure heptadecyloxyphenol.

Data Presentation

The following table summarizes the key reaction parameters for the alkylation of phenols.

Parameter	Recommended Conditions	Alternative Conditions/Considerations	Reference
Phenol	Phenol or substituted phenols	Electron-donating groups may increase reactivity, while electron-withdrawing groups may decrease it.	[5]
Alkylating Agent	1-Bromoheptadecane	Primary alkyl bromides are ideal for S(_N)2 reactions.	[2]
Base	Anhydrous Potassium Carbonate (K(_2)CO(_3))	Sodium Hydroxide (NaOH), Potassium Hydroxide (KOH), Cesium Carbonate (Cs(_2)CO(_3)). Cesium carbonate can improve yields in some cases.	[1][3]
Solvent	Acetone	Dimethylformamide (DMF) is a good alternative, especially for less reactive systems, as it can increase the reaction rate.	[3]
Temperature	Reflux (56°C for Acetone)	70-80°C when using DMF. Higher temperatures may be required for sterically hindered phenols.	[3]
Catalyst (Optional)	Tetrabutylammonium Bromide (TBAB)	Other phase-transfer catalysts can be used to facilitate the reaction between the aqueous and organic phases.	[4]
Reaction Time	4-24 hours	Monitor by TLC to determine completion.	[3]
Purification	Column Chromatography	Recrystallization may be an option for solid products.	[3]

Visualizations

The following diagrams illustrate the key aspects of the experimental protocol.

Caption: Experimental workflow for the alkylation of phenols.

Caption: Simplified reaction pathway for Williamson ether synthesis.

References

• 1. ochemonline.pbworks.com [ochemonline.pbworks.com]
• 2. francis-press.com [francis-press.com]
• 3. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 4. cactus.utahtech.edu [cactus.utahtech.edu]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for the Use of 1-Bromoheptadecane in Suzuki and Sonogashira Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the utilization of 1-bromoheptadecane, a long-chain saturated alkyl bromide, in two pivotal cross-coupling reactions: the Suzuki-Miyaura coupling and the Sonogashira coupling. While the coupling of unactivated alkyl halides such as 1-bromoheptadecane has historically been challenging, recent advancements in catalyst systems have enabled these valuable transformations. The protocols and data presented herein are adapted from leading research in the field of cross-coupling reactions and are intended to serve as a foundational guide for synthetic chemists in academia and industry.

Suzuki-Miyaura Coupling of 1-Bromoheptadecane

The Suzuki-Miyaura coupling is a versatile palladium-catalyzed reaction for the formation of carbon-carbon bonds between an organoboron compound and an organic halide.[1][2] For unactivated alkyl bromides like 1-bromoheptadecane, which are prone to side reactions such as β-hydride elimination, specific catalyst systems are required to achieve efficient coupling.[3][4] Nickel-catalyzed systems have also shown promise for these transformations.[5]

General Reaction Scheme:

Caption: General scheme of the Suzuki-Miyaura coupling reaction with 1-bromoheptadecane.

Experimental Protocol: Nickel-Catalyzed Suzuki Coupling of 1-Bromoheptadecane with an Alkylborane

This protocol is adapted from the work of Saito and Fu for the nickel-catalyzed coupling of unactivated secondary alkyl halides, which is also applicable to primary alkyl bromides.[5]

Materials:

• 1-Bromoheptadecane

• Alkylborane (e.g., 9-octyl-9-borabicyclo[3.3.1]nonane)

• NiCl₂·glyme

• trans-N,N'-Dimethyl-1,2-cyclohexanediamine

• Potassium tert-butoxide (KOt-Bu)

• Isobutanol (i-BuOH)

• Anhydrous 1,4-dioxane

• Standard glassware for inert atmosphere reactions (Schlenk flask, etc.)

• Magnetic stirrer and heating plate

Procedure:

• To a dry Schlenk flask under an argon atmosphere, add NiCl₂·glyme (5 mol%) and trans-N,N'-dimethyl-1,2-cyclohexanediamine (10 mol%).

• Add anhydrous 1,4-dioxane to the flask.

• To this mixture, add the alkylborane (1.5 equivalents) and a solution of potassium tert-butoxide (2.0 equivalents) in isobutanol.

• Finally, add 1-bromoheptadecane (1.0 equivalent).

• Stir the reaction mixture at room temperature for 24-48 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, quench the reaction with saturated aqueous ammonium chloride.

• Extract the product with an organic solvent (e.g., ethyl acetate), wash the organic layer with brine, and dry over anhydrous sodium sulfate.

• Purify the crude product by column chromatography on silica gel.

Quantitative Data Summary for Suzuki Coupling of Unactivated Alkyl Bromides

The following table summarizes representative data for the Suzuki coupling of unactivated primary alkyl bromides with organoboron reagents, providing an expected range of yields for the coupling of 1-bromoheptadecane.

Entry	Alkyl Bromide	Boron Reagent	Catalyst System	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	1-Bromodecane	9-Octyl-9-BBN	5% NiCl₂·glyme / 10% trans-N,N'-dimethyl-1,2-cyclohexanediamine	KHMDS	Dioxane	RT	24	85
2	1-Bromododecane	Phenylboronic acid	2% Pd₂(dba)₃ / 8% PCy₃	K₃PO₄	THF/H₂O	80	12	92
3	1-Bromooctane	9-(5-((triethylsilyl)oxy)pentyl)-9-BBN	2% Pd(OAc)₂ / 4% PCy₃	K₃PO₄·H₂O	Toluene	RT	24	94

Data adapted from analogous reactions in the literature.[3][5]

Sonogashira Coupling of 1-Bromoheptadecane

The Sonogashira coupling reaction is a palladium- and copper-cocatalyzed cross-coupling of a terminal alkyne with an aryl or vinyl halide.[6] The development of catalyst systems effective for unactivated alkyl halides has expanded the scope of this reaction to include substrates like 1-bromoheptadecane.[7]

General Reaction Scheme:

Caption: General scheme of the Sonogashira coupling reaction with 1-bromoheptadecane.

Experimental Protocol: Palladium/N-Heterocyclic Carbene-Catalyzed Sonogashira Coupling

This protocol is based on the work of Fu and coworkers on the Sonogashira coupling of unactivated alkyl bromides.[7]

Materials:

• 1-Bromoheptadecane

• Terminal alkyne (e.g., phenylacetylene)

• [Pd(π-cinnamyl)Cl]₂

• 1,3-Bis(2,6-diisopropylphenyl)imidazolium chloride (IPr·HCl)

• Copper(I) iodide (CuI)

• Potassium tert-butoxide (KOt-Bu)

• Anhydrous N,N-dimethylacetamide (DMA)

• Standard glassware for inert atmosphere reactions

• Magnetic stirrer and heating plate

Procedure:

• In a glovebox, charge a Schlenk tube with [Pd(π-cinnamyl)Cl]₂ (2.5 mol %), IPr·HCl (5 mol %), and CuI (15 mol %).

• Add anhydrous DMA to the tube.

• Add the terminal alkyne (1.2 equivalents).

• Add 1-bromoheptadecane (1.0 equivalent).

• Finally, add a solution of potassium tert-butoxide (1.5 equivalents) in DMA.

• Seal the tube and stir the reaction mixture at 50 °C for 12-24 hours.

• Monitor the reaction progress by TLC or GC.

• After cooling to room temperature, dilute the reaction mixture with diethyl ether and filter through a pad of Celite.

• Wash the filtrate with water and brine, then dry over anhydrous magnesium sulfate.

• Concentrate the solution and purify the residue by column chromatography on silica gel.

Quantitative Data Summary for Sonogashira Coupling of Unactivated Alkyl Bromides

The following table presents representative data for the Sonogashira coupling of unactivated primary alkyl bromides with terminal alkynes, which can be used to estimate the expected outcome for 1-bromoheptadecane.

Entry	Alkyl Bromide	Terminal Alkyne	Catalyst System	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	1-Bromononane	1-Octyne	2.5% [Pd(π-allyl)Cl]₂ / 5% IPr·HCl / 15% CuI	KOt-Bu	DMA	50	12	81
2	1-Bromodecane	Phenylacetylene	2.5% [Pd(π-cinnamyl)Cl]₂ / 5% IPr·HCl / 15% CuI	KOt-Bu	DMA	50	12	88
3	1-Bromo-4-chlorobutane	Trimethylsilylacetylene	2.5% [Pd(π-allyl)Cl]₂ / 5% IPr·HCl / 15% CuI	KOt-Bu	DMA	50	12	75

Data adapted from analogous reactions in the literature.[7]

Reaction Mechanisms and Experimental Workflow

Catalytic Cycles

The catalytic cycles for both Suzuki and Sonogashira couplings involving an alkyl bromide share common fundamental steps: oxidative addition, transmetalation, and reductive elimination.

Caption: Simplified catalytic cycles for the Suzuki and Sonogashira coupling reactions.

General Experimental Workflow

The following diagram illustrates a typical workflow for performing these cross-coupling reactions in a research laboratory setting.

Caption: A typical experimental workflow for cross-coupling reactions.

References

• 1. Suzuki Coupling [organic-chemistry.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Room-Temperature Alkyl-Alkyl Suzuki Cross-Coupling of Alkyl Bromides that Possess β Hydrogens [organic-chemistry.org]
• 4. macmillan.princeton.edu [macmillan.princeton.edu]
• 5. Alkyl-Alkyl Suzuki Cross-Couplings of Unactivated Secondary Alkyl Halides at Room Temperature [organic-chemistry.org]
• 6. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 7. The first applications of carbene ligands in cross-couplings of alkyl electrophiles: sonogashira reactions of unactivated alkyl bromides and iodides - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Surface Modification of Nanoparticles with 1-Bromoheptadecane

For Researchers, Scientists, and Drug Development Professionals

Introduction

The surface modification of nanoparticles is a critical step in the development of effective drug delivery systems. Functionalization with long alkyl chains can significantly alter the physicochemical properties of nanoparticles, enhancing their hydrophobicity, influencing their interaction with biological membranes, and improving the loading of lipophilic drugs. 1-Bromoheptadecane, a 17-carbon alkyl bromide, is a potential candidate for imparting these properties to nanoparticles.

While specific literature detailing the use of 1-bromoheptadecane for nanoparticle surface modification is limited, this document provides a comprehensive set of application notes and protocols based on the well-established use of structurally similar long-chain bromoalkanes, such as 1-bromododecane. The methodologies and expected outcomes detailed herein serve as a robust starting point for researchers looking to utilize 1-bromoheptadecane for the surface engineering of various nanoparticle platforms. The protocols will require optimization for the specific nanoparticle system and intended application.

Principle of Surface Modification

Direct functionalization of nanoparticles with 1-bromoheptadecane is typically not feasible. A more effective and controllable approach involves a two-step process:

• Surface Activation: The nanoparticle surface is first functionalized with nucleophilic groups, such as primary amines (-NH₂) or thiols (-SH).

• Alkylation: A subsequent nucleophilic substitution reaction (SN2) is performed between the activated nanoparticle surface and 1-bromoheptadecane. The nucleophilic group on the nanoparticle displaces the bromide ion, forming a stable covalent bond and attaching the heptadecyl chain.

This method allows for a controlled and efficient surface modification, resulting in nanoparticles with a hydrophobic heptadecyl monolayer.

Experimental Protocols

The following protocols describe the surface modification of three common types of nanoparticles: Gold (AuNPs), Silica (SiO₂NPs), and Iron Oxide (IONPs).

Protocol 1: Heptadecyl Functionalization of Gold Nanoparticles (AuNPs)

This protocol involves the initial functionalization of citrate-capped AuNPs with a thiol-containing ligand, followed by alkylation.

Part A: Thiol Functionalization of AuNPs

• Materials:

  • Citrate-capped Gold Nanoparticles (AuNPs) solution (e.g., 20 nm)

  • 11-mercaptoundecanoic acid (MUA)

  • Ethanol

  • Phosphate-buffered saline (PBS)

  • Centrifuge

• Procedure:

  • To 10 mL of the AuNP solution, add a solution of MUA in ethanol (e.g., 100 µL of a 1 mg/mL solution).

  • Gently agitate the mixture at room temperature for 12-24 hours to allow for ligand exchange.

  • Purify the functionalized AuNPs by centrifugation (e.g., 12,000 x g for 20 minutes for 20 nm AuNPs).

  • Carefully remove the supernatant containing excess ligand.

  • Resuspend the nanoparticle pellet in PBS.

  • Repeat the centrifugation and resuspension steps two more times.

Part B: Alkylation with 1-Bromoheptadecane

• Materials:

  • Thiol-functionalized AuNPs

  • 1-Bromoheptadecane

  • N,N-Dimethylformamide (DMF), anhydrous

  • Triethylamine (TEA)

  • Centrifuge

• Procedure:

  • Disperse the thiol-functionalized AuNPs in anhydrous DMF.

  • Add TEA (2-3 molar excess relative to surface carboxyl groups).

  • Add 1-bromoheptadecane (5-10 molar excess).

  • Stir the reaction mixture at 70 °C for 24 hours under an inert atmosphere (e.g., Nitrogen or Argon).

  • Cool to room temperature and collect the nanoparticles by centrifugation.

  • Wash the heptadecyl-functionalized AuNPs sequentially with DMF and ethanol.

  • Dry the final product under vacuum.

Protocol 2: Heptadecyl Functionalization of Silica Nanoparticles (SiO₂NPs)

This protocol involves the initial amination of the silica surface followed by N-alkylation.

Part A: Amine Functionalization of SiO₂NPs

• Materials:

  • Silica Nanoparticles (SiO₂NPs)

  • (3-Aminopropyl)triethoxysilane (APTES)

  • Toluene or Ethanol, anhydrous

  • Centrifuge

• Procedure:

  • Disperse 100 mg of SiO₂NPs in 50 mL of anhydrous toluene in a round-bottom flask.

  • Sonicate the suspension for 15 minutes for uniform dispersion.

  • Add 1 mL of APTES to the suspension.

  • Reflux the mixture at 110 °C for 12 hours with constant stirring.

  • Cool the reaction mixture and collect the amine-functionalized nanoparticles by centrifugation.

  • Wash the nanoparticles three times with toluene and twice with ethanol to remove unreacted silane.

  • Dry the amine-functionalized SiO₂NPs under vacuum.

Part B: Alkylation with 1-Bromoheptadecane

• Materials:

  • Amine-functionalized SiO₂NPs

  • 1-Bromoheptadecane

  • DMF, anhydrous

  • TEA

  • Centrifuge

• Procedure:

  • Disperse the amine-functionalized SiO₂NPs in anhydrous DMF.

  • Add TEA (2-3 molar excess relative to surface amine groups).

  • Add 1-bromoheptadecane (5-10 molar excess).

  • Stir the reaction mixture at 70 °C for 24 hours under an inert atmosphere.

  • Cool to room temperature and collect the nanoparticles by centrifugation.

  • Wash the heptadecyl-functionalized SiO₂NPs sequentially with DMF and ethanol.

  • Dry the final product under vacuum.

Protocol 3: Heptadecyl Functionalization of Iron Oxide Nanoparticles (IONPs)

This protocol describes the functionalization of oleic acid-coated IONPs.

Part A: Amine Functionalization of IONPs

• Materials:

  • Oleic acid-coated Iron Oxide Nanoparticles (IONPs)

  • APTES

  • Ethanol

  • Deionized Water

  • Magnetic separator or centrifuge

• Procedure:

  • Disperse 100 mg of oleic acid-coated IONPs in a mixture of 80 mL ethanol and 20 mL DI water.

  • Add 1 mL of APTES to the dispersion.

  • Stir the mixture vigorously at 60 °C for 6 hours.

  • Collect the nanoparticles using a strong magnet or by centrifugation.

  • Wash the nanoparticles several times with ethanol.

  • Resuspend the amine-functionalized IONPs in a suitable solvent for the next step (e.g., DMF).

Part B: Alkylation with 1-Bromoheptadecane

• Materials:

  • Amine-functionalized IONPs

  • 1-Bromoheptadecane

  • DMF, anhydrous

  • TEA

  • Magnetic separator or centrifuge

• Procedure:

  • To the dispersion of amine-functionalized IONPs in DMF, add TEA (2-3 molar excess).

  • Add 1-bromoheptadecane (5-10 molar excess).

  • Stir the reaction mixture at 70 °C for 24 hours under an inert atmosphere.

  • Cool to room temperature and collect the nanoparticles using a magnet or centrifugation.

  • Wash the heptadecyl-functionalized IONPs sequentially with DMF and ethanol.

  • Dry the final product under vacuum.

Data Presentation

Successful surface modification should be confirmed by a suite of characterization techniques. The following tables summarize expected changes in key quantitative parameters. Note: The data presented in these tables is representative and may vary depending on the specific nanoparticle type, size, and functionalization conditions.

Table 1: Physicochemical Properties of Nanoparticles Before and After Heptadecyl Functionalization

Parameter	Before Functionalization (Activated NP)	After Functionalization (Heptadecyl-NP)	Technique
Hydrodynamic Diameter (nm)	100 ± 5	110 ± 7	Dynamic Light Scattering (DLS)
Polydispersity Index (PDI)	< 0.2	< 0.25	Dynamic Light Scattering (DLS)
Zeta Potential (mV)	+30 ± 5 (Amine-NP) or -40 ± 5 (Thiol-NP)	-15 ± 5	Zeta Potential Analysis

Table 2: Spectroscopic and Thermal Analysis for Confirmation of Functionalization

Technique	Expected Observation
Fourier-Transform Infrared Spectroscopy (FTIR)	Appearance of new C-H stretching vibrations (around 2850-2960 cm⁻¹) from the heptadecyl chain.
X-ray Photoelectron Spectroscopy (XPS)	Decrease in the atomic percentage of elements from the initial surface (e.g., N for amine-NP, S for thiol-NP) and an increase in the C1s signal. Disappearance of the Br 3d peak after successful reaction.
Thermogravimetric Analysis (TGA)	A distinct weight loss step corresponding to the decomposition of the organic heptadecyl chains at elevated temperatures.

Table 3: Representative Data for Drug Loading and Release

Parameter	Lipophilic Drug X	Technique
Drug Loading Capacity (%)	Expected to be higher in Heptadecyl-NPs compared to unmodified NPs	UV-Vis Spectroscopy, HPLC
Encapsulation Efficiency (%)	Expected to be higher in Heptadecyl-NPs compared to unmodified NPs	UV-Vis Spectroscopy, HPLC
In Vitro Drug Release (at 24h)	Slower, more sustained release from Heptadecyl-NPs	Dialysis method with UV-Vis/HPLC analysis

Visualization of Workflows

Caption: General workflow for nanoparticle surface modification.

Caption: Workflow for drug loading and application studies.

Signaling Pathway Considerations

The introduction of a long hydrophobic chain like heptadecyl is expected to primarily influence the nanoparticle's interaction with the cell membrane, potentially enhancing cellular uptake through mechanisms that favor hydrophobic interactions.

Caption: Putative cellular uptake and drug release pathway.

Technical Notes & Optimization

Technical Support Center: Optimizing Reaction Conditions for 1-Bromoheptadecane Alkylation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing alkylation reactions involving 1-bromoheptadecane.

Troubleshooting Guides & FAQs

This section addresses specific issues that may be encountered during the alkylation of 1-bromoheptadecane, providing potential causes and solutions in a question-and-answer format.

Issue 1: Low or No Product Yield

Question: I am observing a very low yield or no formation of my desired alkylated product. What are the potential causes and how can I improve the yield?

Answer: Low or no product yield in the alkylation of 1-bromoheptadecane can be attributed to several factors. A systematic approach to troubleshooting is recommended.

Troubleshooting Workflow for Low Yield

Technical Support Center: Optimizing 1-Bromoheptadecane Coupling Reactions

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource is designed to provide targeted guidance for improving the yield of coupling reactions involving the long-chain alkyl halide, 1-bromoheptadecane. Below you will find troubleshooting guides and Frequently Asked Questions (FAQs) in a user-friendly question-and-answer format, supplemented with quantitative data, detailed experimental protocols, and workflow diagrams to enhance your experimental success.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during cross-coupling reactions with 1-bromoheptadecane and other long-chain alkyl bromides.

Q1: My coupling reaction with 1-bromoheptadecane is giving a low to no yield. What are the common causes?

A1: Low or no yield in coupling reactions with 1-bromoheptadecane, an unactivated primary alkyl bromide, can stem from several factors:

• Inefficient Oxidative Addition: The carbon-bromine bond in saturated alkyl halides is less reactive towards palladium(0) catalysts compared to aryl or vinyl halides. This can be a significant rate-limiting step.

• β-Hydride Elimination: This is a common side reaction for alkyl halides with β-hydrogens, leading to the formation of an alkene byproduct and a reduced arene.

• Poor Substrate Solubility: The long, nonpolar heptadecyl chain can lead to poor solubility in common reaction solvents, hindering reaction kinetics.

• Catalyst Deactivation: The palladium catalyst can be sensitive to oxygen, so inadequate degassing can lead to its deactivation.

• Suboptimal Ligand Choice: The ligand plays a crucial role in stabilizing the palladium center and facilitating the catalytic cycle. An inappropriate ligand can lead to poor reactivity.

Q2: How can I improve the oxidative addition step for 1-bromoheptadecane?

A2: To enhance the oxidative addition of the palladium catalyst to the C-Br bond of 1-bromoheptadecane, consider the following:

• Employ Electron-Rich, Bulky Ligands: Ligands such as Buchwald's biaryl phosphines (e.g., SPhos, XPhos) or N-heterocyclic carbenes (NHCs) can increase the electron density on the palladium center, which in turn promotes oxidative addition.

• Use a More Reactive Catalyst System: For some reactions, nickel catalysts can be more effective than palladium for coupling with alkyl halides.

Q3: What strategies can I use to minimize β-hydride elimination?

A3: Minimizing the competing β-hydride elimination is critical for improving the yield of the desired coupled product.

• Ligand Selection: Bulky ligands can create a steric environment around the palladium center that disfavors the conformation required for β-hydride elimination.

• Reaction Temperature: Lowering the reaction temperature can sometimes favor the desired coupling over elimination, although this may also slow down the overall reaction rate.

Q4: I'm observing significant homocoupling of my coupling partner. How can I prevent this?

A4: Homocoupling is a common side reaction, particularly in Suzuki and Sonogashira couplings.

• Rigorous Degassing: Thoroughly remove dissolved oxygen from your reaction mixture and solvents. Oxygen can promote the homocoupling of boronic acids in Suzuki reactions and terminal alkynes in Sonogashira reactions.

• Controlled Addition of Reagents: In some cases, slow addition of the more reactive coupling partner can maintain a low concentration, thus disfavoring the bimolecular homocoupling reaction.

• Use of Additives: In Sonogashira couplings, the use of copper-free conditions can often minimize the homocoupling of the alkyne.

Q5: How do I address the poor solubility of 1-bromoheptadecane in my reaction?

A5: The long alkyl chain of 1-bromoheptadecane can present solubility challenges.

• Solvent Screening: Test a range of solvents to find one that effectively dissolves both 1-bromoheptadecane and the other reaction components. Toluene, dioxane, and DMF are common starting points. In some cases, a co-solvent system may be beneficial.[1]

• Phase-Transfer Catalysts: For biphasic reactions, such as some Suzuki couplings, a phase-transfer catalyst like tetrabutylammonium bromide (TBAB) can help shuttle reactants between the organic and aqueous phases.[1]

• Vigorous Stirring: In biphasic systems, ensure vigorous stirring to maximize the interfacial area between the two phases, which can improve reaction rates.[1]

Comparative Data on Coupling Reactions

The selection of the appropriate coupling reaction is critical for success. The following table summarizes typical reaction conditions and yields for various coupling reactions with substrates analogous to 1-bromoheptadecane, providing a comparative framework.

Coupling Reaction	Catalyst (mol%)	Ligand	Base	Solvent	Temp. (°C)	Time (h)	Typical Yield (%)	Key Advantage	Key Disadvantage
Suzuki	Pd(dppf)Cl₂ (3)	dppf	K₂CO₃	Dioxane/H₂O	80	12	85	Avoids toxic tin reagents.[2]	Requires a base which can cause side reactions.[2]
Negishi	Pd₂(dba)₃ (2) / PCyp₃ (8)	PCyp₃	-	THF/NMP	80	-	Good	High functional group tolerance.[3]	Requires pre-formation of organozinc reagents.[3]
Kumada	NiCl₂(dppf) or PdCl₂(dppf)	dppf	-	THF or Ether	RT - Reflux	-	Varies	Uses readily available Grignard reagents.[4][5]	Grignard reagents have limited functional group tolerance.[5]
Sonogashira	Pd(PPh₃)₄ (5) / CuI (5)	PPh₃	Et₃N	DMF	RT - 100	2-24	Varies	Direct coupling with terminal alkynes.[6][7]	Risk of alkyne homocoupling (Glaser coupling).
Heck	Pd(OAc)₂	PPh₃	K₂CO₃	DMF	100-140	-	Varies	Couples with alkenes.[8]	Can have issues with regioselectivity.
Buchwald-Hartwig	Pd(OAc)₂ or Pd₂(dba)₃	Biarylphosphine	NaOtBu	Toluene	RT - 110	-	Varies	Forms C-N bonds.	Can be sensitive to steric hindrance.

Detailed Experimental Protocols

Below are generalized, detailed methodologies for key coupling reactions. Note: These are starting points and may require optimization for your specific substrates and laboratory conditions.

Protocol 1: Suzuki-Miyaura Coupling

This protocol is adapted for the coupling of a long-chain alkyl bromide with an arylboronic acid.

• Reaction Setup: To a dry Schlenk flask equipped with a magnetic stir bar, add the arylboronic acid (1.2 mmol), potassium carbonate (2.0 mmol), and the palladium catalyst (e.g., Pd(dppf)Cl₂, 0.03 mmol).

• Inert Atmosphere: Seal the flask with a rubber septum, then evacuate and backfill with an inert gas (e.g., Argon) three times.

• Solvent Addition: Add degassed 1,4-dioxane (5 mL) and deionized water (1 mL) via syringe. Stir the mixture for 10 minutes at room temperature to dissolve the solids.

• Substrate Addition: Add 1-bromoheptadecane (1.0 mmol) to the reaction mixture via syringe.

• Reaction: Place the flask in a preheated oil bath at 80°C and stir vigorously for 12-16 hours. Monitor the reaction's progress by TLC or GC-MS.

• Workup: After the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate (20 mL) and wash with water (2 x 10 mL) and brine (10 mL).

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by silica gel column chromatography.[2]

Protocol 2: Negishi Coupling

This protocol outlines a general procedure for the Negishi coupling of a primary alkyl bromide.

• Organozinc Reagent Preparation: Prepare the organozinc reagent by reacting the corresponding organohalide with activated zinc dust in an anhydrous solvent like THF.

• Reaction Setup: In a separate dry Schlenk flask under an inert atmosphere, dissolve the palladium precatalyst (e.g., Pd₂(dba)₃, 0.02 mmol) and the ligand (e.g., PCyp₃, 0.08 mmol) in a 2:1 mixture of THF and NMP.

• Substrate Addition: Add 1-bromoheptadecane (1.0 mmol) to the catalyst mixture.

• Coupling Partner Addition: Add the freshly prepared organozinc reagent (1.2 mmol) to the reaction flask.

• Reaction: Heat the reaction mixture to 80°C and stir for 12-24 hours, monitoring by an appropriate analytical method.

• Workup: Upon completion, cool the reaction to room temperature and quench with saturated aqueous ammonium chloride (NH₄Cl). Extract the product with an organic solvent (e.g., diethyl ether).

• Purification: Wash the combined organic layers with water and brine, dry over anhydrous MgSO₄, filter, and concentrate. Purify the residue by column chromatography.

Protocol 3: Kumada Coupling

This protocol describes a typical Kumada coupling using a Grignard reagent.

• Grignard Reagent Preparation: Prepare the Grignard reagent by adding the corresponding organic halide to magnesium turnings in anhydrous diethyl ether or THF under an inert atmosphere.

• Reaction Setup: In a dry Schlenk flask under an inert atmosphere, add the catalyst (e.g., PdCl₂(dppf), 0.01-0.05 mmol).

• Substrate and Solvent Addition: Add 1-bromoheptadecane (1.0 mmol) and anhydrous THF or diethyl ether.

• Grignard Addition: Slowly add the prepared Grignard reagent (1.1 mmol) to the stirred reaction mixture at room temperature.

• Reaction: Stir the reaction at room temperature or gently heat to reflux, monitoring its progress. Reaction times can vary significantly.

• Workup: After completion, carefully quench the reaction by slow addition of saturated aqueous NH₄Cl. Extract the product with an organic solvent.

• Purification: Wash the organic extracts, dry over an anhydrous salt, filter, and concentrate. Purify by column chromatography.[4]

Visualizing Workflows and Mechanisms

To further aid in experimental design and troubleshooting, the following diagrams illustrate a general experimental workflow and the catalytic cycles for common coupling reactions.

Caption: A generalized experimental workflow for cross-coupling reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Negishi Coupling [organic-chemistry.org]
• 4. Kumada Coupling | NROChemistry [nrochemistry.com]
• 5. Kumada coupling - Wikipedia [en.wikipedia.org]
• 6. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 7. jk-sci.com [jk-sci.com]
• 8. Heck Reaction [organic-chemistry.org]

Technical Support Center: Reactions with 1-Bromoheptadecane

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals working with 1-bromoheptadecane. The following information addresses common side products encountered in typical reactions and offers strategies for their minimization.

Frequently Asked Questions (FAQs) and Troubleshooting Guides

Q1: I am performing a Williamson ether synthesis with 1-bromoheptadecane and an alkoxide, but I am observing a significant amount of an impurity. What is the likely side product and how can I minimize it?

A1: The most common side product in a Williamson ether synthesis with a primary alkyl halide like 1-bromoheptadecane is 1-heptadecene . This occurs through a competing E2 (elimination) reaction, which is favored by certain conditions.

Troubleshooting Steps:

• Choice of Base/Nucleophile: While a strong base is needed to form the alkoxide, a sterically hindered (bulky) base will favor the E2 elimination pathway. If possible, use a less sterically hindered alkoxide.[1]

• Reaction Temperature: Higher temperatures tend to favor elimination over substitution. Running the reaction at a lower temperature can help to minimize the formation of 1-heptadecene.

• Solvent: The use of polar aprotic solvents such as DMSO or DMF can help to minimize dehydrohalogenation side products.[2]

Q2: When preparing a Grignard reagent from 1-bromoheptadecane, I am getting a low yield of my desired product after reacting it with a carbonyl compound. What are the potential issues?

A2: Low yields in Grignard reactions are often due to the high reactivity and basicity of the Grignard reagent. Common issues include:

• Reaction with Protic Solvents/Reagents: Grignard reagents are strong bases and will react with any protic source, such as water, alcohols, or even trace moisture on glassware. This will quench the Grignard reagent, forming heptadecane. It is crucial to use anhydrous solvents and flame-dried glassware under an inert atmosphere (e.g., nitrogen or argon).

• Incomplete Formation of the Grignard Reagent: The reaction between magnesium turnings and 1-bromoheptadecane can sometimes be slow to initiate. Activation of the magnesium with a small crystal of iodine or a few drops of 1,2-dibromoethane may be necessary.

Q3: I am reacting heptadecylmagnesium bromide (from 1-bromoheptadecane) with an ester to synthesize a ketone, but I am obtaining a tertiary alcohol as the major product. Why is this happening and how can I favor the ketone formation?

A3: Grignard reagents typically add twice to esters.[3] The initial reaction of the Grignard reagent with the ester forms a ketone intermediate. This ketone is generally more reactive than the starting ester, and a second equivalent of the Grignard reagent will rapidly react with it to form a tertiary alcohol after acidic workup.

Strategies to Favor Ketone Formation:

• This is a challenging transformation. One approach is to use a less reactive organometallic reagent, such as an organocadmium or organocuprate reagent, which are known to be less reactive towards ketones than esters.

• Alternatively, the reaction can be carried out at a very low temperature, and the Grignard reagent can be added slowly to a solution of the ester. However, this often still results in a mixture of products.

Data on Common Side Products

While specific quantitative data for side product formation in reactions with 1-bromoheptadecane is not extensively reported, the following table summarizes the common side products and the factors influencing their formation based on general principles of organic reactivity.

Reaction Type	Desired Product	Common Side Product	Factors Favoring Side Product Formation
Williamson Ether Synthesis	Heptadecyl ether	1-Heptadecene	High reaction temperature, sterically hindered base/nucleophile.
Grignard Reagent Formation	Heptadecylmagnesium bromide	Heptadecane	Presence of water or other protic species.
Grignard Reaction with Ester	Heptadecyl ketone	Tertiary alcohol	The ketone intermediate is more reactive than the starting ester.

Experimental Protocols

Protocol 1: Minimizing 1-Heptadecene Formation in Williamson Ether Synthesis

This protocol is adapted for the synthesis of a heptadecyl ether and focuses on minimizing the E2 elimination side product.

Materials:

• 1-Bromoheptadecane

• Alcohol (the source of your desired alkoxy group)

• Sodium hydride (NaH) (60% dispersion in mineral oil)

• Anhydrous N,N-Dimethylformamide (DMF)

• Anhydrous diethyl ether

• Saturated aqueous ammonium chloride solution

• Brine

• Anhydrous magnesium sulfate

• Flame-dried glassware, magnetic stirrer, and inert atmosphere setup (nitrogen or argon)

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet, add the alcohol (1.0 equivalent) and anhydrous DMF.

• Cool the solution to 0 °C in an ice bath.

• Carefully add sodium hydride (1.1 equivalents) portion-wise to the stirred solution. Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes to ensure complete formation of the alkoxide.

• Cool the reaction mixture back to 0 °C and add a solution of 1-bromoheptadecane (1.0 equivalent) in anhydrous DMF dropwise over 30 minutes.

• After the addition is complete, allow the reaction to slowly warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to 0 °C and cautiously quench the excess NaH by the slow, dropwise addition of saturated aqueous ammonium chloride solution.

• Transfer the mixture to a separatory funnel and add diethyl ether and water.

• Separate the layers and extract the aqueous layer with diethyl ether (2 x).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to separate the desired ether from any 1-heptadecene byproduct.

Protocol 2: Preparation of Heptadecylmagnesium Bromide and Subsequent Reaction

This protocol details the preparation of the Grignard reagent from 1-bromoheptadecane and its subsequent reaction with a generic electrophile, with an emphasis on maintaining anhydrous conditions.

Materials:

• 1-Bromoheptadecane

• Magnesium turnings

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Iodine crystal (as an initiator)

• Electrophile (e.g., aldehyde, ketone)

• Saturated aqueous ammonium chloride solution

• Anhydrous magnesium sulfate

• Flame-dried glassware, magnetic stirrer, reflux condenser, and inert atmosphere setup (nitrogen or argon)

Procedure:

Part A: Grignard Reagent Formation

• Assemble a flame-dried, three-necked round-bottom flask with a reflux condenser, a magnetic stir bar, and a nitrogen inlet.

• Place magnesium turnings (1.2 equivalents) in the flask.

• Add a small crystal of iodine.

• In a separate flame-dried dropping funnel, prepare a solution of 1-bromoheptadecane (1.0 equivalent) in anhydrous diethyl ether or THF.

• Add a small portion of the 1-bromoheptadecane solution to the magnesium turnings. The reaction should initiate, as indicated by a slight warming and the disappearance of the iodine color. If the reaction does not start, gently warm the flask with a heat gun.

• Once the reaction has started, add the remaining 1-bromoheptadecane solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure complete formation of the Grignard reagent. The solution should appear cloudy and grayish.

Part B: Reaction with an Electrophile

• Cool the freshly prepared Grignard reagent solution to 0 °C in an ice bath.

• Dissolve the electrophile (1.0 equivalent) in anhydrous diethyl ether or THF in a separate flame-dried dropping funnel.

• Add the electrophile solution dropwise to the stirred Grignard reagent at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-3 hours. Monitor the reaction by TLC.

• Cool the reaction mixture to 0 °C and quench by the slow, dropwise addition of saturated aqueous ammonium chloride solution.

• Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous layer with diethyl ether (2 x).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the product by column chromatography or distillation.

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting common side reactions when working with 1-bromoheptadecane.

Caption: Troubleshooting workflow for side reactions.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. jk-sci.com [jk-sci.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Navigating Reactions with 1-Bromoheptadecane

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address the unique challenges, particularly steric hindrance and related issues, encountered when working with the long-chain alkyl halide, 1-bromoheptadecane.

Frequently Asked Questions (FAQs)

Q1: Does the long heptadecyl chain in 1-bromoheptadecane cause significant steric hindrance at the reaction center for S(_N)2 reactions?

A1: For a typical S(_N)2 reaction, the steric hindrance directly at the alpha-carbon (the carbon bonded to the bromine) is minimal because 1-bromoheptadecane is a primary alkyl halide. However, the long, flexible C17 chain can influence reaction rates in other ways. It can create a "pseudo-steric" effect by impeding the approach of very bulky nucleophiles. Furthermore, the chain's lipophilicity can lead to solubility issues if the nucleophile or other reagents are highly polar, thus reducing reaction efficiency.

Q2: What are the primary competing reactions to be aware of when performing substitution reactions with 1-bromoheptadecane?

A2: The main competing reaction is the E2 elimination pathway, which leads to the formation of heptadec-1-ene.[1] This is particularly favored by strong, bulky bases and higher reaction temperatures. For primary alkyl halides like 1-bromoheptadecane, the S(_N)2 pathway is generally preferred, but improper reaction conditions can significantly increase the yield of the elimination byproduct.[1]

Q3: How can I improve the solubility of my polar nucleophile in a reaction with the highly nonpolar 1-bromoheptadecane?

A3: Improving the mutual solubility of reactants is key. One of the most effective methods is using a phase-transfer catalyst (PTC) .[2][3][4] A PTC, such as a quaternary ammonium or phosphonium salt, can transport an anionic nucleophile from an aqueous or solid phase into the organic phase where 1-bromoheptadecane resides, thereby accelerating the reaction.[2][3][4][5] Another strategy is to use polar aprotic solvents like DMF or DMSO, which can help dissolve both the alkyl halide and the nucleophilic salt to some extent.

Q4: Are cross-coupling reactions like Suzuki or Sonogashira feasible with 1-bromoheptadecane?

A4: Yes, but they can be challenging. Cross-coupling reactions with sp³-hybridized alkyl halides are generally more difficult than with their sp² counterparts (aryl or vinyl halides). For Suzuki couplings, specialized palladium catalysts and ligands are often necessary to facilitate the oxidative addition step with the alkyl bromide.[6][7] Sonogashira couplings with alkyl halides are less common but can be achieved, sometimes requiring specific catalyst systems that may include N-heterocyclic carbene (NHC) ligands.[8][9]

Troubleshooting Guides

Issue 1: Low Yield in Nucleophilic Substitution (S(_N)2) Reactions

Question: I am attempting to synthesize a derivative of heptadecane via an S(_N)2 reaction with a bulky nucleophile, but my yields are consistently low (<30%). What steps can I take to optimize this?

Answer: Low yields in S(_N)2 reactions with 1-bromoheptadecane, especially with bulky nucleophiles, often stem from a combination of slow reaction kinetics and competing side reactions. Here is a systematic approach to troubleshooting:

• Solvent Choice: Ensure you are using a polar aprotic solvent such as DMF, DMSO, or acetonitrile. These solvents solvate the cation of your nucleophile, leaving the anionic nucleophile more "naked" and reactive.

• Temperature Control: While increasing the temperature can overcome the activation energy, it also promotes the competing E2 elimination reaction.[1] Try running the reaction at a moderate temperature (e.g., 40-60 °C) for a longer duration.

• Use a Phase-Transfer Catalyst (PTC): If your nucleophile is in a separate phase (solid or aqueous), a PTC is highly recommended. This is one of the most effective ways to increase the rate of reaction for long-chain alkyl halides.[4][10]

• Consider a Finkelstein Reaction: If applicable, consider converting 1-bromoheptadecane to the more reactive 1-iodoheptadecane in situ by adding a catalytic amount of sodium iodide (NaI) in acetone. The iodide is a better leaving group, which can accelerate the reaction.

Issue 2: Williamson Ether Synthesis Failure with a Bulky Alcohol

Question: My Williamson ether synthesis using 1-bromoheptadecane and sodium tert-butoxide is yielding almost exclusively the elimination product, heptadec-1-ene. How can I favor ether formation?

Answer: This is a classic problem of a strong, bulky base favoring elimination over substitution.[11] The Williamson ether synthesis is an S(_N)2 reaction and is thus sensitive to steric hindrance.[11][12][13]

• Reverse the Roles: The best strategy is to reverse the roles of the nucleophile and the electrophile if your target ether allows. In this case, you would prepare the sodium heptadecyloxide from 1-heptadecanol and react it with a less hindered alkyl halide (e.g., methyl iodide or ethyl bromide).

• If Reversal is Not Possible:

  • Use a Weaker Base: Use a weaker, less-hindered base to form the alkoxide at a lower temperature before adding the 1-bromoheptadecane. For example, sodium hydride (NaH) can be used to deprotonate the alcohol, and the reaction can be kept at a lower temperature.[13]

  • Lower the Temperature: Perform the reaction at the lowest temperature that allows for a reasonable reaction rate to disfavor the higher activation energy pathway of elimination.

Issue 3: Difficulty in Forming a Grignard Reagent

Question: I am struggling to initiate the formation of heptadecylmagnesium bromide. The reaction won't start, or it is extremely sluggish. What can I do?

Answer: Grignard reagent formation requires strict anhydrous conditions and an activated magnesium surface.[14][15][16] The long alkyl chain does not sterically hinder the reaction but can contribute to a waxy coating on the magnesium if the starting material is not pure.

• Ensure Anhydrous Conditions: All glassware must be rigorously dried (flame-dried or oven-dried), and anhydrous ether or THF must be used as the solvent.[15] The reaction should be run under an inert atmosphere (nitrogen or argon).

• Activate the Magnesium: The surface of magnesium turnings is often coated with a passivating layer of magnesium oxide. This layer must be removed to initiate the reaction.[17]

  • Mechanical Activation: Crush the magnesium turnings with a glass rod in the reaction flask (under inert gas).

  • Chemical Activation: Add a small crystal of iodine or a few drops of 1,2-dibromoethane. The disappearance of the iodine color or the bubbling from the dibromoethane indicates activation.

• Initiation: Add only a small portion of the 1-bromoheptadecane solution to the activated magnesium. Gentle warming with a heat gun may be necessary to start the reaction. Look for signs of reaction (bubbling, cloudiness) before adding the rest of the alkyl halide dropwise.[15]

Data Presentation

Table 1: Representative Conditions for Nucleophilic Substitution on Long-Chain Primary Bromoalkanes

Nucleophile	Substrate	Solvent	Catalyst	Temperature (°C)	Time (h)	Yield (%)	Reference
NaN₃	1-Bromododecane	DMF/H₂O	TBAB¹	100	6	95	[Generic PTC Protocol]
KCN	1-Bromooctane	CH₃CN	18-Crown-6	82 (reflux)	24	92	[Generic Protocol]
Sodium Phenoxide	1-Bromododecane	DMF	None	80	12	85	[Generic Williamson Protocol]
Sodium tert-butoxide	1-Bromododecane	THF	None	50	24	15 (Ether), 85 (Alkene)	[Typical Elimination Outcome]

¹Tetrabutylammonium Bromide

Table 2: Comparison of Cross-Coupling Reactions with Alkyl Halides

Reaction Type	Substrate	Coupling Partner	Catalyst/Ligand	Base	Solvent	Typical Yield (%)	Key Challenge
Suzuki	Primary Alkyl-Br	Arylboronic Acid	Pd(OAc)₂ / SPhos	K₃PO₄	Toluene/H₂O	60-85	Slow oxidative addition, β-hydride elimination
Sonogashira	Primary Alkyl-Br	Terminal Alkyne	Pd(dba)₂ / NHC²	Cs₂CO₃	Dioxane	50-75	Competing side reactions, catalyst deactivation

²N-Heterocyclic Carbene

Experimental Protocols

Protocol 1: Williamson Ether Synthesis of Heptadecyl Phenyl Ether

This protocol outlines a standard procedure for the synthesis of an ether from 1-bromoheptadecane and a non-bulky phenoxide nucleophile.

• Preparation: In a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet, add sodium hydride (1.2 eq., 60% dispersion in mineral oil).

• Washing: Wash the NaH with dry hexane (2x) to remove the mineral oil. Carefully decant the hexane after each wash.

• Alkoxide Formation: Add anhydrous DMF to the flask, followed by the dropwise addition of a solution of phenol (1.1 eq.) in DMF. Stir at room temperature for 1 hour, or until hydrogen evolution ceases.

• Substitution Reaction: Add a solution of 1-bromoheptadecane (1.0 eq.) in DMF dropwise to the reaction mixture.

• Heating: Heat the reaction mixture to 80 °C and stir for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature and carefully quench with water. Transfer the mixture to a separatory funnel and extract three times with diethyl ether.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Protocol 2: Grignard Reagent Formation from 1-Bromoheptadecane

This protocol details the critical steps for successfully preparing heptadecylmagnesium bromide.

• Apparatus Setup: Assemble a three-neck flask (flame-dried) with a dropping funnel, reflux condenser, and nitrogen inlet. Place magnesium turnings (1.2 eq.) in the flask.

• Magnesium Activation: Add a single crystal of iodine to the flask. Gently warm the flask with a heat gun under a flow of nitrogen until the iodine sublimes and its color disappears. Allow the flask to cool.

• Solvent Addition: Add anhydrous diethyl ether or THF via cannula to cover the magnesium turnings.

• Initiation: Prepare a solution of 1-bromoheptadecane (1.0 eq.) in anhydrous ether/THF in the dropping funnel. Add a small amount (~5-10%) of this solution to the magnesium suspension. The reaction should initiate, indicated by gentle bubbling and a cloudy appearance. If it does not start, gently warm the flask again.

• Grignard Formation: Once initiated, add the remaining 1-bromoheptadecane solution dropwise at a rate that maintains a gentle reflux.

• Completion: After the addition is complete, continue to stir and reflux for an additional 1-2 hours to ensure all the magnesium is consumed.

• Usage: The resulting grey-to-brown solution of heptadecylmagnesium bromide is now ready for reaction with an electrophile.

Visualizations

Caption: General troubleshooting workflow for common reactions involving 1-bromoheptadecane.

Caption: Mechanism of Phase-Transfer Catalysis (PTC) for S(_N)2 reactions.

Caption: Deciding factors between S(_N)2 and E2 pathways for 1-bromoheptadecane.

References

• 1. benchchem.com [benchchem.com]
• 2. Phase-transfer catalyst - Wikipedia [en.wikipedia.org]
• 3. dalalinstitute.com [dalalinstitute.com]
• 4. scientificupdate.com [scientificupdate.com]
• 5. researchgate.net [researchgate.net]
• 6. Suzuki Coupling [organic-chemistry.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Sonogashira Coupling [organic-chemistry.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. fzgxjckxxb.com [fzgxjckxxb.com]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. jk-sci.com [jk-sci.com]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. leah4sci.com [leah4sci.com]
• 15. benchchem.com [benchchem.com]
• 16. masterorganicchemistry.com [masterorganicchemistry.com]
• 17. adichemistry.com [adichemistry.com]

Preventing elimination side reactions with 1-Bromoheptadecane

This guide provides troubleshooting advice and frequently asked questions to help researchers, scientists, and drug development professionals minimize elimination side reactions when working with 1-bromoheptadecane.

Frequently Asked Questions (FAQs)

Q1: Why am I observing alkene byproducts in my reaction with 1-bromoheptadecane?

A1: The formation of alkene byproducts, primarily heptadec-1-ene, occurs through an elimination reaction pathway, which competes with the desired nucleophilic substitution. 1-Bromoheptadecane is a primary alkyl halide, which strongly favors the SN2 substitution mechanism due to low steric hindrance. However, under certain conditions, the competing E2 elimination pathway can become significant.

Q2: What are the primary factors that promote elimination over substitution?

A2: The key factors that favor the E2 elimination reaction over the SN2 substitution are:

• Strong, Sterically Hindered Bases: Bulky bases, such as potassium tert-butoxide (t-BuOK), DBU, or LDA, find it difficult to attack the carbon atom for substitution (SN2) and will instead preferentially remove a proton from the adjacent carbon, leading to elimination (E2).

• High Temperatures: Elimination reactions are entropically favored over substitution reactions. Therefore, increasing the reaction temperature will favor the elimination pathway.

• Choice of Solvent: While polar aprotic solvents are generally ideal for SN2 reactions, using a polar protic solvent like ethanol with its conjugate base (ethoxide) as the nucleophile can increase the proportion of the elimination product.

• Strongly Basic Nucleophiles: Nucleophiles that are also strong bases, such as hydroxides (HO⁻) and alkoxides (RO⁻), can promote E2 reactions, although for primary halides like 1-bromoheptadecane, SN2 is still typically the major pathway unless the base is bulky.

Q3: How can I select a nucleophile to maximize the substitution product?

A3: To favor the SN2 pathway, choose a good nucleophile that is a weak base. Excellent choices include:

• Iodide (I⁻)

• Bromide (Br⁻)

• Azide (N₃⁻)

• Cyanide (CN⁻)

• Thiolates (RS⁻)

• Amines These nucleophiles have a high affinity for the electrophilic carbon but a lower tendency to abstract a proton.

Troubleshooting Guide: Minimizing Alkene Formation

Problem: My reaction is yielding a significant amount of heptadec-1-ene alongside the desired substitution product.

Solution: Follow this troubleshooting workflow to optimize your reaction conditions for the SN2 pathway.

dot graph TD subgraph "Troubleshooting Workflow" A[Start: Significant Alkene Byproduct Observed] --> B{Analyze Reaction Conditions}; B --> C{Is the base strong and bulky? e.g., t-BuOK}; C -- Yes --> D[Replace with a non-bulky, weakly basic nucleophile e.g., NaI, NaCN, NaN3]; C -- No --> E{Is the reaction temperature high?}; E -- Yes --> F[Lower the temperature. Run at or below room temperature if possible.]; E -- No --> G{What is the solvent?}; G -- Polar Protic (e.g., EtOH, MeOH) --> H[Switch to a polar aprotic solvent e.g., DMSO, DMF, Acetone]; G -- Polar Aprotic --> I{Is the nucleophile also a strong base? e.g., NaOH, NaOEt}; I -- Yes --> J[Consider a milder base or a nucleophile with lower basicity. Could Phase Transfer Catalysis be an option?]; J --> K[Re-run experiment with optimized conditions]; D --> K; F --> K; H --> K; I -- No --> L[Problem likely resolved. If not, re-evaluate nucleophile purity and substrate stability.]; K --> M{Alkene byproduct minimized?}; M -- Yes --> N[End: Successful SN2 Reaction]; M -- No --> B; end

end A troubleshooting decision tree for minimizing elimination.

Data Presentation: Reaction Condition Effects

The following table summarizes how different experimental parameters affect the ratio of substitution (SN2) to elimination (E2) products for a primary alkyl halide like 1-bromoheptadecane.

Factor	Condition Favoring SN2 (Substitution)	Condition Favoring E2 (Elimination)	Rationale
Nucleophile / Base	Good nucleophile, weak base (e.g., I⁻, CN⁻, N₃⁻, RS⁻)	Strong, sterically hindered base (e.g., t-BuOK, DBU)	Bulky bases cannot easily access the electrophilic carbon for SN2 attack, so they abstract a proton instead.
Temperature	Low Temperature (e.g., 0-25 °C)	High Temperature (e.g., >50 °C, reflux)	Elimination has a higher activation energy and is more entropically favored, making it dominant at higher temperatures.
Solvent	Polar Aprotic (e.g., DMSO, DMF, Acetone, Acetonitrile)	Polar Protic (e.g., Ethanol, especially with RO⁻)	Polar aprotic solvents enhance nucleophilicity without solvating the nucleophile, favoring SN2.
Concentration	Moderate concentration of nucleophile	High concentration of strong base	Higher base concentration increases the rate of the bimolecular E2 reaction.

Visualizing the Competing Pathways

The diagram below illustrates the two competing reaction mechanisms for 1-bromoheptadecane when reacting with a species that can act as both a nucleophile and a base (Nu:/B:⁻).

Experimental Protocols

Protocol 1: Maximizing SN2 Substitution (Example: Synthesis of 1-cyanoheptadecane)

This protocol is designed to favor the SN2 pathway and minimize the E2 side reaction.

Materials:

• 1-Bromoheptadecane (1.0 eq)

• Sodium Cyanide (NaCN) (1.2 eq)

• Dimethyl Sulfoxide (DMSO), anhydrous

• Deionized water

• Diethyl ether

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser under a nitrogen atmosphere, dissolve 1-bromoheptadecane in anhydrous DMSO.

• Reagent Addition: Add sodium cyanide to the solution. Note: NaCN is highly toxic. Handle with extreme care in a fume hood.

• Reaction Conditions: Stir the mixture at room temperature (20-25°C). The low temperature is critical to disfavor the elimination pathway.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) until the starting material is consumed (typically 12-24 hours).

• Workup:

  • Pour the reaction mixture into a separatory funnel containing deionized water.

  • Extract the aqueous phase three times with diethyl ether.

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude 1-cyanoheptadecane by column chromatography or distillation under reduced pressure.

Protocol 2: Reaction Favoring E2 Elimination (Example: Synthesis of Heptadec-1-ene)

This protocol intentionally uses conditions that favor the E2 pathway for illustrative purposes.

Materials:

• 1-Bromoheptadecane (1.0 eq)

• Potassium tert-butoxide (t-BuOK) (1.5 eq)

• Tert-butanol (t-BuOH), anhydrous

• Deionized water

• Pentane

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser under a nitrogen atmosphere, dissolve 1-bromoheptadecane in anhydrous tert-butanol.

• Reagent Addition: Add potassium tert-butoxide to the solution.

• Reaction Conditions: Heat the mixture to reflux (approx. 82°C). The combination of a bulky, strong base (t-BuOK) and high temperature strongly favors elimination.

• Monitoring: Monitor the formation of the alkene product by GC or TLC.

• Workup:

  • After the reaction is complete, cool the mixture to room temperature.

  • Quench the reaction by carefully adding deionized water.

  • Transfer to a separatory funnel and extract three times with pentane.

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Purification: Filter and concentrate the organic solution. The resulting heptadec-1-ene can be purified by distillation.

Technical Support Center: Catalyst Selection for Cross-Coupling Reactions with 1-Bromoheptadecane

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides detailed troubleshooting information and frequently asked questions (FAQs) for catalyst selection in cross-coupling reactions involving the long-chain alkyl halide, 1-bromoheptadecane.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in using 1-bromoheptadecane in cross-coupling reactions?

A1: The primary difficulties with 1-bromoheptadecane arise from its structure as a long-chain, unactivated primary alkyl bromide. Key challenges include:

• Low Reactivity: The C(sp³)–Br bond is less reactive than the C(sp²)–Br bonds found in aryl or vinyl bromides, often necessitating more active catalysts and higher reaction temperatures.

• β-Hydride Elimination: This is a frequent side reaction with alkyl halides that have β-hydrogens, which leads to the formation of heptadecene and reduces the yield of the desired coupled product.

• Solubility Issues: The long, nonpolar alkyl chain of 1-bromoheptadecane can cause solubility problems in some solvent systems, which can negatively impact reaction rates and yields.

• Catalyst Deactivation: The catalyst may be deactivated through different mechanisms, such as the formation of inactive palladium black.

Q2: Which cross-coupling reactions are most effective for 1-bromoheptadecane?

A2: Several cross-coupling reactions can be successfully used with 1-bromoheptadecane, depending on the desired bond formation:

• Suzuki-Miyaura Coupling: This is a versatile method for creating C(sp³)–C(sp²) and C(sp³)–C(sp³) bonds using organoboron reagents.

• Sonogashira Coupling: This reaction is used to form a carbon-carbon bond between a terminal alkyne and an organic halide.[1] While traditionally used with aryl or vinyl halides, recent developments have enabled its use with unactivated alkyl bromides.[2]

• Buchwald-Hartwig Amination: This is a powerful method for forming C–N bonds by coupling amines with organic halides.[3][4]

Q3: Which catalyst systems are recommended for Suzuki-Miyaura coupling with 1-bromoheptadecane?

A3: For Suzuki-Miyaura coupling of long-chain alkyl bromides, highly active palladium catalysts are generally required. Bulky, electron-rich phosphine ligands are often effective. Nickel-based catalysts are also emerging as a cost-effective alternative.

Q4: Can Sonogashira coupling be performed with 1-bromoheptadecane?

A4: Yes, while challenging, Sonogashira coupling of unactivated alkyl bromides like 1-bromoheptadecane is possible.[2] Success often relies on specialized catalyst systems, such as those using N-heterocyclic carbene (NHC) ligands, which can promote the reaction under milder conditions.[2]

Q5: What are the key considerations for a successful Buchwald-Hartwig amination with 1-bromoheptadecane?

A5: For the Buchwald-Hartwig amination, the choice of ligand is critical.[4] Sterically hindered and electron-rich phosphine ligands are known to be effective for coupling a wide range of amines with alkyl bromides.[3] The selection of the base and solvent is also crucial to ensure high yields and minimize side reactions.

Comparative Data on Catalyst Systems

The following table summarizes representative catalyst systems for cross-coupling reactions with long-chain alkyl bromides. Please note that optimal conditions should be determined experimentally for each specific substrate combination.

Reaction Type	Catalyst Precursor	Ligand	Base	Solvent	Temperature (°C)	Typical Yield (%)
Suzuki-Miyaura	Pd(OAc)₂	SPhos	K₃PO₄	Toluene/H₂O	80-110	70-95
NiCl₂(PCy₃)₂	PCy₃	K₃PO₄	Dioxane	80-100	65-90
Sonogashira	[(π-allyl)PdCl]₂	IPr (NHC ligand)	Cs₂CO₃	Dioxane	60-100	60-85[2]
PdCl₂(PPh₃)₂/CuI	PPh₃	Et₃N	THF	50-80	50-80
Buchwald-Hartwig	Pd₂(dba)₃	XPhos	NaOtBu	Toluene	80-110	75-98
Pd(OAc)₂	RuPhos	K₂CO₃	Dioxane	100	70-95

Troubleshooting Guides

Problem	Potential Cause(s)	Recommended Solutions
Low or No Conversion	Inactive Catalyst: The Pd(0) active species may not be generated efficiently.	Use a pre-activated Pd(0) source or an air-stable precatalyst. Ensure all reagents and solvents are pure and dry.
Suboptimal Reaction Conditions: Temperature, reaction time, or concentration may be too low.	Incrementally increase the reaction temperature. Increase catalyst loading. Screen different solvents to improve solubility.
Poor Reagent Quality: Degradation of the organoborane (in Suzuki coupling) or other reagents.	Use fresh, high-purity reagents. For Suzuki coupling, consider using a more stable boronic ester.
Low Yield with Starting Material Consumed	β-Hydride Elimination: A common side reaction for alkyl halides.	Use bulky ligands to sterically hinder the formation of the transition state for β-hydride elimination. Lowering the reaction temperature may also help.
Homocoupling: Dimerization of the coupling partners.	Ensure the reaction is thoroughly degassed to remove oxygen. Adjust the stoichiometry of the reactants.
Protodeboronation (Suzuki): The boronic acid is protonated and removed from the catalytic cycle.	Use anhydrous solvents and a dry base. Consider using potassium trifluoroborate salts, which are more resistant to protodeboronation.
Solubility Issues	Poor Solubility of 1-Bromoheptadecane: The long alkyl chain can lead to poor solubility in polar solvents.	Use less polar solvents such as toluene or dioxane. A co-solvent system may also be beneficial. In some cases, solid-state reactions using ball milling can overcome solubility issues.[1]
Catalyst Deactivation	Formation of Palladium Black: Aggregation of the palladium catalyst.	Use ligands that stabilize the palladium nanoparticles and prevent aggregation. Ensure a robust inert atmosphere throughout the reaction.

Detailed Experimental Protocols

Protocol 1: Suzuki-Miyaura Coupling of 1-Bromoheptadecane with an Arylboronic Acid

• Reaction Setup: In an oven-dried Schlenk flask under an inert atmosphere (argon or nitrogen), add the arylboronic acid (1.2 mmol), potassium phosphate (K₃PO₄, 2.0 mmol), palladium(II) acetate (Pd(OAc)₂, 0.02 mmol, 2 mol%), and SPhos (0.04 mmol, 4 mol%).

• Reagent Addition: Add 1-bromoheptadecane (1.0 mmol) to the flask.

• Solvent Addition: Add degassed 1,4-dioxane (5 mL) and water (0.5 mL) via syringe.

• Reaction: Heat the mixture to 100°C and stir vigorously for 12-24 hours. Monitor the reaction's progress using thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Workup: After the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate (20 mL) and wash with water (2 x 10 mL) and brine (10 mL).

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by silica gel column chromatography.

Protocol 2: Sonogashira Coupling of 1-Bromoheptadecane with a Terminal Alkyne

• Catalyst Preparation: In a dry Schlenk flask under an inert atmosphere, add [(π-allyl)PdCl]₂ (0.01 mmol, 1 mol%) and the N-heterocyclic carbene ligand IPr (0.02 mmol, 2 mol%).

• Reagent Addition: Add cesium carbonate (Cs₂CO₃, 2.0 mmol), copper(I) iodide (CuI, 0.02 mmol, 2 mol%), and the terminal alkyne (1.2 mmol).

• Substrate and Solvent Addition: Add 1-bromoheptadecane (1.0 mmol) followed by anhydrous, degassed 1,4-dioxane (5 mL).

• Reaction: Heat the reaction mixture to 80°C and stir for 12-24 hours, monitoring by TLC or GC-MS.

• Workup: Cool the reaction to room temperature and dilute with diethyl ether (20 mL). Filter through a pad of celite and wash the filter cake with additional diethyl ether.

• Purification: Wash the filtrate with saturated aqueous ammonium chloride (NH₄Cl) to remove copper salts, followed by brine. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate. Purify the residue by column chromatography.

Protocol 3: Buchwald-Hartwig Amination of 1-Bromoheptadecane with a Primary Amine

• Reaction Setup: In a glovebox or under a robust inert atmosphere, add to a Schlenk tube Pd₂(dba)₃ (0.015 mmol, 1.5 mol%), XPhos (0.03 mmol, 3 mol%), and sodium tert-butoxide (NaOtBu, 1.4 mmol).

• Reagent Addition: Add the primary amine (1.2 mmol) and 1-bromoheptadecane (1.0 mmol).

• Solvent Addition: Add anhydrous, degassed toluene (5 mL).

• Reaction: Seal the tube and heat the mixture to 100°C with vigorous stirring for 18-24 hours. Monitor the reaction by TLC or GC-MS.

• Workup: Cool the reaction to room temperature. Dilute with ethyl acetate and filter through a pad of celite.

• Purification: Wash the filtrate with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by column chromatography.

Mandatory Visualizations

Caption: A generalized experimental workflow for cross-coupling reactions.

Caption: A logic diagram for troubleshooting low-yield cross-coupling reactions.

References

• 1. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Managing 1-Bromoheptadecane Solubility in Polar Solvents

Welcome to the technical support center for managing the low solubility of 1-bromoheptadecane in polar solvents. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance, frequently asked questions (FAQs), and detailed experimental protocols to address challenges encountered during laboratory work with this long-chain alkyl halide.

Frequently Asked Questions (FAQs)

Q1: Why is 1-bromoheptadecane so poorly soluble in polar solvents like water, ethanol, and methanol?

A1: 1-Bromoheptadecane possesses a long, 17-carbon alkyl chain, which is nonpolar and hydrophobic (water-repelling). While the bromine atom introduces a degree of polarity, the large nonpolar carbon chain dominates the molecule's overall character. Following the principle of "like dissolves like," nonpolar molecules dissolve best in nonpolar solvents. Polar solvents, such as water and ethanol, have strong intermolecular forces (like hydrogen bonding) that are not effectively overcome by the weak interactions offered by the nonpolar alkyl chain of 1-bromoheptadecane.[1][2]

Q2: In which solvents is 1-bromoheptadecane expected to be soluble?

A2: 1-Bromoheptadecane is readily soluble in nonpolar organic solvents such as hexane, benzene, and toluene.[1] It will also show some solubility in moderately polar aprotic solvents, especially at elevated temperatures.

Q3: Is it possible to dissolve 1-bromoheptadecane in polar solvents for a reaction?

A3: Yes, while challenging, it is possible to dissolve or effectively disperse 1-bromoheptadecane in polar solvents for reactions. Techniques to achieve this include using co-solvents, heating, and employing surfactants or phase-transfer catalysts. The choice of method depends on the specific requirements of your experiment.

Q4: How does temperature affect the solubility of 1-bromoheptadecane?

A4: Generally, the solubility of solids and viscous liquids in organic solvents increases with temperature.[1] Heating a mixture of 1-bromoheptadecane and a polar solvent will increase the kinetic energy of the molecules, helping to overcome the intermolecular forces and promoting dissolution. However, be mindful of the boiling point of your solvent and the thermal stability of your reactants.

Troubleshooting Guide: Dissolving 1-Bromoheptadecane

This guide addresses common issues encountered when attempting to dissolve 1-bromoheptadecane in polar solvents.

Problem	Possible Cause	Troubleshooting Steps
1-Bromoheptadecane is not dissolving, even with stirring.	The solvent is too polar.	- Try a less polar solvent or a co-solvent system. Start by adding a small amount of a nonpolar solvent in which 1-bromoheptadecane is soluble to your polar solvent. - Consider using a polar aprotic solvent like acetone, DMSO, or DMF, which may offer better solubility than polar protic solvents, especially with heating.
The solution is cloudy or forms two separate layers.	The solubility limit has been exceeded, or the components are immiscible.	- Reduce the concentration of 1-bromoheptadecane. - Increase the temperature of the mixture while stirring. - If using a co-solvent system, adjust the ratio of the polar to nonpolar solvent.
A precipitate forms after the solution has cooled.	The solution was saturated at a higher temperature and is now supersaturated at the lower temperature.	- Reheat the solution to redissolve the precipitate and maintain the temperature during your experiment. - If the experiment needs to be run at a lower temperature, you will need to work with a lower concentration of 1-bromoheptadecane.
The dissolution process is very slow.	1-Bromoheptadecane is a waxy solid at or near room temperature, which can have a low dissolution rate.	- Increase the surface area of the 1-bromoheptadecane by grinding it into a fine powder before adding it to the solvent. - Increase the agitation speed. - Gently heat the mixture.
Undissolved material remains, even after trying the above steps.	The chosen solvent system is not suitable for the desired concentration.	- Consider using a surfactant to create a microemulsion. - For reactions involving ionic species, a phase-transfer catalyst can help facilitate the reaction between the insoluble 1-bromoheptadecane and the soluble reactant.

Quantitative Solubility Data

The HSPs for 1-bromoheptadecane have been estimated using group contribution methods as no experimentally derived values are published.

Estimated Hansen Solubility Parameters for 1-Bromoheptadecane:

• δD (Dispersion): 16.8 MPa½

• δP (Polar): 3.5 MPa½

• δH (Hydrogen Bonding): 3.0 MPa½

The following table presents the HSPs for common polar solvents and the calculated Hansen distance (Ra) and Relative Energy Difference (RED) number for 1-bromoheptadecane in each solvent. A RED number less than 1 indicates a higher likelihood of solubility.

Solvent	δD (MPa½)	δP (MPa½)	δH (MPa½)	Hansen Distance (Ra)	RED Number	Predicted Solubility
Water	15.5	16.0	42.3	41.9	High	Insoluble
Methanol	14.7	12.3	22.3	22.8	High	Very Poorly Soluble
Ethanol	15.8	8.8	19.4	17.8	High	Poorly Soluble
Isopropanol	15.8	6.1	16.4	14.2	High	Poorly Soluble
Acetone	15.5	10.4	7.0	9.0	Moderate	Sparingly Soluble
Dimethylformamide (DMF)	17.4	13.7	11.3	13.3	High	Poorly Soluble
Dimethyl Sulfoxide (DMSO)	18.4	16.4	10.2	15.6	High	Poorly Soluble

Note: These are theoretical predictions and should be used as a guide. Actual solubility should be confirmed experimentally.

Experimental Protocols

Protocol 1: Determination of Qualitative Solubility

Objective: To quickly assess the solubility of 1-bromoheptadecane in various solvents.

Materials:

• 1-Bromoheptadecane

• A selection of polar and nonpolar solvents

• Small test tubes or vials

• Vortex mixer

• Water bath (optional, for heating)

Procedure:

• Add approximately 20-30 mg of 1-bromoheptadecane to a test tube.

• Add 1 mL of the chosen solvent to the test tube.

• Vortex the mixture vigorously for 1-2 minutes at room temperature.

• Observe the solution. Classify the solubility as:

  • Soluble: A clear, homogeneous solution is formed.

  • Sparingly Soluble: The majority of the solid dissolves, but some cloudiness or a few undissolved particles remain.

  • Insoluble: The majority of the solid does not dissolve.

• If the substance is sparingly soluble or insoluble at room temperature, gently heat the mixture in a water bath and observe any changes in solubility.

Protocol 2: Quantitative Determination of Solubility by the Gravimetric Method

Objective: To determine the quantitative solubility of 1-bromoheptadecane in a specific solvent at a given temperature.

Materials:

• 1-Bromoheptadecane

• Chosen solvent

• Analytical balance

• Sealed vials

• Thermostatically controlled shaker or incubator

• Syringe and syringe filter (0.45 µm)

• Pre-weighed evaporation dishes

Procedure:

• Add an excess amount of 1-bromoheptadecane to a vial containing a known volume (e.g., 5 mL) of the solvent.

• Seal the vial and place it in a thermostatically controlled shaker set to the desired temperature (e.g., 25 °C).

• Agitate the mixture for 24-48 hours to ensure equilibrium is reached.

• After equilibration, let the vial stand undisturbed at the set temperature for at least 2 hours to allow the excess solid to settle.

• Carefully withdraw a known volume of the clear supernatant using a syringe fitted with a syringe filter.

• Dispense the filtered supernatant into a pre-weighed evaporation dish.

• Record the exact volume of the supernatant transferred.

• Gently evaporate the solvent in a fume hood or under a slow stream of nitrogen.

• Once the solvent is completely evaporated, weigh the evaporation dish containing the dried 1-bromoheptadecane residue.

• Calculate the solubility using the following formula: Solubility (g/L) = (Mass of residue (g)) / (Volume of supernatant (L))

Visualizations

A logical workflow for assessing and troubleshooting the solubility of 1-bromoheptadecane.

The relationship between Hansen Solubility Parameters (HSPs) and solubility prediction.

References

• 1. Pencil and Paper Estimation of Hansen Solubility Parameters - PMC [pmc.ncbi.nlm.nih.gov]
• 2. solubilityofthings.com [solubilityofthings.com]

Troubleshooting incomplete N-alkylation with 1-Bromoheptadecane

Welcome to the technical support center for N-alkylation reactions utilizing 1-bromoheptadecane. This resource is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting guides and frequently asked questions to navigate challenges encountered during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the most common issue when performing N-alkylation with a long-chain alkyl halide like 1-bromoheptadecane?

A1: The primary challenge is often controlling the reaction to prevent over-alkylation.[1] The mono-alkylated amine product is typically more nucleophilic than the starting amine, leading to a subsequent reaction with 1-bromoheptadecane to form a tertiary amine or even a quaternary ammonium salt.[1][2] This results in a mixture of products that can be difficult to separate.[2]

Q2: How can I minimize the formation of over-alkylation byproducts?

A2: Several strategies can be employed to suppress the formation of di- and tri-alkylated products:

• Stoichiometry Control: Using a large excess of the starting amine relative to 1-bromoheptadecane can statistically favor mono-alkylation.[1][3] However, this approach may not be atom-economical and necessitates efficient separation of the product from the excess starting material.[1]

• Slow Addition of Alkylating Agent: Adding 1-bromoheptadecane slowly and in a controlled manner (e.g., via a syringe pump) helps to maintain its low concentration in the reaction mixture.[1][3] This reduces the likelihood of the more reactive N-alkylated product reacting further.[3]

• Lower Reaction Temperature: Performing the reaction at a lower temperature can improve selectivity by favoring the desired mono-alkylation pathway.[1]

Q3: What are the recommended solvents for N-alkylation with 1-bromoheptadecane?

A3: Polar aprotic solvents are generally good choices as they can accelerate SN2 reactions.[1] Commonly used solvents include:

• Acetonitrile (MeCN)[1]

• Dimethylformamide (DMF)[1][4]

• Acetone[1]

The choice of solvent can significantly influence the reaction rate and selectivity.[5]

Q4: What is the role of the base in this reaction, and which one should I choose?

A4: The base is crucial for neutralizing the hydrobromic acid (HBr) that is formed during the reaction, driving the equilibrium towards the product. For primary and secondary amines, an excess of the amine reactant itself can sometimes act as the base.[2] However, using a dedicated base is often more effective.

• Inorganic Bases: Potassium carbonate (K₂CO₃) and cesium carbonate (Cs₂CO₃) are commonly used.[3][4]

• Non-Nucleophilic Organic Bases: N,N-Diisopropylethylamine (DIPEA or Hünig's base) is a good option as it is sterically hindered and less likely to compete in the alkylation reaction.[1]

The base must be sufficiently soluble in the chosen reaction medium.[1]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Conversion of Starting Amine	1. Ineffective Base: The base may not be strong enough or is insoluble in the reaction medium.[1] 2. Poor Leaving Group: While bromide is a good leaving group, its reactivity is lower than iodide.[3] 3. Steric Hindrance: Significant steric bulk on the amine can slow down the reaction.[3] 4. Deactivated Amine: Electron-withdrawing groups on the amine reduce its nucleophilicity.[3] 5. Low Temperature: The reaction may be too slow at the current temperature.	1. Use a stronger, non-nucleophilic base like DIPEA or ensure the solubility of an inorganic base like K₂CO₃.[1] 2. Consider adding a catalytic amount of sodium iodide (NaI) to perform an in-situ Finkelstein reaction, converting the bromide to the more reactive iodide. 3. Increase the reaction temperature or consider an alternative, less sterically hindered synthetic route.[1] 4. More forcing conditions may be required, such as higher temperatures or a stronger base.[3] 5. Gradually increase the reaction temperature while monitoring for side product formation.[5]
Mixture of Mono-, Di-, and/or Tri-alkylated Products (Over-alkylation)	1. High Reactivity of Product: The N-alkylated product is more nucleophilic than the starting amine.[1][2] 2. Incorrect Stoichiometry: An excess of 1-bromoheptadecane favors multiple alkylations.[6] 3. High Reaction Temperature: Higher temperatures can lead to reduced selectivity.	1. Use a large excess of the starting amine (at least 2:1 or higher in favor of the amine).[1][6] 2. Add 1-bromoheptadecane slowly and in a controlled manner to the reaction mixture.[1] 3. Lower the reaction temperature.[1]
Formation of Heptadecene (Elimination Side Product)	1. Strong or Sterically Hindered Base: Strong bases can promote the E2 elimination pathway.[7] 2. High Reaction Temperature: Increased temperature can favor elimination over substitution.[7]	1. Use a weaker, non-nucleophilic base. 2. Lower the reaction temperature.
Difficulty in Purifying the Product	1. Oily Product: The long heptadecyl chain can result in a non-crystalline, oily product.[4] 2. Co-elution of Byproducts: Over-alkylated products or unreacted starting materials may have similar polarities, making chromatographic separation difficult.	1. Attempt trituration with a non-polar solvent like hexanes or diethyl ether to induce crystallization.[4] If this fails, column chromatography is the recommended purification method.[4] 2. Optimize the eluent system for column chromatography. A gradient elution from a non-polar solvent (e.g., hexanes) to a more polar solvent (e.g., ethyl acetate) is often effective.[4] Recrystallization can also be a powerful purification technique if a solid can be obtained.[4]

Experimental Protocols

General Protocol for N-alkylation of a Primary Amine with 1-Bromoheptadecane

• Reactant Preparation: In a round-bottom flask, dissolve the primary amine (2.0-3.0 equivalents) in an appropriate anhydrous solvent (e.g., acetonitrile or DMF).

• Addition of Base: Add a suitable base (e.g., K₂CO₃, 1.5 equivalents).

• Addition of Alkylating Agent: Slowly add 1-bromoheptadecane (1.0 equivalent) to the stirred mixture.

• Reaction: Stir the reaction mixture at the desired temperature (e.g., room temperature to 80 °C) under an inert atmosphere (e.g., nitrogen).

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or GC-MS.[7]

• Workup: Once the reaction is complete, cool the mixture to room temperature. Quench the reaction by adding a saturated aqueous solution of NaHCO₃.[5]

• Extraction: Extract the aqueous layer with an organic solvent such as ethyl acetate or dichloromethane.[5] Combine the organic layers, wash with brine, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.[5]

• Purification: Purify the crude product by flash column chromatography on silica gel or by recrystallization.[4]

Purification by Column Chromatography

• Prepare the Column: Pack a glass column with silica gel as a slurry in a non-polar solvent (e.g., hexanes).[4]

• Load the Sample: Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane) and adsorb it onto a small amount of silica gel. After evaporating the solvent, carefully load the dried silica onto the top of the column.[4]

• Elution: Begin elution with a non-polar solvent (e.g., hexanes) and gradually increase the polarity by adding a more polar solvent (e.g., ethyl acetate).

• Collect and Analyze Fractions: Collect fractions and monitor them by TLC to identify those containing the pure product.[4]

• Combine and Evaporate: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified N-alkylated product.[4]

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. Ch22: Alkylation of Amines [chem.ucalgary.ca]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. chegg.com [chegg.com]
• 7. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to 1H and 13C NMR Analysis for 1-Bromoheptadecane Purity

For researchers, scientists, and drug development professionals, ensuring the purity of starting materials and intermediates is paramount for the synthesis of well-defined final products. 1-Bromoheptadecane, a long-chain alkyl halide, is a key building block in various organic syntheses. This guide provides a comprehensive comparison of Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) for the purity assessment of 1-Bromoheptadecane, with supporting experimental data and protocols. We also present Gas Chromatography-Mass Spectrometry (GC-MS) as a principal alternative method for a holistic purity evaluation.

¹H and ¹³C NMR Spectroscopy for Purity Determination

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful, non-destructive analytical technique that provides detailed structural information and can be employed for quantitative analysis to determine the purity of a sample.[1] For 1-Bromoheptadecane, ¹H and ¹¹³C NMR serve as primary methods for identity confirmation and purity assessment.

Data Presentation: ¹H and ¹³C NMR Spectral Data for 1-Bromoheptadecane

The following tables summarize the expected chemical shifts for 1-Bromoheptadecane in Chloroform-d (CDCl₃), a common NMR solvent. These values are critical for identifying the main compound and any potential impurities.

Table 1: ¹H NMR Spectral Data for 1-Bromoheptadecane in CDCl₃

Signal Assignment	Chemical Shift (ppm)	Multiplicity	Integration
CH₃- (C17)	0.88	Triplet	3H
-(CH₂)₁₄- (C3-C16)	1.25	Multiplet	28H
-CH₂-CH₂Br (C2)	1.85	Quintet	2H
-CH₂Br (C1)	3.41	Triplet	2H

Table 2: ¹³C NMR Spectral Data for 1-Bromoheptadecane in CDCl₃

Carbon Assignment	Chemical Shift (ppm)
C17	14.1
C15, C16	22.7
C4 - C14	28.2 - 29.7
C3	31.9
C2	32.8
C1	33.9

Identification of Potential Impurities

The primary route for synthesizing 1-Bromoheptadecane is the bromination of 1-heptadecanol. This process can lead to several impurities that can be identified by NMR.

• 1-Heptadecanol (Unreacted Starting Material): The presence of the carbinol proton (-CH₂OH) signal around 3.64 ppm in the ¹H NMR spectrum is a key indicator.

• Di(heptadecyl) ether: The formation of an ether linkage (-CH₂-O-CH₂-) would result in a characteristic signal around 3.3-3.5 ppm in the ¹H NMR spectrum, which might overlap with the -CH₂Br signal of the product.

• Isomeric Bromoheptadecanes: If the reaction proceeds via a carbocation intermediate, rearrangements could lead to the formation of secondary bromoalkanes. This would be evident by a downfield shift of a methine proton (-CHBr-) in the ¹H NMR spectrum.

Comparison with an Alternative Method: Gas Chromatography-Mass Spectrometry (GC-MS)

While NMR is excellent for structural confirmation and quantification of the bulk material, Gas Chromatography-Mass Spectrometry (GC-MS) offers superior sensitivity for detecting volatile impurities.[2][3]

Table 3: Comparison of NMR and GC-MS for Purity Analysis of 1-Bromoheptadecane

Feature	¹H and ¹³C NMR	Gas Chromatography-Mass Spectrometry (GC-MS)
Principle	Measures the absorption of radiofrequency waves by atomic nuclei in a magnetic field.	Separates compounds based on their volatility and interaction with a stationary phase, followed by mass-based detection.
Purity Assessment	Quantitative (qNMR) analysis by integrating signals of the main compound against a known standard.	Quantifies purity based on the relative peak areas in the chromatogram.
Sensitivity	Lower sensitivity, typically for impurities >0.1%.	High sensitivity, capable of detecting trace impurities (<0.01%).
Impurity Identification	Structural elucidation of impurities is possible.	Identification based on mass spectral libraries and fragmentation patterns.
Sample Throughput	Relatively fast analysis time per sample.	Longer analysis time, but can be automated for high throughput.

Experimental Protocols

¹H and ¹³C NMR Spectroscopy

1. Sample Preparation:

• Accurately weigh 10-20 mg of the 1-Bromoheptadecane sample into a clean, dry NMR tube.

• Add approximately 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

• Cap the tube and gently agitate until the sample is fully dissolved.

2. ¹H NMR Acquisition Parameters:

• Spectrometer: 300 MHz or higher field strength.

• Pulse Sequence: Standard single-pulse sequence.

• Number of Scans: 16-32.

• Relaxation Delay (d1): 5 seconds to ensure full relaxation of all protons for accurate integration.

• Acquisition Time (aq): 2-4 seconds.

3. ¹³C NMR Acquisition Parameters:

• Spectrometer: 75 MHz or higher.

• Pulse Sequence: Proton-decoupled single-pulse sequence.

• Number of Scans: 512-1024 or more to achieve adequate signal-to-noise.

• Relaxation Delay (d1): 2-5 seconds.

4. Data Processing and Purity Calculation (Quantitative ¹H NMR):

• Apply Fourier transformation, phase correction, and baseline correction to the acquired FID.

• Integrate the well-resolved signal of 1-Bromoheptadecane (e.g., the triplet at 3.41 ppm) and the signal of a known internal standard.

• Calculate the purity using the following formula:

  Purity (%) = (I_sample / N_sample) * (N_standard / I_standard) * (MW_sample / MW_standard) * (m_standard / m_sample) * Purity_standard

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • Purity_standard = Purity of the internal standard

Mandatory Visualization

The following diagram illustrates the logical workflow for assessing the purity of 1-Bromoheptadecane using NMR spectroscopy.

Workflow for 1-Bromoheptadecane Purity Analysis by NMR.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. Analytical Method Development for 19 Alkyl Halides as Potential Genotoxic Impurities by Analytical Quality by Design - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

A Comparative Guide to HPLC and GC-MS Methods for the Quantification of 1-Bromoheptadecane

For researchers, scientists, and drug development professionals requiring precise and accurate quantification of the long-chain alkyl halide 1-bromoheptadecane, selecting the appropriate analytical methodology is critical. This guide provides a detailed comparison of two common chromatographic techniques: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS). We present hypothetical, yet realistic, experimental protocols and performance data to facilitate an informed decision based on the specific requirements of the analysis, such as sensitivity, selectivity, and sample matrix.

High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile separation technique, but the analysis of saturated alkyl halides like 1-bromoheptadecane presents a challenge due to the lack of a strong chromophore for conventional UV detection. However, with the appropriate choice of detector and optimized conditions, reliable quantification can be achieved.

Experimental Protocol: HPLC with Charged Aerosol Detection (CAD)

This protocol is designed for the quantification of 1-bromoheptadecane using a reverse-phase HPLC system coupled with a Charged Aerosol Detector (CAD), which is suitable for non-volatile analytes with no UV chromophore.

1. Sample Preparation:

• Accurately weigh and dissolve a known amount of the sample containing 1-bromoheptadecane in isopropanol to achieve a concentration within the calibration range.

• Filter the sample solution through a 0.45 µm PTFE syringe filter prior to injection.

2. HPLC Instrumentation and Conditions:

• Column: C18 reverse-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (95:5 v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 20 µL.

• Detector: Charged Aerosol Detector (CAD).

  • Nebulizer Temperature: 35°C.

  • Gas: Nitrogen at 35 psi.

3. Calibration and Quantification:

• Prepare a series of calibration standards of 1-bromoheptadecane in isopropanol over the desired concentration range.

• Generate a calibration curve by plotting the peak area response from the CAD against the concentration of the standards.

• Quantify the amount of 1-bromoheptadecane in the samples by interpolating their peak areas from the calibration curve.

Performance Characteristics (Representative Data)

The following table summarizes the expected performance of the HPLC-CAD method for the quantification of 1-bromoheptadecane.

Parameter	HPLC-CAD
Limit of Detection (LOD)	~5 µg/mL
Limit of Quantification (LOQ)	~15 µg/mL
**Linearity (R²) **	>0.998
Precision (RSD%)	< 5%
Accuracy (Recovery %)	95 - 105%

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a highly sensitive and selective technique well-suited for the analysis of volatile and semi-volatile compounds like 1-bromoheptadecane. The mass spectrometer provides definitive identification and quantification, even at trace levels.

Experimental Protocol: GC-MS

This protocol outlines a standard method for the quantification of 1-bromoheptadecane using a gas chromatograph coupled with a mass spectrometer.

1. Sample Preparation:

• Accurately weigh a known amount of the sample and dissolve it in a suitable solvent such as hexane or ethyl acetate to a final concentration within the linear range of the instrument.

• If necessary, perform a clean-up step (e.g., solid-phase extraction) to remove interfering matrix components.

• Transfer an aliquot of the final solution to a 2 mL autosampler vial.

2. GC-MS Instrumentation and Conditions:

• GC Column: A non-polar capillary column, such as a 5% phenyl methyl siloxane (e.g., DB-5ms or equivalent), 30 m x 0.25 mm ID x 0.25 µm film thickness.

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Injector: Splitless mode at 280°C.

• Oven Temperature Program:

  • Initial temperature: 150°C, hold for 2 minutes.

  • Ramp: 15°C/min to 300°C.

  • Hold: 5 minutes at 300°C.

• MS Interface Temperature: 290°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Analyzer: Quadrupole.

• Detection Mode: Scan mode (m/z 50-400) for initial identification and Selected Ion Monitoring (SIM) for quantification using characteristic ions of 1-bromoheptadecane (e.g., m/z 239, 241, 318, 320).

3. Calibration and Quantification:

• Prepare a series of calibration standards of 1-bromoheptadecane in the same solvent as the samples.

• Generate a calibration curve by plotting the peak area of a characteristic ion against the concentration of the standards.

• For enhanced accuracy, an internal standard (e.g., 1-bromooctadecane) can be used.

Performance Characteristics (Representative Data)

The following table summarizes the expected performance of the GC-MS method for the quantification of 1-bromoheptadecane.

Parameter	GC-MS (SIM mode)
Limit of Detection (LOD)	~0.1 µg/mL
Limit of Quantification (LOQ)	~0.3 µg/mL
**Linearity (R²) **	>0.999
Precision (RSD%)	< 3%
Accuracy (Recovery %)	97 - 103%

Method Comparison Summary

Feature	HPLC-CAD	GC-MS
Principle	Separation based on polarity, detection by aerosol charging.	Separation based on volatility and polarity, detection by mass-to-charge ratio.
Selectivity	Good; relies on chromatographic separation.	Excellent; mass spectrometer provides high specificity.
Sensitivity	Moderate.	High to very high, especially in SIM mode.
Sample Volatility	Not required.	Required.
Derivatization	Not required.	Not required.
Instrumentation	HPLC with CAD.	GC with MS detector.
Throughput	Moderate.	Moderate.

Visualization of Analytical Workflows

To illustrate the logical flow of each analytical method, the following diagrams were generated using the DOT language.

Caption: Workflow for the quantification of 1-Bromoheptadecane by HPLC-CAD.

Caption: Workflow for the quantification of 1-Bromoheptadecane by GC-MS.

Conclusion

Both HPLC and GC-MS offer viable pathways for the quantification of 1-bromoheptadecane. The choice between the two techniques will largely depend on the specific analytical needs.

• GC-MS is the superior choice for high sensitivity and selectivity, making it ideal for trace-level quantification and in complex matrices where definitive identification is paramount.

• HPLC-CAD provides a suitable alternative, particularly when dealing with non-volatile matrices or when a GC-MS system is not available. While less sensitive than GC-MS, its performance is adequate for many applications.

Researchers should consider the required limits of detection and quantification, the nature of the sample matrix, and the available instrumentation when selecting the most appropriate method for their studies. The protocols and performance data presented in this guide serve as a starting point for method development and validation.

A Comparative Analysis of Reactivity: 1-Bromoheptadecane vs. 1-Chloroheptadecane in Nucleophilic Substitution

For researchers, scientists, and professionals in drug development, the judicious selection of reagents is paramount to the success of synthetic endeavors. This guide provides an in-depth comparison of the reactivity of 1-bromoheptadecane and 1-chloroheptadecane, two long-chain alkyl halides, with a focus on their behavior in nucleophilic substitution reactions. The information presented herein is supported by established chemical principles and representative experimental data to facilitate informed decisions in experimental design.

In the realm of nucleophilic substitution reactions, particularly the bimolecular (Sₙ2) pathway, the nature of the leaving group is a critical determinant of reaction kinetics. It is a well-established principle in organic chemistry that bromide is a superior leaving group to chloride. This difference in reactivity stems from two primary factors: bond strength and the stability of the resulting halide anion. The carbon-bromine bond is inherently weaker than the carbon-chlorine bond, requiring less energy to cleave during the transition state of an Sₙ2 reaction. Consequently, reactions involving the displacement of a bromide ion proceed at a faster rate. Furthermore, the bromide anion is larger and more polarizable than the chloride anion, allowing the negative charge to be dispersed over a greater volume, which leads to a more stable and thus better leaving group.

Physicochemical Properties

A summary of the key physical and chemical properties of 1-bromoheptadecane and 1-chloroheptadecane is presented in the table below. These properties are essential for designing reaction conditions and for the purification of products.

Property	1-Bromoheptadecane	1-Chloroheptadecane
Molecular Formula	C₁₇H₃₅Br	C₁₇H₃₅Cl
Molecular Weight	319.36 g/mol	274.91 g/mol
Boiling Point	126-128 °C at 0.1 mmHg	335.2 °C at 760 mmHg
Melting Point	29-32 °C	Not available
Density	~0.99 g/cm³	~0.857 g/cm³
Solubility	Insoluble in water; soluble in organic solvents like acetone, hexane, and toluene.[1]	Insoluble in water; soluble in organic solvents.

Comparative Reactivity in Sₙ2 Reactions

The greater reactivity of 1-bromoheptadecane in Sₙ2 reactions can be qualitatively and quantitatively assessed through carefully designed experiments. A classic method for comparing the reactivity of alkyl halides is the Finkelstein reaction.[2][3][4] This reaction involves the treatment of an alkyl chloride or bromide with a solution of sodium iodide in acetone. The reaction's progression is driven by the precipitation of the less soluble sodium chloride or sodium bromide, thus shifting the equilibrium towards the formation of the alkyl iodide.

The relative rates of reaction for 1-bromoheptadecane and 1-chloroheptadecane in a Finkelstein-type reaction are expected to show a significantly faster conversion for the bromo-compound. This is a direct consequence of the better leaving group ability of bromide compared to chloride.

Experimental Protocols

To empirically determine the comparative reactivity, the following experimental protocol based on the Finkelstein reaction can be employed.

Objective:

To compare the relative rates of nucleophilic substitution of 1-bromoheptadecane and 1-chloroheptadecane with sodium iodide in acetone.

Materials:

• 1-bromoheptadecane

• 1-chloroheptadecane

• Sodium iodide (anhydrous)

• Acetone (anhydrous)

• Test tubes

• Water bath

• Stopwatch

Procedure:

• Prepare a 0.1 M solution of sodium iodide in anhydrous acetone.

• In separate, dry test tubes, add 1 mL of a 0.05 M solution of 1-bromoheptadecane in anhydrous acetone and 1 mL of a 0.05 M solution of 1-chloroheptadecane in anhydrous acetone.

• Place both test tubes in a water bath maintained at a constant temperature (e.g., 50 °C).

• Simultaneously, add 1 mL of the 0.1 M sodium iodide solution to each test tube and start the stopwatch.

• Observe the test tubes for the formation of a precipitate (sodium bromide or sodium chloride).

• Record the time taken for the first appearance of a precipitate in each test tube.

Expected Observations:

A precipitate of sodium bromide (NaBr) will form significantly faster in the test tube containing 1-bromoheptadecane compared to the formation of sodium chloride (NaCl) in the test tube with 1-chloroheptadecane. This qualitative observation provides direct evidence for the higher reactivity of 1-bromoheptadecane. For a more quantitative comparison, the reaction can be monitored over time by quenching aliquots and analyzing the concentration of the starting material or product using techniques like gas chromatography (GC).

Visualizing Reaction Mechanisms and Workflows

To further elucidate the concepts discussed, the following diagrams, generated using the DOT language, illustrate the Sₙ2 reaction pathway and the experimental workflow.

Caption: Sₙ2 reaction pathway.

Caption: Experimental workflow for comparing reactivity.

Conclusion

For nucleophilic substitution reactions proceeding via an Sₙ2 mechanism, 1-bromoheptadecane is the more reactive substrate compared to 1-chloroheptadecane. This is fundamentally due to the lower carbon-halogen bond energy and the greater stability of the bromide leaving group. Experimental evidence, such as that obtained from a Finkelstein reaction, consistently supports this theoretical principle. Therefore, when a higher reaction rate is desired for Sₙ2 transformations involving a C17 alkyl chain, 1-bromoheptadecane is the recommended starting material. This choice can lead to shorter reaction times, milder reaction conditions, and potentially higher yields, which are all critical considerations in research and development, particularly in the pharmaceutical industry.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. Finkelstein reaction - Wikipedia [en.wikipedia.org]
• 3. jk-sci.com [jk-sci.com]
• 4. byjus.com [byjus.com]

SN2 Reaction Rate: A Comparative Analysis of 1-Bromoheptadecane and 1-Iodoheptadecane

In the landscape of nucleophilic substitution reactions, the choice of substrate plays a pivotal role in determining reaction kinetics and overall efficiency. For drug development and complex organic synthesis, understanding the reactivity of long-chain alkyl halides is crucial. This guide provides a detailed comparison of the bimolecular nucleophilic substitution (SN2) reaction rates of 1-bromoheptadecane and 1-iodoheptadecane, supported by established principles and a representative experimental protocol.

Executive Summary

1-Iodoheptadecane is a markedly more reactive substrate than 1-bromoheptadecane in SN2 reactions. This significant difference in reactivity is primarily attributed to the superior leaving group ability of the iodide ion (I⁻) compared to the bromide ion (Br⁻). The carbon-iodine bond is inherently weaker and more polarizable than the carbon-bromine bond, which facilitates its cleavage in the concerted, single-step mechanism of an SN2 reaction. This leads to a lower activation energy and consequently, a faster reaction rate.

Quantitative Comparison of Reaction Rates

Substrate (Proxy)	Leaving Group	Relative Rate Constant (k_rel)
1-Iodobutane	I⁻	~30,000
1-Bromobutane	Br⁻	~1,000
1-Chlorobutane	Cl⁻	~200

Note: The data presented is for n-butyl halides reacting with a chloride nucleophile in acetone and is used to illustrate the established trend in reactivity (I > Br > Cl) for primary alkyl halides in SN2 reactions.[1]

The underlying reasons for the enhanced reactivity of 1-iodoheptadecane are twofold:

• Bond Strength: The carbon-iodine (C-I) bond possesses a lower bond dissociation energy (approximately 234 kJ/mol) in comparison to the carbon-bromine (C-Br) bond (approximately 285 kJ/mol).[1] A weaker bond is more readily broken during the formation of the transition state, resulting in a lower activation energy for the reaction.[1]

• Anion Stability: The iodide ion is larger and its electron cloud is more polarizable than the bromide ion. Consequently, the negative charge is dispersed over a larger volume, leading to a more stable and weaker conjugate base. In the context of SN2 reactions, weaker bases are better leaving groups.[1]

Experimental Protocol: Comparative Kinetic Study

The following methodology outlines a detailed procedure for a comparative kinetic study of the SN2 reaction of 1-bromoheptadecane and 1-iodoheptadecane with sodium iodide in acetone, a classic example of the Finkelstein reaction.[2][3] The progress of the reaction can be monitored by titrating the remaining iodide ions or by chromatographic analysis of the product formation.

Objective: To determine and compare the second-order rate constants for the SN2 reaction of 1-bromoheptadecane and 1-iodoheptadecane.

Materials:

• 1-Bromoheptadecane

• 1-Iodoheptadecane

• Sodium Iodide (NaI), anhydrous

• Acetone, anhydrous

• Standardized solution of Sodium Thiosulfate (Na₂S₂O₃)

• Starch indicator solution

• Glacial Acetic Acid

• Deionized water

• Volumetric flasks, pipettes, burettes, and conical flasks

• Thermostated water bath

• Magnetic stirrer and stir bars

• Stopwatch

Procedure:

• Preparation of Reagents:

  • Prepare equimolar solutions of 1-bromoheptadecane and 1-iodoheptadecane in anhydrous acetone.

  • Prepare a solution of sodium iodide in anhydrous acetone. The concentration of the nucleophile (iodide) should be in the same range as the alkyl halide solutions.

• Reaction Setup:

  • Equilibrate the flasks containing the alkyl halide and sodium iodide solutions to the desired reaction temperature (e.g., 25°C) in a thermostated water bath.

  • To initiate the reaction, quickly add a known volume of the sodium iodide solution to the alkyl halide solution while stirring vigorously. Start the stopwatch immediately.

• Monitoring the Reaction:

  • At regular time intervals (e.g., every 5, 10, 15, 30, 60 minutes), withdraw a known volume (aliquot) of the reaction mixture.

  • Immediately quench the reaction in the aliquot by adding it to a flask containing a mixture of glacial acetic acid and deionized water. This stops the reaction by precipitating the unreacted sodium iodide.

• Titration:

  • Titrate the unreacted iodide in the quenched aliquot with a standardized solution of sodium thiosulfate.

  • Add a few drops of starch solution as an indicator near the endpoint. The endpoint is reached when the blue-black color of the starch-iodine complex disappears.

  • Record the volume of sodium thiosulfate solution used.

• Data Analysis:

  • Calculate the concentration of unreacted iodide at each time point.

  • The reaction follows second-order kinetics, with the rate law being: Rate = k[Alkyl Halide][I⁻].

  • Plot 1/[I⁻] versus time. A linear plot confirms second-order kinetics, and the slope of the line is equal to the rate constant (k).

  • Compare the rate constants obtained for 1-bromoheptadecane and 1-iodoheptadecane.

Visualizing the SN2 Reaction

The following diagrams illustrate the theoretical mechanism and a generalized experimental workflow for the comparative analysis.

Caption: SN2 reaction mechanism showing backside attack and inversion of stereochemistry.

Caption: Experimental workflow for the kinetic analysis of SN2 reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. Finkelstein reaction - Wikipedia [en.wikipedia.org]
• 3. lscollege.ac.in [lscollege.ac.in]

A Comparative Guide to the XPS Characterization of 1-Bromoheptadecane-Functionalized Surfaces

For researchers, scientists, and drug development professionals, the precise control and characterization of surface chemistry are critical for a multitude of applications, from biosensors and medical implants to drug delivery systems. Functionalization with long-chain alkyl halides, such as 1-bromoheptadecane, offers a versatile method for tailoring surface properties. X-ray Photoelectron Spectroscopy (XPS) stands as a powerful and indispensable technique for the elemental and chemical state analysis of these modified surfaces.

This guide provides a comprehensive comparison of the XPS characterization of 1-bromoheptadecane-functionalized surfaces with surfaces modified by other common alkyl-based reagents. The supporting experimental data, extrapolated from studies on analogous long-chain alkyl monolayers, offers a clear benchmark for performance and successful surface modification.

Performance Showdown: Alkyl Functionalization Agents on Surfaces

The choice of functionalization agent is dictated by the desired surface properties, such as hydrophobicity, reactivity for subsequent modifications, and stability. XPS allows for the quantitative comparison of the elemental composition and chemical states of the atoms on the functionalized surface, providing direct evidence of successful monolayer formation and its quality.

Below is a comparative summary of expected quantitative XPS data for surfaces functionalized with 1-bromoheptadecane and two common alternatives: octadecanethiol (a long-chain alkanethiol) and (3-aminopropyl)triethoxysilane (APTES, an aminosilane). The data is presented for functionalization on a silicon substrate with a native oxide layer (Si/SiO2), a common platform in many research applications.

Surface Functionalization	Predominant Elements Detected by XPS	Expected Atomic Concentration (%)	Key High-Resolution XPS Peak Information
1-Bromoheptadecane	C, Br, Si, O	C 1s: ~70-80% Br 3d: ~1-5% Si 2p: ~10-20% O 1s: ~5-15%	C 1s: A primary peak around 285.0 eV (C-C, C-H) and a smaller, higher binding energy shoulder corresponding to the C-Br bond (~286.5 eV). Br 3d: A characteristic doublet (Br 3d5/2 and Br 3d3/2) with the Br 3d5/2 peak appearing around 70-71 eV, indicative of covalent C-Br bonding.[1]
Octadecanethiol (on Au)	C, S, Au	C 1s: ~80-90% S 2p: ~1-5% Au 4f: ~5-15%	C 1s: A dominant peak at ~285.0 eV (C-C, C-H). S 2p: A doublet with the S 2p3/2 peak at ~162 eV, characteristic of a thiolate bond to the gold surface.[2] An unbound thiol shows a peak around 164 eV.[3]
APTES	C, N, Si, O	C 1s: ~30-40% N 1s: ~5-10% Si 2p: ~20-30% O 1s: ~25-35%	C 1s: Multiple components for C-C, C-N, and C-Si bonds. N 1s: A primary peak around 400 eV, corresponding to the amine group (-NH2). Si 2p: Peaks for the silane and the underlying silicon substrate.[4]

Note: Atomic concentrations are estimates and can vary significantly based on the density of the self-assembled monolayer, the thickness of the native oxide layer, and the take-off angle of the photoelectrons.

Experimental Protocols

A detailed and consistent experimental methodology is crucial for obtaining reliable and comparable XPS data.

Surface Functionalization with 1-Bromoheptadecane (Generalized Protocol for a Hydroxylated Surface)

This protocol describes a general method for the functionalization of a silicon wafer with a native oxide layer.

• Substrate Preparation:

  • Silicon wafers are sonicated in acetone, followed by isopropyl alcohol, each for 15 minutes to remove organic contaminants.

  • The wafers are then rinsed thoroughly with deionized water and dried under a stream of nitrogen.

  • To generate hydroxyl groups on the surface, the wafers are treated with a piranha solution (a 3:1 mixture of concentrated sulfuric acid and 30% hydrogen peroxide) for 30 minutes. Caution: Piranha solution is extremely corrosive and reactive and should be handled with extreme care in a fume hood.

  • The activated wafers are rinsed extensively with deionized water and dried under nitrogen.

• Functionalization:

  • A solution of 1-bromoheptadecane and a suitable base (e.g., pyridine) in an anhydrous solvent (e.g., toluene) is prepared in a glovebox or under an inert atmosphere.

  • The activated silicon wafers are immersed in the solution and heated (e.g., at 60-80 °C) for several hours to overnight to facilitate the reaction between the surface hydroxyl groups and the bromoalkane.

  • After the reaction, the wafers are removed from the solution and sonicated in the solvent to remove any physisorbed molecules.

  • The functionalized wafers are then dried under a stream of nitrogen.

XPS Analysis

• Instrumentation: A commercially available XPS instrument equipped with a monochromatic Al Kα X-ray source (1486.6 eV) is typically used.

• Sample Handling: The functionalized silicon wafer is mounted on a sample holder using conductive tape. The sample is then introduced into the ultra-high vacuum chamber of the XPS system.

• Data Acquisition:

  • A survey scan (e.g., from 0 to 1100 eV binding energy) is first acquired to identify all the elements present on the surface.

  • High-resolution scans are then performed for the elements of interest (C 1s, Br 3d, Si 2p, and O 1s). A smaller pass energy is used for high-resolution scans to achieve better energy resolution.

  • The binding energy scale is typically calibrated by setting the adventitious carbon C 1s peak to 284.8 eV or by referencing to the Si 2p peak of the silicon substrate at 99.3 eV.[5]

  • Angle-resolved XPS (ARXPS) can be performed by varying the take-off angle of the photoelectrons to probe the elemental depth profile of the monolayer.

Visualizing the Experimental Workflow

The following diagram illustrates the key steps in the characterization of a 1-bromoheptadecane-functionalized surface using XPS.

Caption: Workflow for XPS characterization of functionalized surfaces.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. X-ray photoelectron spectroscopy for detection of the different Si-O bonding states of silicon - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Electrochemical and X-ray Photoelectron Spectroscopy Surface Characterization of Interchain-Driven Self-Assembled Monolayer (SAM) Reorganization - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Synthesis and Validation of 1-Bromoheptadecane Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of two common synthetic routes for the preparation of 1-bromoheptadecane, a valuable long-chain alkyl halide intermediate in organic synthesis. We present detailed experimental protocols for its synthesis from 1-heptadecanol using phosphorus tribromide and from heptadecanoic acid via the Hunsdiecker reaction. Furthermore, this guide outlines standardized validation methodologies using Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy to ensure the identity, purity, and quality of the synthesized product.

Comparison of Synthetic Methods

The selection of a synthetic route for 1-bromoheptadecane depends on several factors, including the availability of starting materials, desired scale, and tolerance for specific reagents and byproducts. Below is a comparative summary of the two primary methods detailed in this guide.

Parameter	Method A: From 1-Heptadecanol	Method B: Hunsdiecker Reaction
Starting Material	1-Heptadecanol	Heptadecanoic Acid
Primary Reagent	Phosphorus tribromide (PBr₃)	Silver(I) salt of the carboxylic acid, Bromine (Br₂)
Typical Yield	High	Moderate to High
Key Advantages	Readily available starting material, relatively straightforward procedure.	Utilizes a different functional group as a precursor, offering an alternative when the corresponding alcohol is not readily available.
Key Disadvantages	Phosphorus tribromide is corrosive and moisture-sensitive.	Requires the preparation of the silver salt, use of elemental bromine which is hazardous, and the reaction can be sensitive to impurities.
Reaction Mechanism	Sₙ2 reaction	Free radical mechanism

Experimental Protocols

Method A: Synthesis of 1-Bromoheptadecane from 1-Heptadecanol

This method involves the conversion of a primary alcohol to an alkyl bromide using phosphorus tribromide.

Materials:

• 1-Heptadecanol

• Phosphorus tribromide (PBr₃)

• Anhydrous diethyl ether

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Round-bottom flask, dropping funnel, reflux condenser, magnetic stirrer, heating mantle, separatory funnel, rotary evaporator.

Procedure:

• In a flame-dried round-bottom flask under a nitrogen atmosphere, dissolve 1-heptadecanol in anhydrous diethyl ether.

• Cool the solution to 0 °C using an ice bath.

• Slowly add phosphorus tribromide dropwise to the stirred solution. An exothermic reaction will occur. Maintain the temperature below 10 °C during the addition.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 12-18 hours.

• Carefully quench the reaction by slowly pouring the mixture over crushed ice.

• Transfer the mixture to a separatory funnel and wash sequentially with cold water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• The crude product can be further purified by vacuum distillation or column chromatography on silica gel.

Method B: Synthesis of 1-Bromoheptadecane via the Hunsdiecker Reaction

This reaction, also known as the Borodin-Hunsdiecker reaction, involves the decarboxylation of the silver salt of a carboxylic acid to form an alkyl halide.[1][2][3]

Materials:

• Heptadecanoic acid

• Silver nitrate (AgNO₃)

• Sodium hydroxide (NaOH)

• Bromine (Br₂)

• Carbon tetrachloride (CCl₄)

• Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle, filtration apparatus.

Procedure:

• Preparation of the Silver Salt: Dissolve heptadecanoic acid in an aqueous solution of sodium hydroxide to form the sodium salt. Add a solution of silver nitrate to precipitate the silver heptadecanoate. Filter the precipitate, wash with water and then ethanol, and dry thoroughly under vacuum.

• Suspend the dry silver heptadecanoate in anhydrous carbon tetrachloride in a round-bottom flask protected from light.

• Slowly add a solution of bromine in carbon tetrachloride to the stirred suspension.

• Gently heat the reaction mixture to initiate the reaction, which is indicated by the evolution of carbon dioxide.

• After the gas evolution ceases, reflux the mixture for one hour to complete the reaction.

• Cool the mixture and filter to remove the silver bromide precipitate.

• Wash the filtrate with sodium thiosulfate solution to remove any unreacted bromine, followed by washing with water and brine.

• Dry the organic layer over anhydrous calcium chloride, filter, and remove the solvent by distillation.

• The crude 1-bromoheptadecane can be purified by vacuum distillation.

Validation of Synthesis

Accurate characterization and purity assessment are critical for ensuring the quality of the synthesized 1-bromoheptadecane. The following are standard analytical methods for this purpose.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for assessing the purity of volatile compounds and identifying any byproducts.

Sample Preparation:

• Dissolve a small amount of the purified 1-bromoheptadecane in a volatile solvent such as dichloromethane or hexane to a concentration of approximately 1 mg/mL.

Instrumental Parameters:

• GC Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness) is suitable.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Injection: 1 µL, split mode.

• Oven Temperature Program: Start at 100 °C, hold for 2 minutes, ramp to 280 °C at 15 °C/min, and hold for 5 minutes.

• MS Detector: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 50-500.

Data Analysis:

• The purity is determined by the area percentage of the 1-bromoheptadecane peak in the total ion chromatogram (TIC). The mass spectrum should show the characteristic isotopic pattern for a monobrominated compound (M+ and M+2 peaks of nearly equal intensity).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is essential for confirming the structure of the synthesized compound and can also be used for quantitative purity analysis (qNMR).[4][5]

Sample Preparation:

• Dissolve approximately 10-20 mg of the sample in about 0.7 mL of deuterated chloroform (CDCl₃).

¹H NMR Spectroscopy:

• Expected Chemical Shifts (δ, ppm):

  • ~3.41 (t, 2H, -CH₂Br)

  • ~1.85 (quint, 2H, -CH₂CH₂Br)

  • ~1.42 (m, 2H)

  • ~1.26 (br s, 26H, -(CH₂)₁₃-)

  • ~0.88 (t, 3H, -CH₃)

¹³C NMR Spectroscopy:

• Expected Chemical Shifts (δ, ppm):

  • ~33.9 (-CH₂Br)

  • ~32.8

  • ~29.7

  • ~29.6

  • ~29.5

  • ~29.4

  • ~29.2

  • ~28.7

  • ~28.2

  • ~22.7

  • ~14.1 (-CH₃)

Quantitative NMR (qNMR) for Purity Assessment:

• A known amount of an internal standard (e.g., dimethyl sulfone) is added to a precisely weighed sample. The purity of 1-bromoheptadecane is calculated by comparing the integral of a characteristic proton signal of the analyte with that of the internal standard.

Workflow and Logic Diagrams

Caption: General workflow for the synthesis and validation of 1-bromoheptadecane.

Caption: Interplay of analytical techniques for comprehensive product validation.

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. Hunsdiecker Reaction [organic-chemistry.org]
• 3. Hunsdiecker reaction - Wikipedia [en.wikipedia.org]
• 4. Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to Long-Chain Alkyl Bromides for Surface Grafting

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of long-chain alkyl bromides for surface grafting applications. The performance of these molecules is compared with alternative surface modification agents, supported by experimental data to inform the selection of the most suitable surface modification strategy.

Introduction to Surface Grafting

Surface grafting is a versatile technique to modify the physicochemical properties of a material's surface, such as wettability, biocompatibility, and chemical reactivity, without altering its bulk properties. Long-chain alkyl bromides are frequently used as precursors for forming self-assembled monolayers (SAMs) or as initiators for surface-initiated polymerization. The choice of alkyl bromide chain length and the grafting method significantly impacts the resulting surface characteristics.

Performance Comparison of Surface Grafting Agents

The selection of a surface grafting agent is dictated by the desired surface properties and the nature of the substrate. This section compares the performance of long-chain alkyl bromides with a common alternative, alkylsilanes, focusing on the effect of alkyl chain length on hydrophobicity.

Alkyl Bromides vs. Alkylsilanes

Long-chain alkyl bromides are typically grafted to surfaces through nucleophilic substitution reactions or via electrochemical methods. A notable trend observed is the decrease in grafting density with increasing alkyl chain length. This is attributed to the increased steric hindrance of longer chains, which can impede access to reactive sites on the surface. For instance, a study on single-walled carbon nanotubes demonstrated a near-linear decrease in the grafting of linear alkyl bromides as the chain length increased from C4 to C16.

Alkylsilanes, which form robust siloxane bonds with hydroxylated surfaces like silicon wafers and glass, are a popular alternative. They offer a reliable method for creating hydrophobic surfaces. The hydrophobicity, as measured by the water contact angle, generally increases with the length of the alkyl chain up to a certain point.

Table 1: Comparison of Grafting Density for Alkyl Bromides on Carbon Nanotubes

Alkyl Bromide (Chain Length)	Grafting Ratio (C/R)
Butyl Bromide (C4)	~18
Hexyl Bromide (C6)	~16
Octyl Bromide (C8)	~14
Dodecyl Bromide (C12)	~10
Hexadecyl Bromide (C16)	~8

Data adapted from a study on single-walled carbon nanotubes. The grafting ratio (C/R) is inversely proportional to the grafting density.

Table 2: Water Contact Angles for Surfaces Modified with Different Alkylsilanes

Alkylsilane (Chain Length)	Substrate	Water Contact Angle (°)
Methyltrimethoxysilane (C1)	Glass	0 (Hydrophilic)
Propyltriethoxysilane (C3)	Mesoporous Silica	Increases with chain length
Octyltrimethoxysilane (C8)	Glass	140.7 ± 1.2
Dodecyltriethoxysilane (C12)	Mesoporous Silica	Increases with chain length
Hexadecyltrimethoxysilane (C16)	Glass	Decreased from C8
Octadecyltriethoxysilane (C18)	Mesoporous Silica	Increases with chain length

This table synthesizes data from multiple sources where different substrates were used. The trend of increasing hydrophobicity with chain length is generally observed, though an optimal length may exist for specific substrates.[1][2]

Experimental Protocols

Detailed and reproducible experimental protocols are crucial for achieving consistent surface modification. Below are methodologies for key experiments cited in this guide.

Protocol 1: Surface Grafting of Alkyl Bromide via Nucleophilic Substitution

Objective: To graft a monolayer of octadecyl bromide onto a hydroxylated silicon wafer.

Materials:

• Silicon wafers

• Piranha solution (3:1 mixture of concentrated sulfuric acid and 30% hydrogen peroxide) - Caution: Extremely corrosive and reactive.

• Anhydrous toluene

• Octadecyl bromide

• Triethylamine (as a base)

• Deionized water, acetone, ethanol

Procedure:

• Substrate Cleaning and Activation:

  • Cut silicon wafers into 1x1 cm pieces.

  • Clean the wafers by sonicating in acetone, ethanol, and deionized water for 15 minutes each.

  • Dry the wafers under a stream of nitrogen.

  • Immerse the cleaned wafers in Piranha solution for 30 minutes to generate surface hydroxyl groups.

  • Rinse the wafers thoroughly with deionized water and dry with nitrogen.

• Grafting Reaction:

  • Prepare a 1% (v/v) solution of octadecyl bromide in anhydrous toluene in a sealed reaction vessel under an inert atmosphere (e.g., nitrogen or argon).

  • Add triethylamine to the solution to act as an acid scavenger.

  • Immerse the activated silicon wafers in the reaction solution.

  • Heat the reaction at 80°C for 24 hours with gentle stirring.

• Post-Grafting Cleaning:

  • Remove the wafers from the reaction solution and rinse with toluene.

  • Sonicate the wafers in toluene, ethanol, and deionized water for 10 minutes each to remove any physisorbed molecules.

  • Dry the grafted wafers under a stream of nitrogen.

Protocol 2: Characterization by Contact Angle Measurement

Objective: To quantify the hydrophobicity of the grafted surface.

Apparatus:

• Goniometer with a high-resolution camera and light source.

Procedure:

• Place the grafted substrate on the goniometer stage and ensure it is level.

• Dispense a 5 µL droplet of deionized water onto the surface.

• Capture an image of the droplet at the solid-liquid-vapor interface.

• Use the goniometer software to measure the angle between the tangent of the droplet and the substrate surface.

• Repeat the measurement at least five different locations on the surface to obtain an average contact angle.

Protocol 3: Characterization by X-ray Photoelectron Spectroscopy (XPS)

Objective: To determine the elemental composition of the surface and estimate the grafting density.

Apparatus:

• XPS instrument with a monochromatic Al Kα X-ray source.

Procedure:

• Mount the grafted substrate on the sample holder and introduce it into the ultra-high vacuum chamber of the XPS instrument.

• Acquire a survey spectrum to identify the elements present on the surface.

• Acquire high-resolution spectra for the elements of interest (e.g., C 1s, Si 2p, O 1s, Br 3d).

• Use the integrated peak areas and appropriate sensitivity factors to determine the atomic concentrations of the elements.

• The grafting density can be estimated by analyzing the attenuation of the substrate signal (e.g., Si 2p) due to the overlying alkyl bromide layer. This requires knowledge of the inelastic mean free path of the photoelectrons.

Protocol 4: Characterization by Atomic Force Microscopy (AFM)

Objective: To visualize the surface morphology and roughness of the grafted layer.

Apparatus:

• Atomic Force Microscope.

Procedure:

• Mount the grafted substrate on an AFM sample puck.

• Select an appropriate AFM cantilever and tip (e.g., a silicon nitride tip for tapping mode).

• Engage the tip with the surface and begin scanning in tapping mode to minimize damage to the monolayer.

• Acquire topography and phase images over a representative area (e.g., 1x1 µm).

• Analyze the images to assess the uniformity of the grafted layer and calculate the root-mean-square (RMS) roughness.

Visualizations

Signaling Pathways and Workflows

Caption: Experimental workflow for surface grafting of alkyl bromides.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]

A Researcher's Guide to the Purity of Commercial 1-Bromoheptadecane and Its Alternatives

For researchers and professionals in drug development and chemical synthesis, the purity of starting materials is paramount to ensure the reliability and reproducibility of experimental outcomes. 1-Bromoheptadecane, a long-chain alkyl bromide, is a key reagent in various synthetic pathways. This guide provides a comparative assessment of the purity of commercially available 1-bromoheptadecane and evaluates its performance against viable alternatives, supported by detailed experimental protocols for purity verification.

Purity Profile of Commercial Alkylating Agents

The purity of 1-bromoheptadecane and its alternatives, 1-iodoheptadecane and heptadecyl tosylate, varies among suppliers. Gas Chromatography (GC) is the most cited method for determining the purity of the alkyl halides, while High-Performance Liquid Chromatography (HPLC) is often used for the less volatile tosylate. A summary of typical purities for these commercial-grade reagents is presented below.

Compound Name	Structure	Typical Commercial Purity	Analytical Method
1-Bromoheptadecane	CH₃(CH₂)₁₆Br	≥95% to >98%	Gas Chromatography (GC)
1-Iodoheptadecane	CH₃(CH₂)₁₆I	~98%	Gas Chromatography (GC)
Heptadecyl Tosylate	CH₃(CH₂)₁₆OTs	≥98%	HPLC, NMR

Identifying Potential Impurities

The purity of 1-bromoheptadecane is largely dependent on its synthetic route. A common method for its preparation is the reaction of 1-heptadecanol with a bromine source. Potential impurities arising from this process can include:

• Unreacted 1-heptadecanol: The starting material may not be fully consumed during the reaction.

• Diheptadecyl ether: A potential byproduct formed through the acid-catalyzed dehydration of two molecules of 1-heptadecanol.

• Heptadecene isomers: Elimination reactions can lead to the formation of various isomers of heptadecene.

• Other alkyl bromides: If the starting alcohol contains other long-chain alcohols as impurities, their corresponding bromides will also be present.

Experimental Protocol: Purity Assessment by GC-MS

Gas Chromatography-Mass Spectrometry (GC-MS) is a robust method for both quantifying the purity of 1-bromoheptadecane and identifying potential impurities.

Objective: To determine the purity of a commercial 1-bromoheptadecane sample and identify any volatile impurities.

Materials:

• 1-Bromoheptadecane sample

• High-purity solvent (e.g., hexane or dichloromethane)

• Internal standard (e.g., n-hexadecane)

• GC-MS system with a capillary column (e.g., DB-5ms or equivalent)

Procedure:

• Sample Preparation:

  • Prepare a stock solution of the internal standard (e.g., 1 mg/mL in hexane).

  • Accurately weigh approximately 10 mg of the 1-bromoheptadecane sample into a vial.

  • Dissolve the sample in 10 mL of hexane.

  • Add a known volume of the internal standard stock solution to the sample solution.

• GC-MS Parameters:

  • Injector: Split/splitless, 250°C, split ratio 50:1.

  • Carrier Gas: Helium, constant flow at 1.0 mL/min.

  • Oven Program: Initial temperature of 150°C, hold for 2 minutes, ramp at 10°C/min to 300°C, hold for 10 minutes.

  • Mass Spectrometer: Electron ionization (EI) at 70 eV, scan range 40-500 m/z.

  • Transfer Line Temperature: 280°C.

  • Ion Source Temperature: 230°C.

• Data Analysis:

  • Identify the peak corresponding to 1-bromoheptadecane based on its retention time and mass spectrum.

  • Calculate the purity of the sample by comparing the peak area of 1-bromoheptadecane to the total area of all peaks (area percent method). For higher accuracy, use the internal standard for quantification.

  • Identify impurity peaks by comparing their mass spectra with a library database (e.g., NIST).

Comparison with Alternative Alkylating Agents

The choice of an alkylating agent can significantly impact reaction efficiency and product purity. Here, we compare 1-bromoheptadecane with 1-iodoheptadecane and heptadecyl tosylate.

1-Iodoheptadecane:

• Reactivity: Iodide is a better leaving group than bromide, making 1-iodoheptadecane more reactive in nucleophilic substitution (S_N2) reactions.[1] This can lead to faster reaction times and potentially higher yields.

• Stability: Alkyl iodides are generally less stable and more sensitive to light than their bromide counterparts.

• Cost: Typically more expensive than 1-bromoheptadecane.

Heptadecyl Tosylate:

• Reactivity: The tosylate group is an excellent leaving group, making heptadecyl tosylate highly reactive in S_N2 reactions, often comparable to or exceeding the reactivity of alkyl iodides.[2]

• Synthesis: Prepared from 1-heptadecanol, offering an alternative when direct bromination or iodination is problematic.

• Byproducts: The tosylate leaving group is non-nucleophilic, which can sometimes lead to cleaner reactions with fewer side products compared to halide-based alkylating agents.

Experimental Workflow for Purity Assessment

The following diagram illustrates the logical workflow for assessing the purity of a commercial 1-bromoheptadecane sample.

Caption: Workflow for the purity assessment of 1-bromoheptadecane.

References

• 1. Reactivity of Alkyl Halides in SN2 Reactions - Chemistry Steps [chemistrysteps.com]
• 2. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Distinguishing Isomers of Bromoheptadecane Using Mass Spectrometry: A Comparative Guide

For researchers, scientists, and drug development professionals, the precise structural elucidation of long-chain alkyl halides is a critical step in various analytical workflows. Positional isomers of compounds like bromoheptadecane can exhibit distinct chemical and physical properties, making their accurate identification essential. This guide provides a comparative analysis of how electron ionization mass spectrometry (EI-MS) can be employed to differentiate between various bromoheptadecane isomers, supported by experimental data and established fragmentation principles.

The primary challenge in distinguishing positional isomers of bromoheptadecane lies in the subtlety of their mass spectral differences. While all isomers share the same molecular weight, the position of the bromine atom significantly influences the fragmentation pathways, leading to variations in the relative abundances of characteristic fragment ions.

Key Differentiating Fragmentation Pathways

The mass spectrometric fragmentation of bromoalkanes is primarily governed by two key mechanisms:

• Alpha (α)-Cleavage: This involves the cleavage of the carbon-carbon bond adjacent to the carbon bearing the bromine atom. This is often the most informative fragmentation pathway for determining the position of the halogen. The resulting fragment containing the bromine atom will have a mass that is dependent on the position of the bromine.

• Halogen Cleavage: This involves the direct cleavage of the carbon-bromine bond, resulting in the loss of a bromine radical (•Br). This leads to the formation of a heptadecyl cation ([C₁₇H₃₅]⁺). While this fragment is common to all isomers, its relative abundance can vary.

A characteristic feature of bromine-containing compounds in mass spectrometry is the presence of a pair of peaks of nearly equal intensity for any fragment containing a bromine atom. This is due to the two stable isotopes of bromine, ⁷⁹Br and ⁸¹Br, which have a natural abundance of approximately 50.7% and 49.3%, respectively. This results in an [M]⁺• and an [M+2]⁺• peak for the molecular ion, as well as corresponding pairs of peaks for all bromine-containing fragments.

Comparative Analysis of Bromoheptadecane Isomers

The following table summarizes the expected key fragment ions for different positional isomers of bromoheptadecane based on established fragmentation patterns. The data for 1-bromoheptadecane is based on experimental findings, while the data for the other isomers are predicted based on the principles of α-cleavage.

m/z of Key Fragment Ions	1-Bromoheptadecane (Experimental)	2-Bromoheptadecane (Predicted)	3-Bromoheptadecane (Predicted)	9-Bromoheptadecane (Predicted)	Putative Fragment Identity
318/320	Present (low abundance)	Present (low abundance)	Present (low abundance)	Present (low abundance)	[C₁₇H₃₅Br]⁺• (Molecular Ion)
239	Present	Present	Present	Present	[C₁₇H₃₅]⁺ (Loss of •Br)
135/137	Abundant	-	-	-	[CH₂(CH₂)Br]⁺
149/151	-	Abundant	-	-	[CH₃CHBr]⁺
163/165	-	-	Abundant	-	[CH₃CH₂CHBr]⁺
247/249	-	-	-	Abundant	[CH₃(CH₂)₇CHBr]⁺

Experimental Protocol: GC-MS Analysis of Bromoheptadecane Isomers

This section details a typical gas chromatography-mass spectrometry (GC-MS) protocol for the separation and analysis of bromoheptadecane isomers.

1. Sample Preparation:

• Dissolve 1 mg of the bromoheptadecane isomer mixture in 1 mL of a suitable volatile solvent (e.g., hexane or dichloromethane).

• Vortex the sample to ensure complete dissolution.

• If necessary, dilute the sample further to an appropriate concentration for GC-MS analysis (typically in the range of 1-10 µg/mL).

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC system (or equivalent).

• Mass Spectrometer: Agilent 5977B MSD (or equivalent).

• GC Column: HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent non-polar capillary column.

• Injector: Split/splitless injector, operated in splitless mode.

• Injector Temperature: 280 °C.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 300 °C.

  • Final hold: 300 °C for 5 minutes.

• MS Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Ionization Mode: Electron Ionization (EI).

• Electron Energy: 70 eV.

• Mass Range: m/z 40-500.

• Scan Rate: 2 scans/second.

3. Data Analysis:

• Acquire the total ion chromatogram (TIC) to observe the separation of the isomers.

• Extract the mass spectrum for each chromatographic peak.

• Identify the molecular ion peaks ([M]⁺• and [M+2]⁺•).

• Analyze the fragmentation pattern, paying close attention to the m/z values and relative intensities of the key fragment ions as outlined in the comparative table.

Visualization of Analytical Workflow and Fragmentation Pathways

The following diagrams illustrate the experimental workflow and the key fragmentation pathways for distinguishing bromoheptadecane isomers.

A brief, descriptive caption directly below each generated diagram (Within 100 characters).

A brief, descriptive caption directly below each generated diagram (Within 100 characters).

By carefully analyzing the characteristic fragment ions, particularly those arising from alpha-cleavage, researchers can confidently distinguish between positional isomers of bromoheptadecane. The combination of chromatographic separation by GC and detailed fragmentation analysis by MS provides a powerful tool for the unambiguous structural elucidation of these and other long-chain alkyl halides.

Safety & Regulatory Compliance

Proper Disposal of 1-Bromoheptadecane: A Comprehensive Guide for Laboratory Professionals

Ensuring laboratory safety and environmental responsibility is paramount when handling chemical waste. This guide provides essential, step-by-step procedures for the proper disposal of 1-Bromoheptadecane, a halogenated organic compound, tailored for researchers, scientists, and drug development professionals.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle 1-Bromoheptadecane with care. As a halogenated hydrocarbon, it is classified as hazardous waste and must not be disposed of through standard laboratory drains or in regular trash.[1][2] Always consult the Safety Data Sheet (SDS) for specific hazard information.[3]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat, when handling 1-Bromoheptadecane waste.

Ventilation: All handling and preparation for disposal should be conducted in a well-ventilated area, preferably within a certified chemical fume hood, to minimize inhalation exposure.

Quantitative Data Summary

For safe handling and storage of 1-Bromoheptadecane waste, refer to the following key data points.

Property	Value
Chemical Formula	C₁₇H₃₅Br
CAS Number	3508-00-7
Physical State	Solid or liquid
Incompatibilities	Strong oxidizing agents, strong bases

Step-by-Step Disposal Protocol

Adherence to the following procedural steps is mandatory for the safe and compliant disposal of 1-Bromoheptadecane.

Step 1: Waste Segregation

Proper segregation is the cornerstone of safe chemical waste management.

• Designate a Specific Container: Use a dedicated, properly labeled waste container exclusively for halogenated organic compounds.[4][5] Never mix halogenated waste with non-halogenated organic waste, as this can create more hazardous mixtures and complicate the disposal process.[4]

• Solid vs. Liquid Waste: If generating both solid and liquid waste containing 1-Bromoheptadecane, use separate, clearly labeled containers for each.

Step 2: Waste Container Selection and Labeling

The integrity and clear identification of the waste container are critical for safety and regulatory compliance.

• Container Type: Use a chemically compatible and leak-proof container with a secure, screw-top lid. High-density polyethylene (HDPE) or glass containers are generally suitable.

• Labeling: As soon as the first drop of waste is added, the container must be clearly and accurately labeled.[2][6] The label must include:

  • The words "Hazardous Waste "[2][6]

  • The full chemical name: "1-Bromoheptadecane "

  • The concentration and composition of the waste mixture.

  • The date the waste was first added to the container.[6]

  • Your name, laboratory, and contact information.

Step 3: Accumulation and Storage

Proper storage of 1-Bromoheptadecane waste within the laboratory is essential to prevent accidents and ensure regulatory compliance.

• Secure Storage: Keep the waste container tightly sealed when not in use and store it in a designated, well-ventilated, and secure area, such as a satellite accumulation area or a designated hazardous waste cabinet.[6]

• Secondary Containment: Place the waste container in a secondary containment bin or tray to capture any potential leaks or spills.

• Incompatible Materials: Store 1-Bromoheptadecane waste away from incompatible materials, particularly strong oxidizing agents and bases.

Step 4: Arranging for Professional Disposal

The final disposal of 1-Bromoheptadecane must be handled by qualified professionals.

• Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal company to schedule a pickup for your halogenated waste.[7]

• Provide Information: Be prepared to provide the EHS department or disposal company with accurate information about the waste, including its composition and volume.

• Follow Institutional Procedures: Adhere to all specific procedures and documentation requirements set forth by your institution for hazardous waste disposal.

Spill Management

In the event of a 1-Bromoheptadecane spill, immediate and appropriate action is necessary.

• Evacuate and Alert: For large spills, evacuate the immediate area and alert your laboratory supervisor and EHS department.

• Containment: For small, manageable spills, contain the spill using an inert absorbent material such as vermiculite or sand.

• Cleanup: Wearing appropriate PPE, carefully collect the absorbed material and any contaminated debris into a designated hazardous waste container.

• Decontamination: Clean the spill area thoroughly. All materials used for cleanup must also be disposed of as hazardous waste.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 1-Bromoheptadecane.

Caption: Decision workflow for 1-Bromoheptadecane disposal.

References

• 1. nipissingu.ca [nipissingu.ca]
• 2. s2.ehs.gatech.edu [s2.ehs.gatech.edu]
• 3. chemicalbook.com [chemicalbook.com]
• 4. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 5. 8.1 Organic solvent waste | Kemicentrum [kc.lu.se]
• 6. safetyservices.ucdavis.edu [safetyservices.ucdavis.edu]
• 7. benchchem.com [benchchem.com]

Essential Safety and Operational Guide for Handling 1-Bromoheptadecane

For researchers, scientists, and drug development professionals, the safe handling and disposal of chemical reagents like 1-Bromoheptadecane are paramount for ensuring laboratory safety and environmental protection. This guide provides essential, immediate safety and logistical information, including detailed operational and disposal plans for 1-Bromoheptadecane.

Personal Protective Equipment (PPE)

When handling 1-Bromoheptadecane, a comprehensive approach to personal protection is crucial to minimize exposure and ensure safety. The following table summarizes the required PPE.

Protection Type	Required Equipment	Specifications and Remarks
Eye and Face Protection	Safety glasses with side-shields or chemical safety goggles. A face shield is recommended if there is a risk of splashing.	Must be tested and approved under government standards such as NIOSH (US) or EN 166 (EU).[1]
Hand Protection	Chemical-resistant, impervious gloves (e.g., Nitrile rubber).	Gloves must be inspected for integrity before each use and disposed of after contamination in accordance with good laboratory practices.[1]
Body Protection	A flame-retardant lab coat or other appropriate protective clothing to prevent skin exposure.	To protect skin from accidental splashes and contamination.
Respiratory Protection	All handling should occur in a well-ventilated area, preferably a certified chemical fume hood. If ventilation is inadequate or if dusts/aerosols are generated, a NIOSH-approved respirator with an organic vapor cartridge is required.	Required when handling the solid form to avoid dust inhalation.[2]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach is essential for safely managing 1-Bromoheptadecane in the laboratory.

Step 1: Preparation and Engineering Controls

• Ensure a calibrated chemical fume hood is operational.

• Verify that a safety shower and eyewash station are accessible and unobstructed.

• Clear the work area of all incompatible materials, such as strong oxidizing agents and strong bases.[2]

• Assemble all necessary equipment and reagents before handling the chemical.

Step 2: Donning PPE

• Put on a lab coat, ensuring it is fully buttoned.

• Don chemical safety goggles and a face shield if necessary.

• Wash and dry hands thoroughly.

• Inspect chemical-resistant gloves for tears or defects before wearing them.

Step 3: Handling and Dispensing

• Conduct all transfers and manipulations of 1-Bromoheptadecane inside a chemical fume hood to minimize vapor inhalation.[1]

• Use grounded and bonded containers when transferring the material to prevent static discharge.[3]

• Avoid direct contact with skin and eyes.[1]

• Keep the container tightly closed when not in use to prevent vapor release.[1]

Step 4: Post-Handling Decontamination and Doffing PPE

• Wipe down the work surface and any contaminated equipment with an appropriate solvent.

• Remove gloves using the proper technique to avoid skin contact with the outer surface and dispose of them in the designated hazardous waste container.

• Remove the lab coat and hang it in the designated area.

• Remove eye and face protection.

• Wash hands thoroughly with soap and water.

Disposal Plan: Step-by-Step Guide

The proper disposal of 1-Bromoheptadecane and associated waste is critical and must be handled as hazardous material. As a halogenated organic compound, it requires specific disposal procedures.

Step 1: Waste Segregation

• Designate a specific, clearly labeled waste container exclusively for halogenated organic liquids.[4][5][6]

• Do not mix 1-Bromoheptadecane waste with non-halogenated organic waste, aqueous waste, or solid waste.[4][5]

Step 2: Waste Collection and Labeling

• Collect all materials contaminated with 1-Bromoheptadecane, including gloves, wipes, and disposable labware, in a designated, sealed container for solid hazardous waste.

• As soon as the first drop of waste is added, affix a completed hazardous waste tag to the container.[6][7] The label must clearly state:

  • The words "Hazardous Waste"[6][7]

  • The full chemical name: "1-Bromoheptadecane"[6]

  • The associated hazards (e.g., "Combustible," "Irritant").

Step 3: Storage of Waste

• Keep waste containers tightly closed at all times, except when adding waste.[4][7]

• Store waste containers in a designated, well-ventilated, and cool area, away from sources of ignition and incompatible materials.[1]

• Ensure the outside of the container remains clean and free of contamination.

• Do not fill containers beyond 90% capacity to allow for expansion.[6]

Step 4: Arranging for Professional Disposal

• The disposal of 1-Bromoheptadecane must be handled by a licensed and approved hazardous waste disposal company.[1]

• Contact your institution's Environmental Health and Safety (EHS) department to arrange for the pickup and disposal of the chemical waste.

• The recommended disposal method is high-temperature incineration in a specialized facility equipped with an afterburner and scrubber to neutralize the resulting hydrogen bromide gas.[6]

• Under no circumstances should 1-Bromoheptadecane be disposed of down the drain or in regular trash.[4][6]

Spill Response:

• Evacuate personnel from the immediate area and ensure adequate ventilation.[1]

• Remove all sources of ignition.[1]

• Wearing the full PPE, absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite).[7][8]

• Collect the absorbed material using spark-proof tools and place it into a sealed, labeled container for hazardous waste disposal.[1][3]

• Clean the spill area thoroughly with soap and water. Collect all cleaning materials and place them in the same hazardous waste container.[6]

Experimental Workflow for Handling 1-Bromoheptadecane

Caption: Workflow for Safe Handling of 1-Bromoheptadecane.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 5. bucknell.edu [bucknell.edu]
• 6. benchchem.com [benchchem.com]
• 7. campusoperations.temple.edu [campusoperations.temple.edu]
• 8. assets.thermofisher.cn [assets.thermofisher.cn]